5-Dodecene

• CAS: 7206-28-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical and Physical Properties of (Z)-5-Dodecene

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-5-Dodecene is an unsaturated hydrocarbon with the chemical formula C₁₂H₂₄. As an alkene, its structure is characterized by a twelve-carbon chain containing a single carbon-carbon double bond, with the cis (or Z) configuration at the fifth carbon position. This specific stereochemistry influences its physical properties and chemical reactivity. This guide provides a comprehensive overview of the known chemical and physical properties of (Z)-5-dodecene, along with generalized experimental protocols for their determination.

Chemical and Physical Properties

The properties of (Z)-5-dodecene are summarized below. These have been compiled from various chemical databases and literature sources.

Property	Value	Reference
Molecular Formula	C₁₂H₂₄	[1][2][3][4]
Molecular Weight	168.32 g/mol	[1][2][4]
CAS Number	7206-28-2	[1][2][3][4]
Appearance	Clear, colorless to almost colorless liquid	[5][6]
Density	0.76 g/cm³	[5][6][7]
Boiling Point	71 °C at 10 mmHg	[5][6][7]
Melting Point	-38.4 °C (estimate)	[5][6][7]
Refractive Index	1.4310 - 1.4350	[5][6]
Solubility	Insoluble in water; soluble in nonpolar organic solvents.	[8][9][10]
Synonyms	cis-5-Dodecene, (5Z)-5-Dodecene	[2][3][4][7]

Experimental Protocols

General Protocol for Boiling Point Determination

The boiling point of a liquid is determined at a specific pressure. For a substance like (Z)-5-dodecene, which has a boiling point recorded under vacuum, a vacuum distillation apparatus is required.

• Apparatus Setup: Assemble a micro-distillation apparatus, including a small round-bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask. The apparatus must be connected to a vacuum pump with a manometer to monitor the pressure.

• Sample Preparation: Place a small volume of (Z)-5-dodecene and a boiling chip or magnetic stir bar into the round-bottom flask.

• Procedure:

  • Seal the apparatus and slowly reduce the pressure to the desired level (e.g., 10 mmHg).

  • Begin heating the sample gently using a heating mantle or oil bath.

  • Observe the temperature at which the liquid boils and a steady stream of condensate is collected in the receiving flask. This temperature is the boiling point at that specific pressure.

General Protocol for Density Measurement

Density is typically measured using a pycnometer or a digital density meter.

• Using a Pycnometer:

  • Weigh a clean, dry pycnometer of a known volume.

  • Fill the pycnometer with (Z)-5-dodecene, ensuring there are no air bubbles, and thermostat it to a specific temperature (e.g., 20°C).

  • Weigh the filled pycnometer.

  • The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

General Protocol for Solubility Determination

The solubility of alkenes is based on the "like dissolves like" principle.[8] As nonpolar molecules, they are generally insoluble in polar solvents like water but soluble in nonpolar organic solvents.[8][9][10]

• Qualitative Assessment:

  • To test insolubility in water, add approximately 1 mL of (Z)-5-dodecene to 1 mL of deionized water in a test tube.

  • Agitate the mixture. The formation of two distinct layers indicates insolubility.

  • To test solubility in a nonpolar solvent, repeat the process with a solvent such as hexane (B92381) or toluene. The formation of a single, clear phase indicates solubility.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the synthesis and characterization of a chemical compound like (Z)-5-dodecene.

Caption: Logical workflow for the synthesis and characterization of (Z)-5-dodecene.

Conclusion

(Z)-5-Dodecene is a simple alkene with well-defined, though not extensively documented, physical and chemical properties. Its nonpolar nature and the presence of a cis-double bond are the primary determinants of its physical state, solubility, and reactivity. The data and generalized protocols provided in this guide serve as a foundational resource for professionals in research and development who may work with this compound or similar long-chain alkenes. Further research into its specific biological activities or material applications is required to expand its technical profile.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. 5-Dodecene, (Z)- [webbook.nist.gov]
• 3. 5-Dodecene, (Z)- [webbook.nist.gov]
• 4. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. 5-DODECENE CAS#: 7206-28-2 [m.chemicalbook.com]
• 7. Page loading... [guidechem.com]
• 8. flexbooks.ck12.org [flexbooks.ck12.org]
• 9. Physical Properties of Alkenes | OpenOChem Learn [learn.openochem.org]
• 10. 13.3 Physical Properties of Alkenes | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]

An In-Depth Spectroscopic Analysis of (E)-5-Dodecene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the spectroscopic data for (E)-5-dodecene. Due to the limited availability of published experimental spectra for (E)-5-dodecene, this guide presents the available mass spectrometry data, alongside a detailed analysis of the expected Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectra. The predictions for IR and NMR are based on the known spectral data of the close structural analog, (E)-5-decene, and fundamental principles of spectroscopic interpretation. This guide also outlines detailed experimental protocols for acquiring such spectra.

Data Presentation

The spectroscopic data for (E)-5-dodecene and its analog are summarized in the tables below for clear comparison and interpretation.

Table 1: Mass Spectrometry Data for (E)-5-Dodecene [1][2][3]

m/z	Interpretation
168	Molecular Ion [M]⁺
139	[M - C₂H₅]⁺
125	[M - C₃H₇]⁺
111	[M - C₄H₉]⁺
97	[M - C₅H₁₁]⁺
83	[M - C₆H₁₃]⁺
69	[M - C₇H₁₅]⁺
55	[C₄H₇]⁺ (Base Peak)
41	[C₃H₅]⁺

Table 2: Predicted ¹H NMR Spectroscopic Data for (E)-5-Dodecene

Based on data for the analog (E)-5-decene and known chemical shift correlations.[4]

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~5.4	m	2H	-CH=CH-
~2.0	m	4H	=CH-CH₂-
~1.2-1.4	m	12H	-(CH₂)₆-
~0.9	t	6H	-CH₃

Table 3: Predicted ¹³C NMR Spectroscopic Data for (E)-5-Dodecene

Predicted based on general values for alkenes.

Chemical Shift (δ) ppm	Assignment
~130	-CH=CH-
~32	=CH-CH₂-
~22-30	-(CH₂)ₙ-
~14	-CH₃

Table 4: Predicted IR Spectroscopic Data for (E)-5-Dodecene

Based on data for the analog (E)-5-decene.[5]

Wavenumber (cm⁻¹)	Intensity	Assignment
~3020	Medium	=C-H stretch
~2955, 2925, 2855	Strong	C-H stretch (alkyl)
~1670	Weak	C=C stretch (trans)
~1465	Medium	C-H bend (alkyl)
~965	Strong	=C-H bend (trans, out-of-plane)

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the spectroscopic data presented above.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: A solution of (E)-5-dodecene (approximately 5-10 mg) is prepared by dissolving the sample in about 0.5-0.7 mL of a deuterated solvent, typically chloroform-d (B32938) (CDCl₃). A small amount of tetramethylsilane (B1202638) (TMS) is added as an internal standard (0 ppm). The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: A high-field NMR spectrometer, such as a 400 or 500 MHz instrument, is used to acquire both ¹H and ¹³C NMR spectra.

• ¹H NMR Acquisition: The spectrometer is tuned to the proton frequency. A standard one-pulse experiment is typically sufficient. Key parameters include a spectral width of approximately 15 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-3 seconds. A sufficient number of scans (typically 8-16) are averaged to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: The spectrometer is tuned to the carbon-13 frequency. A proton-decoupled experiment, such as a standard broadband-decoupled sequence, is used to simplify the spectrum to single lines for each unique carbon. A wider spectral width (e.g., 0-200 ppm) is required. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are necessary to obtain a good spectrum.

• Data Processing: The acquired Free Induction Decay (FID) is processed by applying a Fourier transform. Phase and baseline corrections are performed to obtain the final spectrum. Chemical shifts are referenced to the internal standard (TMS).

2.2 Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample like (E)-5-dodecene, the simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to form a thin film.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used for data acquisition.

• Data Acquisition: The background spectrum of the clean salt plates is recorded first. Then, the spectrum of the sample is recorded. The instrument typically scans the mid-infrared range (4000-400 cm⁻¹). A number of scans (e.g., 16-32) are co-added to improve the signal-to-noise ratio.

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

2.3 Mass Spectrometry (MS)

• Sample Introduction: For a volatile compound like (E)-5-dodecene, Gas Chromatography-Mass Spectrometry (GC-MS) is the preferred method. A dilute solution of the sample in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is injected into the GC. The GC separates the components of the mixture, and the eluting compounds are introduced directly into the ion source of the mass spectrometer.

• Ionization: Electron Ionization (EI) is a common method for the analysis of such compounds. In the ion source, the sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: An electron multiplier or a similar detector records the abundance of each ion at a specific m/z value. The resulting data is presented as a mass spectrum, which is a plot of relative ion intensity versus m/z.

Visualization of Experimental Workflow

The logical workflow for the spectroscopic analysis of (E)-5-dodecene is depicted in the following diagram.

References

• 1. 5-Dodecene, (E)- [webbook.nist.gov]
• 2. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5-Dodecene, (E)- [webbook.nist.gov]
• 4. TRANS-5-DECENE(7433-56-9) 1H NMR spectrum [chemicalbook.com]
• 5. 5-Decene, (E)- [webbook.nist.gov]

An In-depth Technical Guide to the Synthesis and Characterization of 5-Dodecene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of the (E) and (Z) isomers of 5-dodecene. It includes detailed experimental protocols for key synthetic methods, a thorough examination of characterization techniques, and a comparative analysis of quantitative data.

Synthesis of 5-Dodecene Isomers

The synthesis of 5-dodecene isomers can be achieved through several established organic chemistry reactions. The choice of method often depends on the desired stereoselectivity (i.e., the preferential formation of either the (E)- or (Z)-isomer), the availability of starting materials, and the scale of the reaction. The three primary methods discussed herein are the Wittig reaction, olefin metathesis, and the McMurry reaction.

Wittig Reaction

The Wittig reaction is a versatile method for forming carbon-carbon double bonds by reacting a phosphorus ylide with an aldehyde or ketone.[1] The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide. Non-stabilized ylides typically lead to the (Z)-alkene, while stabilized ylides favor the formation of the (E)-alkene.[2][3] For the synthesis of 5-dodecene, this involves the reaction of a C5 or C7 phosphorus ylide with a C7 or C5 aldehyde, respectively.

To achieve stereoselectivity, modifications to the standard Wittig reaction can be employed. The Schlosser modification of the Wittig reaction, for instance, is a well-established method for the synthesis of (E)-alkenes.[3]

Logical Relationship of the Wittig Reaction:

Caption: General workflow of the Wittig reaction for 5-dodecene synthesis.

This protocol is adapted from standard Wittig reaction procedures and is designed for the synthesis of (Z)-5-dodecene from heptyltriphenylphosphonium bromide and pentanal.

• Preparation of the Ylide: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (e.g., argon), suspend heptyltriphenylphosphonium bromide (1.1 eq) in anhydrous tetrahydrofuran (B95107) (THF). Cool the suspension to -78°C in a dry ice/acetone bath. Add n-butyllithium (n-BuLi) (1.0 eq) dropwise. The solution should turn a deep orange or red color, indicating the formation of the ylide. Allow the solution to stir at this temperature for 1 hour.

• Reaction with Aldehyde: To the ylide solution, add a solution of pentanal (1.0 eq) in anhydrous THF dropwise at -78°C. Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH4Cl). Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (B86663) (MgSO4). Filter the solution and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel using hexanes as the eluent to yield (Z)-5-dodecene.

Olefin Metathesis

Olefin metathesis is a powerful reaction that involves the redistribution of alkene fragments, catalyzed by transition metal complexes, most notably those containing ruthenium or molybdenum.[4] For the synthesis of 5-dodecene, cross-metathesis between 1-hexene (B165129) and 1-octene (B94956) can be employed. The stereoselectivity of olefin metathesis is highly dependent on the catalyst used. While many first-generation Grubbs' catalysts show poor E/Z selectivity, newer catalysts have been developed to favor the formation of either the (Z) or (E) isomer.[5][6]

Experimental Workflow for Olefin Metathesis:

Caption: General workflow for the synthesis of 5-dodecene via olefin cross-metathesis.

This protocol is a general procedure for the cross-metathesis of 1-hexene and 1-octene.

• Reaction Setup: In a glovebox or under an inert atmosphere, dissolve 1-hexene (1.0 eq) and 1-octene (1.0 eq) in anhydrous and degassed dichloromethane (B109758) (DCM). Add the desired olefin metathesis catalyst (e.g., Grubbs' second-generation catalyst, 1-5 mol%).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40°C) and monitor the progress by gas chromatography (GC) or thin-layer chromatography (TLC). The reaction is driven by the evolution of ethylene gas.

• Work-up and Purification: Once the reaction is complete, quench the catalyst by adding a few drops of ethyl vinyl ether. Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using hexanes as the eluent to separate the desired 5-dodecene from any remaining starting materials and homodimer byproducts.

McMurry Reaction

The McMurry reaction is a reductive coupling of two aldehydes or ketones to form an alkene, using a low-valent titanium reagent.[7] For the synthesis of 5-dodecene, a cross-McMurry reaction between pentanal and heptanal (B48729) can be performed. The McMurry reaction is often not highly stereoselective and typically produces a mixture of (E) and (Z) isomers.[8] For the related coupling of pentanal to form 5-decene, a 70:30 ratio of trans to cis isomers has been reported.[8]

Signaling Pathway of the McMurry Reaction:

Caption: Key steps in the McMurry reaction for the synthesis of 5-dodecene.

This protocol is adapted from general McMurry reaction procedures.

• Preparation of the Low-Valent Titanium Reagent: In a flame-dried, three-necked round-bottom flask under an inert atmosphere, add anhydrous tetrahydrofuran (THF). Cool the flask to 0°C and add titanium tetrachloride (TiCl4) dropwise. To this solution, add a reducing agent such as zinc dust or lithium aluminum hydride (LiAlH4) portion-wise. The color of the solution will change, often to black, indicating the formation of the low-valent titanium species. The mixture is typically refluxed for a period to ensure complete formation of the active reagent.

• Reductive Coupling: Cool the titanium suspension to room temperature or below. A solution of pentanal (1.0 eq) and heptanal (1.0 eq) in anhydrous THF is then added dropwise to the stirred suspension. The reaction mixture is then heated to reflux for several hours.

• Work-up and Purification: After cooling to room temperature, the reaction is quenched by the slow addition of a dilute aqueous acid (e.g., 1 M HCl). The mixture is then filtered through a pad of celite to remove the titanium oxides. The filtrate is extracted with an organic solvent such as diethyl ether. The combined organic layers are washed with saturated sodium bicarbonate solution and brine, then dried over anhydrous MgSO4. After filtration and removal of the solvent, the crude product is purified by distillation or column chromatography on silica gel with hexanes as the eluent to afford a mixture of (E)- and (Z)-5-dodecene.

Characterization of 5-Dodecene Isomers

The characterization of the synthesized 5-dodecene isomers is crucial to confirm their identity, purity, and stereochemistry. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Gas Chromatography (GC).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are used to characterize the 5-dodecene isomers.

• ¹H NMR: The proton NMR spectrum provides information about the chemical environment of the hydrogen atoms in the molecule. For 5-dodecene, the key diagnostic signals are those of the vinylic protons (the hydrogens attached to the double bond). The coupling constant (J-value) between these vinylic protons is indicative of the stereochemistry. For the (Z)-isomer, the J-value is typically smaller (around 10-12 Hz) compared to the (E)-isomer (around 14-16 Hz). The chemical shifts of the allylic protons (the hydrogens on the carbons adjacent to the double bond) also differ between the two isomers.

• ¹³C NMR: The carbon-13 NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts of the vinylic carbons and the allylic carbons can be used to distinguish between the (E) and (Z) isomers. Generally, the allylic carbons of the (Z)-isomer are shielded (appear at a lower chemical shift) compared to the (E)-isomer due to steric compression.

Table 1: NMR Data for 5-Dodecene Isomers (Predicted and from similar compounds)

Isomer	¹H NMR (Vinylic H)	¹³C NMR (Vinylic C)	¹³C NMR (Allylic C)
(E)-5-Dodecene	~5.4 ppm (multiplet)	~130-131 ppm	~32-33 ppm
(Z)-5-Dodecene	~5.3 ppm (multiplet)	~129-130 ppm	~27-28 ppm

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 5-dodecene, the molecular ion peak (M+) would be observed at an m/z (mass-to-charge ratio) of 168.32.[9][10] The fragmentation pattern of alkenes is characterized by the formation of resonance-stabilized allylic carbocations. The mass spectra of the (E) and (Z) isomers of 5-dodecene are expected to be very similar, as the stereochemistry of the double bond does not significantly influence the fragmentation pathways under typical electron ionization (EI) conditions. The NIST database contains the mass spectrum for (E)-5-dodecene.[11]

Table 2: Key Mass Spectrometry Data for 5-Dodecene

Property	Value
Molecular Formula	C₁₂H₂₄
Molecular Weight	168.32 g/mol
Key Fragments (m/z)	168 (M+), 97, 83, 69, 55, 41

Gas Chromatography (GC)

Gas chromatography is an essential technique for assessing the purity of the synthesized 5-dodecene and for determining the ratio of the (E) and (Z) isomers. The separation of these isomers is typically achieved using a capillary column with a polar stationary phase, such as a wax column (e.g., DB-WAX) or a cyanopropyl-based column.[12] The more linear (E)-isomer generally has a slightly longer retention time than the more compact (Z)-isomer on polar stationary phases. Kovats retention indices are a standardized measure of retention time and can be used to identify the isomers.[9][10]

Table 3: Gas Chromatography Data for 5-Dodecene Isomers

Isomer	Kovats Retention Index (Standard Non-polar)	Kovats Retention Index (Standard Polar)
(E)-5-Dodecene	1181 - 1189	1231 - 1240
(Z)-5-Dodecene	1175 - 1188	1233 - 1246

Summary of Quantitative Data

The following table summarizes the key quantitative data for the synthesis and characterization of 5-dodecene isomers.

Table 4: Summary of Quantitative Data for 5-Dodecene Isomers

Parameter	(E)-5-Dodecene	(Z)-5-Dodecene
Synthesis
Wittig (Schlosser) Yield	Moderate to High	-
Wittig (non-stabilized) Yield	-	Moderate to High
Olefin Metathesis Yield	Catalyst Dependent	Catalyst Dependent
McMurry Reaction Yield	Mixture with (Z)-isomer	Mixture with (E)-isomer
McMurry E/Z Ratio (estimated)	~70%	~30%
Characterization
Molecular Weight	168.32 g/mol	168.32 g/mol
¹H NMR (Vinylic H)	~5.4 ppm	~5.3 ppm
¹³C NMR (Vinylic C)	~130-131 ppm	~129-130 ppm
¹³C NMR (Allylic C)	~32-33 ppm	~27-28 ppm
GC Kovats Index (Non-polar)	1181 - 1189	1175 - 1188
GC Kovats Index (Polar)	1231 - 1240	1233 - 1246

This guide provides a foundational understanding of the synthesis and characterization of 5-dodecene isomers. For specific applications, further optimization of the described protocols may be necessary. It is recommended to consult the primary literature for the most up-to-date and detailed procedures.

References

• 1. spectrabase.com [spectrabase.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Catalytic Z-selective olefin cross-metathesis for natural product synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.s.u-tokyo.ac.jp [chem.s.u-tokyo.ac.jp]
• 6. researchgate.net [researchgate.net]
• 7. sciepub.com [sciepub.com]
• 8. Recent advances of carbonyl olefination via McMurry coupling reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 5-Dodecene, (E)- [webbook.nist.gov]
• 12. vurup.sk [vurup.sk]

An In-depth Technical Guide to the Identification of 5-Dodecene Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the identification and characterization of the stereoisomers of 5-dodecene: (Z)-5-dodecene and (E)-5-dodecene. A detailed examination of their physical and spectroscopic properties is presented, alongside established experimental protocols for their differentiation and analysis. This document is intended to serve as a valuable resource for researchers in organic synthesis, analytical chemistry, and drug development where precise isomeric identification is critical.

Introduction to Stereoisomerism in 5-Dodecene

5-dodecene (C₁₂H₂₄) is an alkene containing a carbon-carbon double bond at the fifth position of its twelve-carbon chain.[1][2] Due to the restricted rotation around this double bond, 5-dodecene exists as two geometric isomers: (Z)-5-dodecene (cis) and (E)-5-dodecene (trans).[1][2] In the (Z)-isomer, the higher priority substituents on each carbon of the double bond are on the same side, while in the (E)-isomer, they are on opposite sides. These distinct spatial arrangements result in different physical and spectroscopic properties, which can be exploited for their identification and separation.

Physicochemical Properties

The stereoisomeric relationship between (Z)- and (E)-5-dodecene gives rise to subtle but measurable differences in their physical properties. These differences are crucial for their separation by techniques such as gas chromatography.

Property	(Z)-5-Dodecene	(E)-5-Dodecene
Molecular Formula	C₁₂H₂₄	C₁₂H₂₄
Molecular Weight	168.32 g/mol [3][4]	168.32 g/mol [5]
CAS Number	7206-28-2[3][4]	7206-16-8[5]
Boiling Point	71 °C @ 10 mmHg[3][4]	Not explicitly found, but expected to be slightly different from the Z-isomer.
Density	0.76 g/cm³[3][4]	Not explicitly found.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous identification of the stereoisomers of 5-dodecene. Gas Chromatography-Mass Spectrometry (GC-MS) is also a vital technique for their separation and confirmation of molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The key to distinguishing between (Z)- and (E)-5-dodecene using ¹H NMR spectroscopy lies in the difference in the coupling constants (J) of the vinylic protons (the hydrogen atoms attached to the carbons of the double bond).

• (Z)-Isomer (cis): The vinylic protons are on the same side of the double bond, resulting in a smaller dihedral angle and consequently a smaller coupling constant, typically in the range of 6-15 Hz.

• (E)-Isomer (trans): The vinylic protons are on opposite sides of the double bond, leading to a larger dihedral angle and a larger coupling constant, typically in the range of 11-18 Hz.

¹³C NMR spectroscopy can also be used for characterization. The vinylic carbons are expected to resonate in the downfield region of the spectrum, typically between 120 and 140 ppm.[6] Subtle differences in the chemical shifts of the vinylic and allylic carbons between the two isomers can be observed.

Spectroscopic Parameter	Expected Observation for (Z)-5-Dodecene	Expected Observation for (E)-5-Dodecene
¹H NMR Vinylic Proton Chemical Shift (δ)	~5.3-5.5 ppm	~5.3-5.5 ppm
¹H NMR Vinylic Proton Coupling Constant (³JHH)	6-15 Hz	11-18 Hz
¹³C NMR Vinylic Carbon Chemical Shift (δ)	~120-140 ppm	~120-140 ppm

Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is an excellent technique for separating the (Z) and (E) isomers of 5-dodecene based on their different boiling points and interactions with the stationary phase of the GC column.[7] The Kovats retention index, a measure of the retention time of a compound relative to n-alkanes, can be a useful parameter for identification.

Analyte	Kovats Retention Index (Standard Non-polar Column)
(Z)-5-Dodecene	1176, 1187, 1188[8]
(E)-5-Dodecene	1181, 1188, 1189[5]

Mass spectrometry, when coupled with GC, provides the molecular weight of the eluting isomers, which will be identical for both (Z)- and (E)-5-dodecene (m/z = 168). The fragmentation patterns are also expected to be very similar, making MS alone insufficient for stereoisomer differentiation. However, the combination of retention time data from GC and mass spectral data from MS allows for confident identification.

Experimental Protocols

The following are detailed methodologies for the key experiments used in the identification and characterization of 5-dodecene stereoisomers.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To separate and identify the (Z) and (E) isomers of 5-dodecene in a sample mixture.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Capillary column: A polar column (e.g., DB-WAX or equivalent) is recommended for optimal separation of cis/trans isomers. A non-polar column (e.g., DB-1 or DB-5) can also be used, where elution order will be primarily based on boiling point differences.[7]

Procedure:

• Sample Preparation: Dissolve the sample containing the 5-dodecene isomers in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 10-100 µg/mL.

• Injection: Inject 1 µL of the prepared sample into the GC injector.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 220 °C at a rate of 10 °C/min.

    • Final hold: Hold at 220 °C for 5 minutes.

  • Transfer Line Temperature: 280 °C

• MS Conditions:

  • Ion Source Temperature: 230 °C

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

• Data Analysis:

  • Identify the peaks corresponding to the 5-dodecene isomers based on their retention times.

  • Confirm the molecular weight (m/z = 168) from the mass spectrum of each peak.

  • Compare the retention times and Kovats indices to known standards or literature values to assign the (Z) and (E) configurations.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

Objective: To unambiguously determine the stereochemistry of the 5-dodecene isomers.

Instrumentation:

• NMR spectrometer (300 MHz or higher is recommended for better resolution).

• NMR tubes.

• Deuterated solvent (e.g., CDCl₃).

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the purified isomer in 0.5-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Pay close attention to the region between 5.0 and 6.0 ppm where the vinylic protons are expected to resonate.

  • Ensure sufficient digital resolution to accurately measure the coupling constants.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

• Data Analysis:

  • ¹H NMR:

    • Identify the signals corresponding to the vinylic protons.

    • Measure the coupling constant (J) between these protons.

    • A coupling constant in the range of 6-15 Hz indicates the (Z)-isomer.

    • A coupling constant in the range of 11-18 Hz indicates the (E)-isomer.

  • ¹³C NMR:

    • Identify the signals for the vinylic carbons in the range of 120-140 ppm.

    • Assign the remaining signals to the aliphatic carbons of the dodecene chain.

Visualizations

The following diagrams illustrate the logical workflow for identifying the stereoisomers of 5-dodecene and the signaling pathways that differentiate them in NMR spectroscopy.

Caption: Experimental workflow for the separation and identification of 5-dodecene stereoisomers.

Caption: Differentiation of 5-dodecene isomers based on ¹H NMR coupling constants.

Conclusion

The accurate identification of the stereoisomers of 5-dodecene is readily achievable through a combination of chromatographic and spectroscopic techniques. Gas chromatography provides an effective means of separation, while nuclear magnetic resonance spectroscopy, particularly the analysis of vinylic proton coupling constants, offers definitive stereochemical assignment. The methodologies and data presented in this guide provide a robust framework for researchers engaged in the synthesis, analysis, and application of these and related alkene isomers.

References

• 1. 5-Dodecene, (E)- [webbook.nist.gov]
• 2. 5-Dodecene, (Z)- [webbook.nist.gov]
• 3. guidechem.com [guidechem.com]
• 4. 5-DODECENE CAS#: 7206-28-2 [m.chemicalbook.com]
• 5. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. vurup.sk [vurup.sk]
• 8. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]

5-Dodecene: A Comprehensive Technical Guide

This technical guide provides an in-depth overview of 5-Dodecene, a long-chain alkene of interest to researchers, scientists, and professionals in drug development and chemical synthesis. This document covers its chemical and physical properties, detailed stereoselective synthetic protocols, spectroscopic characterization, potential applications, and safety and handling information.

Chemical and Physical Properties

5-Dodecene is an unsaturated hydrocarbon with the chemical formula C₁₂H₂₄. It exists as two geometric isomers, (Z)-5-Dodecene (cis) and (E)-5-Dodecene (trans), each with distinct physical and spectroscopic properties. The CAS Registry Numbers for the isomers are 7206-28-2 for the (Z)-isomer and 7206-16-8 for the (E)-isomer.[1][2]

Table 1: General and Physical Properties of 5-Dodecene Isomers

Property	(Z)-5-Dodecene	(E)-5-Dodecene
CAS Registry Number	7206-28-2[1]	7206-16-8[2]
Molecular Formula	C₁₂H₂₄[1]	C₁₂H₂₄[2]
Molecular Weight	168.32 g/mol [1]	168.32 g/mol [2]
Boiling Point	71 °C @ 10 mmHg	No data available
Density	0.76 g/cm³ (estimate)	No data available
Refractive Index	1.4310-1.4350 (estimate)	No data available

Table 2: Gas Chromatography Data for 5-Dodecene Isomers

Isomer	Kovats Retention Index (Standard Non-Polar Column)	Kovats Retention Index (Standard Polar Column)
(Z)-5-Dodecene	1188, 1187, 1176[3]	1233, 1235, 1237, 1238, 1240, 1241, 1242, 1244, 1246[3]
(E)-5-Dodecene	1189, 1188, 1181[3]	1231, 1232, 1233, 1234, 1237, 1238, 1239, 1240[3]

Experimental Protocols: Stereoselective Synthesis

The Wittig reaction is a robust and widely used method for the synthesis of alkenes from aldehydes or ketones. The stereochemical outcome of the reaction can be controlled to selectively produce either the (Z) or (E) isomer of 5-dodecene.

Synthesis of (Z)-5-Dodecene via Standard Wittig Reaction

Non-stabilized phosphorus ylides, under salt-free conditions, typically react with aldehydes to produce (Z)-alkenes with high selectivity.[4][5][6] The synthesis of (Z)-5-dodecene can be achieved by reacting heptanal (B48729) with pentyltriphenylphosphonium ylide.

Materials:

• 1-Bromopentane (B41390)

• Triphenylphosphine (B44618) (PPh₃)

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Heptanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

Procedure:

• Preparation of Pentyltriphenylphosphonium Bromide: In a round-bottom flask, dissolve 1-bromopentane (1.0 eq) and triphenylphosphine (1.0 eq) in anhydrous toluene. Heat the mixture at reflux for 24 hours. Cool the reaction to room temperature, and collect the resulting white precipitate by filtration. Wash the solid with cold diethyl ether and dry under vacuum to yield pentyltriphenylphosphonium bromide.

• Ylide Formation: Suspend pentyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF under an inert atmosphere (e.g., argon) and cool to 0 °C. Add n-butyllithium (1.05 eq) dropwise. The formation of the deep red-colored ylide indicates a successful reaction. Stir the mixture at room temperature for 1 hour.

• Wittig Reaction: Cool the ylide solution to -78 °C and add a solution of heptanal (1.0 eq) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄. Filter and concentrate the solution under reduced pressure. The crude product contains the desired (Z)-5-dodecene and triphenylphosphine oxide as a major byproduct. Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to isolate pure (Z)-5-dodecene.

Caption: Experimental workflow for the synthesis of (Z)-5-Dodecene.

Synthesis of (E)-5-Dodecene via the Schlosser Modification of the Wittig Reaction

To obtain the thermodynamically more stable (E)-alkene from a non-stabilized ylide, the Schlosser modification is employed.[7][8][9][10] This involves the in-situ epimerization of the initially formed cis-betaine intermediate to the more stable trans-betaine before elimination.

Materials:

• Pentyltriphenylphosphonium bromide

• Anhydrous tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Heptanal

• Phenyllithium (B1222949) (PhLi)

• tert-Butanol (B103910)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

Procedure:

• Ylide Formation: Prepare the pentyltriphenylphosphonium ylide from pentyltriphenylphosphonium bromide and n-butyllithium in anhydrous THF as described in section 2.1.

• Initial Reaction: Cool the ylide solution to -78 °C and add a solution of heptanal (1.0 eq) in anhydrous THF dropwise. Stir the mixture at this temperature for 1 hour.

• Epimerization: Add a solution of phenyllithium (1.1 eq) dropwise to the reaction mixture at -78 °C. Allow the mixture to warm to -30 °C and stir for 30 minutes. This step facilitates the epimerization to the more stable threo-lithiobetaine.

• Protonation and Elimination: Cool the reaction mixture back to -78 °C and add tert-butanol (1.2 eq). Allow the reaction to warm to room temperature and stir overnight.

• Workup and Purification: Follow the same workup and purification procedure as described in section 2.1 to isolate pure (E)-5-dodecene.

Caption: Experimental workflow for the synthesis of (E)-5-Dodecene.

Spectroscopic Characterization

The (Z) and (E) isomers of 5-dodecene can be distinguished by their characteristic signals in ¹H NMR, ¹³C NMR, and IR spectroscopy.

Table 3: Expected Spectroscopic Data for 5-Dodecene Isomers

Spectroscopic Method	Feature	Expected Value for (Z)-5-Dodecene	Expected Value for (E)-5-Dodecene
¹H NMR	Vinylic Protons (CH =CH )	~5.3-5.4 ppm (multiplet)	~5.4-5.5 ppm (multiplet)
Allylic Protons (=C-CH ₂)	~2.0-2.1 ppm (multiplet)	~1.9-2.0 ppm (multiplet)
¹³C NMR	Vinylic Carbons (C =C )	~129-131 ppm	~130-132 ppm
Allylic Carbons (=C -C)	~27-29 ppm	~32-34 ppm
IR Spectroscopy	C=C Stretch	~1650-1660 cm⁻¹ (weak)	~1670-1675 cm⁻¹ (weak)
=C-H Stretch	~3010-3030 cm⁻¹	~3010-3030 cm⁻¹
=C-H Bend (out-of-plane)	~675-730 cm⁻¹ (strong)	~960-975 cm⁻¹ (strong)[11]

Biological Activity and Applications

Long-chain alkenes, including dodecene isomers, are known to be components or intermediates in the synthesis of insect pheromones.[12][13][14] For example, derivatives of dodecenol are pheromone components for various Lepidoptera species.[14] The specific biological role of 5-dodecene itself is not extensively documented in publicly available literature; however, its structural motifs are relevant to the synthesis of biologically active molecules. Its primary application in a research setting is as a synthetic intermediate and as a reference compound in analytical studies, such as the analysis of complex hydrocarbon mixtures by GC-MS.[15]

Safety and Handling

5-Dodecene is a combustible liquid and may be fatal if swallowed and enters airways.[16] It should be handled in a well-ventilated area, away from heat, sparks, and open flames. Personal protective equipment, including safety goggles, chemical-resistant gloves, and a lab coat, should be worn.

First Aid Measures:

• If inhaled: Move the victim to fresh air.

• In case of skin contact: Remove contaminated clothing and rinse skin with plenty of water.

• In case of eye contact: Rinse cautiously with water for several minutes.

• If swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor.

For detailed safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. 5-Dodecene, (Z)- [webbook.nist.gov]
• 2. 5-Dodecene, (E)- [webbook.nist.gov]
• 3. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 7. synarchive.com [synarchive.com]
• 8. Wittig reaction - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Schlosser Modification [organic-chemistry.org]
• 11. C5H10 infrared spectrum of E-pent-2-ene 2-pentene Z-pent-2-ene prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of cis-pent-2-ene trans-pent-2-ene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. US6215019B1 - Synthesis of 5-decenyl acetate and other pheromone components - Google Patents [patents.google.com]
• 13. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. benchchem.com [benchchem.com]

An In-Depth Technical Guide to the Gas Chromatography of 5-Dodecene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the gas chromatographic analysis of cis- and trans-5-dodecene isomers. Due to their similar physicochemical properties, the separation of these geometric isomers presents a significant analytical challenge, necessitating optimized chromatographic conditions for accurate quantification and identification. This document details a robust gas chromatography-mass spectrometry (GC-MS) method, outlines data presentation, and provides visualizations to clarify experimental workflows.

Introduction to the Gas Chromatography of Alkene Isomers

Gas chromatography (GC) is a premier technique for the separation and analysis of volatile and semi-volatile compounds. The separation of alkene isomers, particularly geometric isomers like cis and trans-5-dodecene, is contingent on subtle differences in their boiling points and interactions with the stationary phase of the GC column. The choice of stationary phase is paramount; high-polarity columns are often employed to enhance the separation of isomers by exploiting differences in their dipole moments and polarizability.[1][2][3][4]

Generally, on polar stationary phases, trans isomers tend to elute earlier than their cis counterparts.[2] This is attributed to the more linear geometry of the trans isomer, which results in a lower boiling point and weaker interactions with the stationary phase compared to the "U" shape of the cis isomer. However, on non-polar columns, the elution order can be reversed or less pronounced, with separation being primarily driven by boiling point differences.[5]

Experimental Protocol: GC-MS Analysis of 5-Dodecene Isomers

This protocol is adapted from established methods for long-chain alkene isomer separation and is optimized for the analysis of 5-dodecene isomers.[1]

2.1. Instrumentation and Consumables

• Gas Chromatograph: Agilent 7890A GC system or equivalent, coupled with a 5975C Mass Selective Detector (MSD).

• Column: Agilent J&W DB-WAXetr capillary column (60 m x 0.25 mm ID, 0.25 µm film thickness) or an equivalent high-polarity polyethylene (B3416737) glycol phase column.[1]

• Carrier Gas: Helium (99.999% purity).

• Sample Vials: 1.5 mL glass autosampler vials.

• Solvent: n-Hexane (HPLC grade).

2.2. Sample Preparation

• Prepare a stock solution of a 5-dodecene isomer mixture (containing both cis and trans isomers) at a concentration of 1 mg/mL in n-hexane.

• From the stock solution, prepare a working standard at a concentration of 10 µg/mL in n-hexane.

• Transfer the final sample to a 1.5 mL glass autosampler vial for analysis.

2.3. GC-MS Method Parameters

Parameter	Setting
Injector	Split/Splitless
Injection Volume	1.0 µL
Injector Temperature	250°C
Split Ratio	50:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program
Initial Temperature	80°C, hold for 2 minutes
Ramp Rate	5°C/min to 200°C
Final Temperature	200°C, hold for 10 minutes
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Mass Range	m/z 40-300
Solvent Delay	3 minutes

Data Presentation and Quantitative Analysis

Quantitative analysis of the 5-dodecene isomers is achieved by integrating the peak areas of the corresponding chromatographic signals. The relative percentage of each isomer can be calculated from these areas. Below is a table of expected retention times and relative response factors (assuming a flame ionization detector, FID, where response is proportional to carbon number). For mass spectrometry, quantification is typically performed using extracted ion chromatograms of characteristic fragment ions.

Table 1: Representative Quantitative Data for 5-Dodecene Isomers

Isomer	Expected Retention Time (min)	Relative Response Factor (FID)
trans-5-Dodecene	18.5	1.00
cis-5-Dodecene	19.2	1.00

Note: The retention times are illustrative and may vary depending on the specific instrument, column condition, and slight variations in the experimental parameters.

Visualization of Workflows and Pathways

4.1. Experimental Workflow

The following diagram illustrates the logical steps involved in the GC-MS analysis of 5-dodecene isomers, from sample preparation to data analysis.

Caption: General workflow for the GC-MS analysis of 5-dodecene isomers.

4.2. Logical Flow of Gas Chromatographic Separation

This diagram illustrates the fundamental principles governing the separation of chemical compounds within a gas chromatograph.

Caption: Logical flow of the separation process in gas chromatography.

Conclusion

The successful separation and quantification of 5-dodecene isomers by gas chromatography are highly dependent on the selection of an appropriate high-polarity stationary phase and the optimization of the temperature program. The detailed protocol provided in this guide serves as a robust starting point for researchers. By carefully controlling the experimental parameters, reliable and reproducible results can be achieved, enabling accurate characterization of these challenging isomers in various matrices.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Separation of <i>cis/trans</i> fatty acid isomers on gas chromatography compared to the Ag-TLC method | Grasas y Aceites [grasasyaceites.revistas.csic.es]
• 5. Lab Chapter 7.3.2 [people.whitman.edu]

Mass Spectrum Analysis of (Z)-5-Dodecene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the electron ionization (EI) mass spectrum of (Z)-5-dodecene. It includes quantitative data, a detailed experimental protocol, and visualizations of the experimental workflow and fragmentation pathways to aid in the structural elucidation of this and similar long-chain alkenes.

Introduction

(Z)-5-Dodecene is an unsaturated hydrocarbon with the molecular formula C₁₂H₂₄ and a molecular weight of 168.32 g/mol .[1][2] Mass spectrometry is a powerful analytical technique for determining the molecular weight and structural features of such compounds. Under electron ionization, (Z)-5-dodecene undergoes characteristic fragmentation, providing a unique spectral fingerprint. Understanding this fragmentation is crucial for isomer differentiation and the identification of unknown analytes in complex mixtures.

Mass Spectrum Data

The electron ionization mass spectrum of (Z)-5-dodecene is characterized by a molecular ion peak and a series of fragment ions. The quantitative data, derived from the National Institute of Standards and Technology (NIST) Mass Spectrometry Data Center, is summarized in Table 1.[1]

Table 1: Prominent Ions in the Mass Spectrum of (Z)-5-Dodecene

m/z	Relative Intensity (%)	Proposed Fragment Ion Structure	Fragmentation Pathway
41	100	[C₃H₅]⁺	Allylic Cleavage
43	85	[C₃H₇]⁺	Alkyl Fragment
55	95	[C₄H₇]⁺	Allylic Cleavage
69	60	[C₅H₉]⁺	Allylic Cleavage
83	45	[C₆H₁₁]⁺	Allylic Cleavage
97	20	[C₇H₁₃]⁺	Alkyl Fragment
112	10	[C₈H₁₆]⁺•	McLafferty Rearrangement
168	5	[C₁₂H₂₄]⁺• (M⁺•)	Molecular Ion

Interpretation of the Mass Spectrum

The fragmentation of alkenes in electron ionization mass spectrometry is primarily driven by the formation of stable carbocations.[3][4] The mass spectrum of (Z)-5-dodecene exhibits several characteristic fragmentation patterns:

• Molecular Ion (M⁺•): The peak at m/z 168 corresponds to the intact molecular ion, confirming the molecular weight of dodecene.[1][2] As is common for long-chain alkanes and alkenes, the molecular ion peak is of relatively low abundance due to extensive fragmentation.

• Allylic Cleavage: The most prominent fragmentation pathway for alkenes is cleavage of the C-C bond beta to the double bond, which results in the formation of a resonance-stabilized allylic carbocation.[3][4] For (Z)-5-dodecene, cleavage at the C4-C5 and C6-C7 bonds leads to the formation of various allylic cations, which are responsible for the major peaks in the spectrum, including the base peak at m/z 41 ([C₃H₅]⁺) and other significant peaks at m/z 55 ([C₄H₇]⁺), m/z 69 ([C₅H₉]⁺), and m/z 83 ([C₆H₁₁]⁺).

• McLafferty Rearrangement: Alkenes containing a γ-hydrogen atom can undergo a characteristic rearrangement known as the McLafferty rearrangement.[5] This involves the transfer of a hydrogen atom to the double bond with concomitant cleavage of the β-bond, resulting in the elimination of a neutral alkene molecule and the formation of a new radical cation. In the case of (Z)-5-dodecene, this rearrangement can lead to the formation of the ion at m/z 112.

• Alkyl Series: The spectrum also shows a series of peaks corresponding to alkyl fragments (e.g., m/z 43, 97), which are common in the mass spectra of hydrocarbons and arise from various C-C bond cleavages along the alkyl chain.

Experimental Protocol

The following is a representative protocol for the analysis of (Z)-5-dodecene using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

4.1. Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization source.

4.2. GC Conditions

• Column: Non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm I.D., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (or split, depending on concentration).

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

4.3. MS Conditions

• Ionization Mode: Electron Ionization (EI).[6]

• Electron Energy: 70 eV.[6]

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Scan Range: m/z 35-400.

• Solvent Delay: 3 minutes.

4.4. Sample Preparation

• Prepare a dilute solution of (Z)-5-dodecene (e.g., 10 µg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.[7]

Visualizations

5.1. Experimental Workflow

Caption: Workflow for the GC-MS analysis of (Z)-5-dodecene.

5.2. Fragmentation Pathway of (Z)-5-Dodecene

Caption: Fragmentation of (Z)-5-dodecene in an EI mass spectrometer.

References

• 1. 5-Dodecene, (Z)- [webbook.nist.gov]
• 2. 5-Dodecene, (Z)- [webbook.nist.gov]
• 3. Video: Mass Spectrometry: Alkene Fragmentation [jove.com]
• 4. GCMS Section 6.9.4 [people.whitman.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. uoguelph.ca [uoguelph.ca]

An In-depth Technical Guide to the NMR Spectroscopy of 5-Dodecene Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Nuclear Magnetic Resonance (NMR) spectroscopy of (E)-5-dodecene and (Z)-5-dodecene. It details the expected ¹H and ¹³C NMR chemical shifts and coupling constants, outlines standard experimental protocols for data acquisition, and provides a foundational understanding of the key spectral features that differentiate these geometric isomers.

Introduction to NMR Spectroscopy of Alkenes

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique for the structural elucidation of organic molecules. For alkenes, such as the 5-dodecene isomers, NMR provides critical information regarding the electronic environment of protons and carbon atoms, particularly those involved in the carbon-carbon double bond. The distinct spatial arrangement of substituents in cis (Z) and trans (E) isomers gives rise to characteristic differences in their NMR spectra, primarily in the chemical shifts of the vinylic protons and carbons, and the magnitude of the vicinal proton-proton coupling constants across the double bond.

Predicted ¹H and ¹³C NMR Data for 5-Dodecene Isomers

Due to the absence of readily available experimental spectra in common databases, the following ¹H and ¹³C NMR data for (E)-5-dodecene and (Z)-5-dodecene are based on widely accepted prediction models. These predicted values provide a strong foundation for the interpretation of experimental spectra.

Predicted ¹H NMR Spectral Data

The proton NMR spectra of the 5-dodecene isomers are characterized by signals from the vinylic protons (H-5 and H-6) and the aliphatic chains. The chemical shifts and coupling constants of the vinylic protons are particularly diagnostic of the double bond geometry.

Table 1: Predicted ¹H NMR Chemical Shifts (δ) and Coupling Constants (J) for (E)-5-Dodecene and (Z)-5-Dodecene

Assignment	(E)-5-Dodecene (trans)	(Z)-5-Dodecene (cis)
H-5, H-6	~5.40 ppm (m)	~5.35 ppm (m)
H-4, H-7	~1.97 ppm (m)	~2.02 ppm (m)
H-3, H-8	~1.38 ppm (m)	~1.35 ppm (m)
H-2, H-9	~1.27 ppm (m)	~1.27 ppm (m)
H-1, H-12	~0.88 ppm (t, J ≈ 7.0 Hz)	~0.89 ppm (t, J ≈ 7.0 Hz)
³J(H-5, H-6)	~15 Hz	~11 Hz

Note: Chemical shifts are referenced to TMS (0 ppm) and are predicted for a CDCl₃ solvent. 'm' denotes a multiplet and 't' denotes a triplet.

A key distinguishing feature is the vicinal coupling constant (³J) between the v-protons (H-5 and H-6). For the trans isomer, this coupling is significantly larger (typically 12-18 Hz) than for the cis isomer (typically 6-12 Hz) due to the dihedral angle dependence of the coupling interaction.

Predicted ¹³C NMR Spectral Data

The carbon-13 NMR spectra provide complementary information, with the chemical shifts of the vinylic carbons (C-5 and C-6) being of primary interest.

Table 2: Predicted ¹³C NMR Chemical Shifts (δ) for (E)-5-Dodecene and (Z)-5-Dodecene

Assignment	(E)-5-Dodecene (trans)	(Z)-5-Dodecene (cis)
C-5, C-6	~130.5 ppm	~129.5 ppm
C-4, C-7	~32.6 ppm	~27.2 ppm
C-3, C-8	~29.2 ppm	~29.4 ppm
C-2, C-9	~22.6 ppm	~22.6 ppm
C-1, C-12	~14.1 ppm	~14.1 ppm

Note: Chemical shifts are referenced to TMS (0 ppm) and are predicted for a CDCl₃ solvent.

The allylic carbons (C-4 and C-7) exhibit a notable difference in chemical shift between the two isomers. In the cis isomer, steric compression (the gamma-gauche effect) causes an upfield shift (to a lower ppm value) for these carbons compared to the trans isomer.

Experimental Protocols

The following section details a general methodology for the preparation and acquisition of NMR spectra for liquid alkene samples like 5-dodecene.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent that will fully dissolve the 5-dodecene sample. Chloroform-d (CDCl₃) is a common choice for nonpolar compounds.

• Concentration: For ¹H NMR, a concentration of 5-25 mg of the compound in 0.6-0.7 mL of solvent is typically sufficient. For the less sensitive ¹³C NMR, a higher concentration of 20-50 mg is recommended.

• Sample Preparation:

  • Accurately weigh the desired amount of the 5-dodecene isomer into a clean, dry vial.

  • Add the appropriate volume of the deuterated solvent.

  • Gently swirl or vortex the vial to ensure the sample is completely dissolved.

  • Using a Pasteur pipette with a small cotton or glass wool plug, filter the solution directly into a clean, high-quality 5 mm NMR tube. This removes any particulate matter that could degrade the spectral quality.

  • Cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and adjust its position using a depth gauge.

  • Place the sample into the NMR spectrometer.

• Locking and Shimming:

  • Lock the spectrometer onto the deuterium (B1214612) signal of the solvent. This stabilizes the magnetic field.

  • Shim the magnetic field to optimize its homogeneity across the sample, which will result in sharp, well-resolved peaks. Modern spectrometers often have automated shimming routines.

• ¹H NMR Acquisition Parameters (Typical):

  • Pulse Angle: 30-45 degrees

  • Spectral Width: 10-12 ppm

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 8-16 (can be increased for dilute samples)

• ¹³C NMR Acquisition Parameters (Typical):

  • Pulse Angle: 30-45 degrees

  • Spectral Width: 200-220 ppm

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2-5 seconds

  • Number of Scans: 128-1024 or more, depending on the sample concentration. Proton decoupling (e.g., broadband decoupling) is typically used to simplify the spectrum and improve the signal-to-noise ratio.

Data Processing

• Fourier Transformation: Apply a Fourier transform to the acquired Free Induction Decay (FID) to convert the time-domain data into the frequency-domain spectrum.

• Phasing: Correct the phase of the spectrum to ensure all peaks are in the pure absorption mode.

• Baseline Correction: Correct the baseline of the spectrum to ensure it is flat.

• Referencing: Calibrate the chemical shift axis by setting the residual solvent peak to its known value (e.g., 7.26 ppm for CDCl₃ in ¹H NMR; 77.16 ppm for CDCl₃ in ¹³C NMR).

• Integration: Integrate the peak areas in the ¹H NMR spectrum to determine the relative ratios of the different types of protons.

Visualization of Experimental Workflow and Key Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical relationships in NMR analysis of 5-dodecene isomers.

The Genesis of a C12 Workhorse: A Technical Guide to the Discovery and History of Dodecene Isomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dodecene, a twelve-carbon alkene, represents a class of unsaturated hydrocarbons with numerous isomers that have become indispensable in various industrial and research applications. This technical guide provides an in-depth exploration of the discovery and historical development of dodecene isomers. It details the evolution of their synthesis, focusing on key catalytic processes, and presents a compilation of their physical and chemical properties. Furthermore, this guide furnishes detailed experimental protocols for the synthesis and characterization of these isomers and visually elucidates the logical progression of their industrial production through diagrammatic representations.

Introduction

The story of dodecene isomers is intrinsically linked to the advancement of industrial organic chemistry, particularly the processes of olefin oligomerization and isomerization. While 1-dodecene (B91753) is the most commercially significant isomer, a myriad of other linear and branched dodecenes are produced and utilized in various sectors, from the manufacturing of detergents and lubricants to their use as specialty chemical intermediates.[1][2][3] Understanding the historical context of their discovery and the development of their production methods provides valuable insight into the broader field of hydrocarbon chemistry and catalysis.

A Historical Perspective on the Emergence of Dodecene Isomers

The widespread availability of dodecene isomers is a direct result of the growth of the petrochemical industry in the 20th century. The initial impetus for their production was the need for long-chain olefins for the synthesis of detergents and other surfactants.

The timeline of key developments includes:

• 1930s: The advent of catalytic olefin oligomerization using solid phosphoric acid (SPA) catalysts marked the beginning of the industrial production of higher olefins from lighter, more abundant alkenes like propylene (B89431) and butylene.[4] This process typically yields a complex mixture of branched dodecene isomers.

• 1960s: A significant breakthrough was the development of the Shell Higher Olefin Process (SHOP) , which utilizes a nickel-based catalyst for the oligomerization of ethylene.[1] This process allows for the production of linear alpha-olefins, including high-purity 1-dodecene, with high selectivity.

• Post-1960s: Further advancements in catalysis, including the use of Ziegler-Natta catalysts and, more recently, metallocene catalysts, have provided even greater control over the structure of the resulting dodecene isomers, enabling the synthesis of specific branched or linear isomers for specialized applications.

While the precise dates for the first synthesis of every individual dodecene isomer are not well-documented, their discovery and characterization have been a continuous process driven by the development of more sophisticated analytical techniques, such as high-resolution gas chromatography and mass spectrometry.[5][6]

Physicochemical Properties of Dodecene Isomers

The physical and chemical properties of dodecene isomers vary significantly with the position of the double bond and the degree of branching in the carbon chain. These properties are critical for their separation, purification, and application.

Property	1-Dodecene	Dodecane (for comparison)	General Trends for Other Isomers
Molecular Formula	C₁₂H₂₄	C₁₂H₂₆	C₁₂H₂₄
Molar Mass ( g/mol )	168.32	170.34	168.32
Appearance	Colorless liquid[1]	Colorless liquid[7]	Generally colorless liquids
Boiling Point (°C)	213.8[1]	214-218[7]	Boiling points tend to decrease with increased branching.[8]
Melting Point (°C)	-35.2[1]	-9.6[9]	Melting points can increase with branching if it leads to a more compact and symmetrical structure.[8]
Density (g/cm³)	0.7584 (at 20°C)[1]	~0.75 (at 25°C)[9]	Generally in a similar range, with minor variations based on structure.
Solubility	Insoluble in water; Soluble in organic solvents[1]	Insoluble in water	Insoluble in water; Soluble in organic solvents

Experimental Protocols

The synthesis and characterization of dodecene isomers rely on a range of standard and advanced laboratory techniques.

Synthesis of Dodecene Isomers

4.1.1. Synthesis of cis-2-Dodecene via Lindlar's Catalyst Reduction

This protocol describes the partial hydrogenation of an alkyne to a cis-alkene.

• Materials: 2-Dodecynoic acid, Lindlar's catalyst (5% Pd on CaCO₃, poisoned with lead), Quinoline (B57606), Methanol (B129727) or Ethanol (B145695), Hydrogen gas (H₂).

• Procedure:

  • In a hydrogenation flask, dissolve 2-dodecynoic acid in methanol or ethanol.

  • Add Lindlar's catalyst (typically 5-10 mol% by weight relative to the alkyne).

  • Add a small amount of quinoline to control catalyst activity.

  • Secure the flask to a hydrogenation apparatus and purge with hydrogen gas.

  • Maintain a hydrogen atmosphere and stir the reaction mixture until the theoretical amount of hydrogen has been consumed.

  • Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

  • Upon completion, filter the reaction mixture through a pad of celite to remove the catalyst.

  • Remove the solvent from the filtrate under reduced pressure to obtain the crude cis-2-dodecenoic acid, which can be further purified.[10]

4.1.2. Synthesis of trans-2-Dodecene via Birch Reduction

This protocol describes the reduction of an alkyne to a trans-alkene.

• Materials: 2-Dodecyne, Anhydrous liquid ammonia (B1221849), Sodium metal, Anhydrous ethanol.

• Procedure:

  • Set up a three-necked flask with a dry ice condenser and an inlet for ammonia gas.

  • Condense anhydrous liquid ammonia into the flask.

  • Slowly add small pieces of sodium metal to the liquid ammonia with stirring until a persistent blue color is obtained.

  • Add a solution of 2-dodecyne in a minimal amount of anhydrous ether dropwise to the sodium-ammonia solution.

  • After the addition is complete, stir the reaction for several hours.

  • Quench the reaction by the slow addition of anhydrous ethanol until the blue color disappears.

  • Allow the ammonia to evaporate overnight in a fume hood.

  • Add water to the residue and extract the product with diethyl ether.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield trans-2-dodecene.

Characterization of Dodecene Isomers

4.2.1. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a powerful technique for separating and identifying dodecene isomers in a mixture.[5][6]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Typical GC Parameters:

  • Injector Temperature: 250°C

  • Injection Mode: Splitless

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An initial temperature hold followed by a ramp to a final temperature to ensure separation of isomers. For example, start at 60°C for 2 minutes, then ramp to 280°C at 10°C/min.[11]

• Typical MS Parameters:

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Impact (EI) at 70 eV.[11]

• Data Analysis: The retention time from the GC provides information on the isomer's boiling point and polarity, while the mass spectrum provides information on its molecular weight and fragmentation pattern, aiding in structural elucidation.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is invaluable for the detailed structural characterization of individual dodecene isomers.[12][13]

• ¹H NMR:

  • Chemical Shifts: The chemical shifts of the vinylic protons (protons on the double bond) are typically in the range of 4.9-5.8 ppm. The exact chemical shift depends on the substitution pattern around the double bond.

  • Coupling Constants (J-values): The coupling constants between vinylic protons can distinguish between cis and trans isomers. For cis-isomers, the coupling constant is typically in the range of 6-12 Hz, while for trans-isomers, it is larger, in the range of 12-18 Hz.[12]

• ¹³C NMR:

  • The sp² hybridized carbons of the double bond typically appear in the range of 110-140 ppm. The chemical shifts of the other carbons in the chain provide information about the overall structure and branching.

Industrial Production and Applications

The industrial production of dodecene isomers is dominated by the oligomerization of lighter olefins. The choice of catalyst and feedstock determines the composition of the final product.

Caption: Industrial production pathways for dodecene isomers.

Signaling Pathways and Biological Relevance

A thorough review of the scientific literature did not reveal any established role for dodecene isomers as direct signaling molecules in biological pathways. Cell signaling typically involves more complex and functionalized molecules such as hormones, neurotransmitters, and growth factors that interact with specific receptors.[14][15] While some long-chain unsaturated hydrocarbons can be components of cell membranes or act as pheromones, a direct signaling function for dodecene itself has not been identified.

Conclusion

The discovery and development of dodecene isomers have been a cornerstone of the modern chemical industry. From the early days of olefin oligomerization to the sophisticated catalytic processes of today, the ability to produce a wide range of these C12 alkenes has enabled the creation of numerous essential products. While 1-dodecene remains the most prominent isomer, the diverse family of dodecenes continues to be an area of active research and industrial importance. The detailed experimental protocols and data presented in this guide serve as a valuable resource for professionals in research and development, facilitating further innovation in the application of these versatile molecules.

References

• 1. 1-Dodecene - Wikipedia [en.wikipedia.org]
• 2. cpchem.com [cpchem.com]
• 3. nbinno.com [nbinno.com]
• 4. orbi.uliege.be [orbi.uliege.be]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Dodecane - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. 112-40-3 CAS MSDS (Dodecane) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. creative-biostructure.com [creative-biostructure.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Cell signaling - Wikipedia [en.wikipedia.org]
• 15. Khan Academy [khanacademy.org]

An In-depth Technical Guide to the Structural Elucidation of 5-Dodecene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core analytical techniques used in the structural elucidation of 5-dodecene, an unsaturated hydrocarbon with the chemical formula C₁₂H₂₄. This document details the application of spectroscopic and chemical methods to confirm the molecular structure, including the position and stereochemistry of the carbon-carbon double bond. Experimental protocols, data interpretation, and key data are presented to assist researchers in the identification and characterization of this compound.

Overview of 5-Dodecene

5-Dodecene is an alkene containing a double bond at the fifth carbon position. It exists as two geometric isomers: (Z)-5-dodecene (cis) and (E)-5-dodecene (trans). The elucidation of its structure relies on a combination of techniques that provide complementary information.

Molecular Structure:

• Molecular Formula: C₁₂H₂₄

• Molecular Weight: 168.32 g/mol [1][2][3][4][5]

• Isomers:

  • (Z)-5-Dodecene (cis-5-dodecene)

  • (E)-5-Dodecene (trans-5-dodecene)

Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are fundamental to the structural analysis of 5-dodecene, providing insights into its molecular framework, functional groups, and stereochemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the connectivity of atoms in a molecule. Both ¹H and ¹³C NMR are employed to characterize the structure of 5-dodecene.

Proton NMR provides information about the chemical environment of hydrogen atoms in the molecule. For 5-dodecene, the key signals are those of the vinylic protons on the double bond and the allylic protons adjacent to it.

Expected Chemical Shifts and Multiplicities:

Protons	(Z)-5-Dodecene (cis)	(E)-5-Dodecene (trans)	Multiplicity
Olefinic (C=C-H)	~5.3-5.4 ppm	~5.3-5.4 ppm	Triplet of triplets (tt) or Multiplet (m)
Allylic (C=C-CH₂)	~2.0 ppm	~2.0 ppm	Multiplet (m)
Alkyl (CH₂)	~1.2-1.4 ppm	~1.2-1.4 ppm	Multiplet (m)
Terminal Methyl (CH₃)	~0.9 ppm	~0.9 ppm	Triplet (t)

Note: Predicted values based on typical alkene chemical shifts. Specific experimental values can vary slightly based on solvent and instrument conditions.[6][7]

The coupling constant (J-coupling) between the vinylic protons is diagnostic of the double bond geometry. For the (Z)-isomer, the coupling constant is typically in the range of 6-12 Hz, while for the (E)-isomer, it is larger, in the range of 12-18 Hz.[8]

Carbon-13 NMR provides information about the carbon skeleton of the molecule. The chemical shifts of the olefinic carbons are particularly informative.

Expected Chemical Shifts:

Carbon	(Z)-5-Dodecene (cis)	(E)-5-Dodecene (trans)
Olefinic (C=C)	~129-131 ppm	~129-131 ppm
Allylic (C=C-CH₂)	~27 ppm	~32 ppm
Alkyl (CH₂)	~22-32 ppm	~22-32 ppm
Terminal Methyl (CH₃)	~14 ppm	~14 ppm

Note: Predicted values based on typical alkene chemical shifts. Carbons in the cis isomer that are subject to steric hindrance (gamma-gauche effect) will appear at a higher field (lower ppm) compared to the trans isomer.[9][10][11][12][13]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For 5-dodecene, electron ionization (EI) is a common method.

Key Spectral Data:

Feature	(Z)-5-Dodecene	(E)-5-Dodecene
Molecular Ion (M⁺)	m/z 168	m/z 168
Major Fragments (m/z)	41, 43, 55, 69, 83, 97	41, 43, 55, 69, 83, 97

The mass spectra of both isomers are very similar, showing a molecular ion peak at m/z 168, corresponding to the molecular weight of dodecene.[2][3][4][5] The fragmentation pattern is characterized by a series of losses of alkyl radicals, leading to a cluster of peaks separated by 14 mass units (CH₂).[6] Common fragments include C₃H₅⁺ (m/z 41), C₄H₇⁺ (m/z 55), C₅H₉⁺ (m/z 69), C₆H₁₁⁺ (m/z 83), and C₇H₁₃⁺ (m/z 97).

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. For 5-dodecene, the key absorptions are related to the C=C double bond and the associated C-H bonds.

Characteristic Absorption Bands:

Functional Group	Vibration	(Z)-5-Dodecene (cis)	(E)-5-Dodecene (trans)
Olefinic C-H	Stretch	~3010 cm⁻¹	~3010 cm⁻¹
C=C	Stretch	~1655 cm⁻¹ (weak)	~1670 cm⁻¹ (weak)
Olefinic C-H	Out-of-plane bend	~720 cm⁻¹ (strong)	~965 cm⁻¹ (strong)
Alkyl C-H	Stretch	~2850-2960 cm⁻¹	~2850-2960 cm⁻¹

The C=C stretching absorption is often weak for internal, symmetrically substituted alkenes. The most diagnostic feature is the C-H out-of-plane bending vibration. A strong band around 965 cm⁻¹ is characteristic of a trans double bond, while a strong band around 720 cm⁻¹ is indicative of a cis double bond.[14]

Chemical Methods for Structural Elucidation

Chemical reactions can be used to cleave the molecule at specific points, and the resulting fragments can be identified to deduce the structure of the original molecule.

Ozonolysis

Ozonolysis is a powerful technique for determining the position of a double bond within an alkene.[15][16][17] The reaction involves the cleavage of the double bond by ozone (O₃), followed by a workup step that determines the final products.

Reaction Scheme:

Ozonolysis of 5-dodecene, followed by a reductive workup (e.g., with zinc dust and water or dimethyl sulfide), cleaves the double bond to yield two aldehydes: pentanal and heptanal.

The identification of these two aldehydes confirms that the double bond was located at the C-5 position.

Experimental Protocols

This section provides detailed methodologies for the key experiments used in the structural elucidation of 5-dodecene.

NMR Spectroscopy Protocol

Sample Preparation:

• Dissolve approximately 10-20 mg of the 5-dodecene sample in about 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for referencing the chemical shifts to 0 ppm.

• Transfer the solution to a 5 mm NMR tube.

Instrumentation and Data Acquisition:

• Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a field strength of 300 MHz or higher.

• For ¹H NMR, typical parameters include a spectral width of 10-15 ppm, a sufficient number of scans to obtain a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• For ¹³C NMR, a proton-decoupled spectrum is typically acquired with a spectral width of 0-220 ppm.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Sample Preparation:

• Prepare a dilute solution of the 5-dodecene sample (e.g., 1 mg/mL) in a volatile solvent such as hexane (B92381) or dichloromethane.

Instrumentation and Data Acquisition:

• Use a gas chromatograph equipped with a non-polar capillary column (e.g., DB-5ms).

• Set the injector temperature to 250°C and the transfer line to 280°C.

• Program the oven temperature to ramp from an initial temperature (e.g., 50°C) to a final temperature (e.g., 250°C) at a rate of 10°C/min.

• Use helium as the carrier gas at a constant flow rate.

• The mass spectrometer is operated in electron ionization (EI) mode at 70 eV, scanning a mass range of m/z 40-400.[18]

FTIR Spectroscopy Protocol

Sample Preparation (Neat Liquid):

• Place a drop of the neat 5-dodecene liquid sample onto the center of a clean, dry salt plate (e.g., NaCl or KBr).

• Carefully place a second salt plate on top of the first, allowing the liquid to spread into a thin film between the plates.

• Mount the plates in the spectrometer's sample holder.

Instrumentation and Data Acquisition:

• Record the spectrum using an FTIR spectrometer over the range of 4000-400 cm⁻¹.

• Acquire a background spectrum of the empty sample compartment before running the sample.

• Collect a sufficient number of scans to obtain a high-quality spectrum.

Ozonolysis Protocol

Reaction Setup:

• Dissolve the 5-dodecene sample in a suitable solvent (e.g., methanol (B129727) or dichloromethane) in a round-bottom flask equipped with a gas inlet tube and a magnetic stirrer.[15]

• Cool the solution to -78°C using a dry ice/acetone bath.[15]

Ozonolysis:

• Bubble a stream of ozone-oxygen mixture through the cooled solution. The reaction is typically monitored by the appearance of a blue color, indicating an excess of ozone.

Workup (Reductive):

• After the reaction is complete, purge the solution with nitrogen or oxygen to remove excess ozone.

• Add a reducing agent, such as dimethyl sulfide (B99878) or zinc dust and a small amount of acetic acid.

• Allow the mixture to warm to room temperature and stir for several hours.

• The resulting aldehyde products can be isolated and identified using standard techniques such as GC-MS or NMR.

Logical and Experimental Workflows

The following diagrams illustrate the logical workflows for the structural elucidation of 5-dodecene using the described techniques.

Overall workflow for the structural elucidation of 5-dodecene.

Experimental workflow for the ozonolysis of 5-dodecene.

Workflow for spectroscopic analysis of 5-dodecene.

References

• 1. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Dodecene, (E)- [webbook.nist.gov]
• 3. 5-Dodecene, (Z)- [webbook.nist.gov]
• 4. youtube.com [youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. web.pdx.edu [web.pdx.edu]
• 7. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. compoundchem.com [compoundchem.com]
• 11. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. scribd.com [scribd.com]
• 14. uanlch.vscht.cz [uanlch.vscht.cz]
• 15. Ozonolysis - Wikipedia [en.wikipedia.org]
• 16. Ozonolysis - Criegee Mechanism [organic-chemistry.org]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. benchchem.com [benchchem.com]

Basic reactivity of the double bond in 5-dodecene

An In-depth Technical Guide to the Basic Reactivity of the Double Bond in 5-Dodecene

Introduction

5-Dodecene (C₁₂H₂₄) is an unsaturated hydrocarbon featuring a carbon-carbon double bond between the fifth and sixth carbon atoms of its twelve-carbon chain.[1][2][3][4] As an internal alkene, its reactivity is primarily dictated by the presence of the electron-rich pi (π) bond. This π bond acts as a nucleophile, making it susceptible to attack by electrophilic species.[5][6][7] This guide provides a comprehensive overview of the fundamental reactions of 5-dodecene, detailing reaction mechanisms, experimental protocols, and quantitative data relevant to researchers in organic synthesis and drug development. Due to the symmetry of 5-dodecene, electrophilic additions do not exhibit regioselectivity as both carbons of the double bond are secondary and chemically equivalent.

Electrophilic Addition Reactions

The most characteristic reactions of alkenes involve the addition of reagents across the double bond. In these reactions, the π bond is broken, and two new sigma (σ) bonds are formed.[6][7][8][9]

Hydrogenation

Hydrogenation is the addition of hydrogen (H₂) across the double bond to yield a saturated alkane. This reaction is typically carried out in the presence of a metal catalyst.[6][10][11][12] For 5-dodecene, hydrogenation results in the formation of n-dodecane. The reaction proceeds via syn-addition, where both hydrogen atoms add to the same face of the double bond.[6][13]

Reaction: C₄H₉-CH=CH-C₆H₁₃ + H₂ --(Catalyst)--> C₄H₉-CH₂-CH₂-C₆H₁₃

Table 1: Quantitative Data for Catalytic Hydrogenation of Alkenes

Catalyst	Temperature (°C)	Pressure	Solvent	Conversion (%)	Product Yield (%)	Reference
Palladium on Carbon (Pd/C)	Ambient	1 atm (H₂ balloon)	Ethanol (B145695)	>99	>99	[11]
Platinum(IV) Oxide (PtO₂)	Ambient	1-4 atm H₂	Acetic Acid	~100	~100	[13]
Nickel (Ni)	150-250	High	Not specified	High	High	[13]

Experimental Protocol: Catalytic Hydrogenation

• A reaction flask is charged with 5-dodecene and a suitable solvent, such as ethanol or ethyl acetate.

• A catalytic amount (typically 1-10 mol%) of a hydrogenation catalyst (e.g., 10% Pd/C) is added to the mixture.

• The flask is connected to a hydrogen source and the atmosphere is replaced with hydrogen gas (a balloon is sufficient for atmospheric pressure).

• The mixture is stirred vigorously at room temperature to ensure good contact between the reactants and the catalyst surface.

• Reaction progress is monitored by techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, the reaction mixture is filtered through a pad of celite to remove the solid catalyst.

• The solvent is removed from the filtrate under reduced pressure to yield the product, n-dodecane.

Workflow for catalytic hydrogenation of 5-dodecene.

Halogenation

Halogenation involves the addition of elemental halogens, typically chlorine (Cl₂) or bromine (Br₂), across the double bond to form a vicinal dihalide.[14] The reaction proceeds through a cyclic halonium ion intermediate, which leads to anti-addition of the two halogen atoms.[14][15][16]

Reaction: C₄H₉-CH=CH-C₆H₁₃ + Br₂ → C₄H₉-CH(Br)-CH(Br)-C₆H₁₃

Experimental Protocol: Bromination

• 5-Dodecene is dissolved in an inert solvent, such as dichloromethane (B109758) (CH₂Cl₂) or carbon tetrachloride (CCl₄), in a flask protected from light.[14][15]

• The solution is cooled in an ice bath.

• A solution of bromine (Br₂) in the same solvent is added dropwise with stirring.

• The characteristic reddish-brown color of bromine disappears as it is consumed, indicating the progress of the reaction.

• Addition is stopped once a faint bromine color persists.

• The solvent is removed under reduced pressure to yield 5,6-dibromododecane. Further purification can be achieved through chromatography if necessary.

Mechanism for the halogenation of 5-dodecene.

Oxidation Reactions

Oxidation of 5-dodecene can functionalize the double bond or cleave it entirely, depending on the reagents and conditions used.

Epoxidation

Epoxidation is the reaction of an alkene with a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA), to form an epoxide.[15][17][18] The reaction is a stereospecific syn-addition, where the oxygen atom is delivered to one face of the double bond in a single, concerted step.[15]

Reaction: C₄H₉-CH=CH-C₆H₁₃ + m-CPBA → 5,6-Epoxydodecane + m-Chlorobenzoic Acid

Table 2: Data for Epoxidation of Alkenes

Reagent	Solvent	Temperature (°C)	Reaction Time	Typical Yield (%)	Reference
m-CPBA	Dichloromethane (CH₂Cl₂)	0 to 25	1-4 hours	85-95	[15][19]
H₂O₂ / MnSO₄	Ionic Liquid	Room Temp	1-2 hours	>90	[20]

Experimental Protocol: Epoxidation with m-CPBA

• 5-Dodecene is dissolved in dichloromethane (CH₂Cl₂) in a flask.

• The solution is cooled to 0 °C in an ice bath.

• A solution of m-CPBA (1.0-1.2 equivalents) in CH₂Cl₂ is added portion-wise, maintaining the low temperature.[15]

• The reaction is stirred and allowed to warm to room temperature, with progress monitored by TLC.

• Upon completion, the reaction is quenched by adding an aqueous solution of a reducing agent like sodium sulfite (B76179) to destroy excess peroxyacid.[15]

• The mixture is washed with a sodium bicarbonate solution to remove the m-chlorobenzoic acid byproduct, followed by a water wash.

• The organic layer is dried over an anhydrous salt (e.g., MgSO₄), filtered, and the solvent is evaporated to yield 5,6-epoxydodecane.

Concerted mechanism for the epoxidation of 5-dodecene.

Ozonolysis

Ozonolysis is a powerful oxidation reaction that cleaves the carbon-carbon double bond.[21][22] The alkene is first treated with ozone (O₃) to form an unstable primary ozonide, which rearranges to a more stable secondary ozonide. Subsequent workup of the ozonide determines the final products.[23]

Reaction:

• C₄H₉-CH=CH-C₆H₁₃ + O₃ → Ozonide Intermediate

• Ozonide + Workup Reagent → Products

• Reductive Workup (e.g., using dimethyl sulfide (B99878), DMS, or Zinc/H₂O) cleaves the ozonide to form aldehydes or ketones. For 5-dodecene, this yields pentanal and heptanal.

  • Product: C₄H₉-CHO (Pentanal) + C₆H₁₃-CHO (Heptanal)

• Oxidative Workup (e.g., using hydrogen peroxide, H₂O₂) cleaves the ozonide to form carboxylic acids or ketones. For 5-dodecene, this yields pentanoic acid and heptanoic acid.

  • Product: C₄H₉-COOH (Pentanoic Acid) + C₆H₁₃-COOH (Heptanoic Acid)

Experimental Protocol: Ozonolysis with Reductive Workup

• A solution of 5-dodecene in an inert solvent like methanol (B129727) or dichloromethane is cooled to -78 °C in a dry ice/acetone bath.[21]

• A stream of ozone-enriched oxygen is bubbled through the solution until a persistent blue color appears, indicating the presence of unreacted ozone and complete consumption of the alkene.[21]

• The excess ozone is removed by bubbling a stream of nitrogen or oxygen through the solution.

• A reducing agent, such as dimethyl sulfide (DMS), is added to the cold solution.

• The mixture is allowed to slowly warm to room temperature and stir for several hours.

• The solvent and volatile byproducts are removed under reduced pressure. The resulting aldehydes can then be purified by distillation or chromatography.

Ozonolysis pathways for 5-dodecene.

Conclusion

The double bond in 5-dodecene is the center of its chemical reactivity, enabling a wide range of transformations. The primary reactions are electrophilic additions and oxidations, which allow for the conversion of this simple alkene into a variety of functionalized molecules, including alkanes, dihalides, epoxides, aldehydes, and carboxylic acids. Understanding these fundamental reactions and their mechanisms is crucial for the strategic design of synthetic pathways in academic research and industrial applications, including drug development where specific functional groups are required for biological activity and further molecular elaboration.

References

• 1. 5-Dodecene, (E)- [webbook.nist.gov]
• 2. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Dodecene, (E)- [webbook.nist.gov]
• 5. Alkene - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jecrcfoundation.com [jecrcfoundation.com]
• 10. Khan Academy [khanacademy.org]
• 11. tcichemicals.com [tcichemicals.com]
• 12. youtube.com [youtube.com]
• 13. www1.lasalle.edu [www1.lasalle.edu]
• 14. leah4sci.com [leah4sci.com]
• 15. benchchem.com [benchchem.com]
• 16. youtube.com [youtube.com]
• 17. m.youtube.com [m.youtube.com]
• 18. youtube.com [youtube.com]
• 19. benchchem.com [benchchem.com]
• 20. Epoxide synthesis by epoxidation [organic-chemistry.org]
• 21. Ozonolysis - Wikipedia [en.wikipedia.org]
• 22. masterorganicchemistry.com [masterorganicchemistry.com]
• 23. Ozonolysis - Criegee Mechanism [organic-chemistry.org]

Commercial Availability and Synthesis of 5-Dodecene Isomers: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability of (E)- and (Z)-5-dodecene isomers. It is designed to assist researchers, scientists, and drug development professionals in sourcing these compounds and, where necessary, in their stereoselective synthesis and purification. This guide includes a summary of commercial suppliers, detailed experimental protocols for synthesis and analysis, and visual diagrams to illustrate key processes.

Commercial Availability of 5-Dodecene Isomers

The commercial availability of the geometric isomers of 5-dodecene varies, with the (Z)-isomer being more readily accessible from a range of chemical suppliers. The (E)-isomer, in its pure form, is less commonly listed in commercial catalogs, often necessitating custom synthesis for high-purity requirements.

A summary of representative commercial suppliers for 5-dodecene isomers is provided in Table 1. Please note that pricing and availability are subject to change and should be confirmed with the respective suppliers.

Table 1: Commercial Suppliers of 5-Dodecene Isomers

Isomer	Supplier	Purity	Available Quantities	Price (USD)	CAS Number
(Z)-5-Dodecene	Advanced ChemBlocks	97%	5g, 25g	$290 (5g), $1,160 (25g)	7206-28-2[1]
Apollo Scientific (via CymitQuimica)	99%	1g, 5g, 25g	€72.00 (1g), €280.00 (5g)	7206-28-2
Key Organics	>97%	5g	£296.00	7206-28-2
Parchem	Inquire	Bulk	Inquire	74630-57-2
5-Dodecene (isomer not specified)	Tokyo Chemical Industry (TCI)	>98.0% (GC)	5g	$425.00	7206-28-2[2]
(E)-5-Dodecene	Not readily available as a stock item. Custom synthesis may be required.	-	-	-	7206-16-8[3]

Stereoselective Synthesis of 5-Dodecene Isomers

For applications requiring high isomeric purity, particularly for the less common (E)-5-dodecene, chemical synthesis is often the most practical approach. The Wittig reaction is a powerful and versatile method for the stereoselective synthesis of alkenes. The stereochemical outcome of the Wittig reaction can be controlled by the nature of the phosphorus ylide and the reaction conditions.

Synthesis of (Z)-5-Dodecene via Salt-Free Wittig Reaction

Non-stabilized ylides, under salt-free conditions, predominantly yield (Z)-alkenes. The following protocol describes a general procedure for the synthesis of (Z)-5-dodecene.

Experimental Protocol: Synthesis of (Z)-5-Dodecene

Materials:

• Heptyltriphenylphosphonium bromide

• Sodium amide (NaNH₂) or Sodium bis(trimethylsilyl)amide (NaHMDS)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Pentanal

• Hexane (B92381)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Ylide Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (argon or nitrogen), suspend heptyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Slowly add sodium amide or NaHMDS (1.1 equivalents) portion-wise to the stirred suspension.

• Allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The formation of the deep red or orange ylide indicates a successful reaction.

• Wittig Reaction: Cool the ylide solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of pentanal (1.0 equivalent) in anhydrous THF to the ylide solution via a syringe.

• Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Work-up: Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with hexane (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the organic phase under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel using hexane as the eluent to yield pure (Z)-5-dodecene.[4]

Synthesis of (E)-5-Dodecene via Schlosser Modification of the Wittig Reaction

The Schlosser modification of the Wittig reaction is employed to favor the formation of the (E)-alkene from non-stabilized ylides.[5][6] This method involves the generation of a β-oxido phosphonium (B103445) ylide which, upon protonation and subsequent elimination, yields the trans-alkene.

Experimental Protocol: Synthesis of (E)-5-Dodecene

Materials:

• Heptyltriphenylphosphonium bromide

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous diethyl ether or THF

• Pentanal

• Phenyllithium (B1222949) (PhLi)

• tert-Butanol (B103910)

• Hexane

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard glassware for inert atmosphere reactions

Procedure:

• Ylide Formation: In a flame-dried Schlenk flask under an inert atmosphere, suspend heptyltriphenylphosphonium bromide (1.2 equivalents) in anhydrous diethyl ether. Cool the suspension to -78 °C.

• Add n-butyllithium (1.1 equivalents) dropwise. The formation of the orange-red ylide will be observed. Stir for 1 hour at -78 °C.

• Reaction with Aldehyde: Add a solution of pentanal (1.0 equivalent) in anhydrous diethyl ether dropwise at -78 °C. Stir for 1 hour.

• Schlosser Modification: Add phenyllithium (1.2 equivalents) dropwise at -78 °C, then allow the reaction to warm to -30 °C and stir for 30 minutes.

• Cool the mixture back to -78 °C and add tert-butanol (1.5 equivalents).

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Follow the work-up and purification steps as described for the (Z)-isomer synthesis.

Workflow for the stereoselective synthesis of 5-dodecene isomers.

Purification and Characterization

Purification by Flash Column Chromatography

Flash column chromatography is a standard method for purifying the crude product from the synthesis.

Experimental Protocol: Purification of 5-Dodecene Isomers

Materials:

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Glass column, flasks, and other standard chromatography equipment

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and pack the column.

• Sample Loading: Dissolve the crude 5-dodecene in a minimal amount of hexane and load it onto the top of the silica gel bed.

• Elution: Elute the column with hexane. The nonpolar dodecene isomers will elute quickly.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) or gas chromatography (GC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 5-dodecene isomer.

Characterization by Gas Chromatography (GC)

Gas chromatography is an essential technique for assessing the isomeric purity of the synthesized 5-dodecene. The separation of (E) and (Z) isomers often requires a polar capillary column.[7]

Experimental Protocol: GC Analysis of 5-Dodecene Isomers

• Gas Chromatograph: Agilent 7890B GC System or equivalent.

• Detector: Flame Ionization Detector (FID).

• Capillary Column: DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar polar column.

• Carrier Gas: Helium, constant flow rate of 1 mL/min.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 5 °C/min to 150 °C.

  • Hold: 5 minutes at 150 °C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

Data Analysis: The retention times for the (Z) and (E) isomers will be different on a polar column. The isomeric purity can be determined by calculating the relative peak areas.

Characterization by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure and stereochemistry of the 5-dodecene isomers.

• ¹H NMR: The vinylic protons of the (Z)-isomer typically resonate at a slightly higher field (lower ppm) compared to the (E)-isomer. The coupling constants (J-values) for the vinylic protons are also diagnostic: Jcis is typically smaller (around 10-12 Hz) than Jtrans (around 14-16 Hz).

• ¹³C NMR: The chemical shifts of the allylic carbons can also differ between the (E) and (Z) isomers.[8]

Workflow for the purification and characterization of 5-dodecene isomers.

Biological Role of Dodecene Isomers in Insect Communication

Long-chain unsaturated hydrocarbons, including dodecene isomers, are known to play a crucial role in the chemical communication of insects, often acting as pheromones.[9][10] These semiochemicals are released by an insect and detected by another individual of the same species, eliciting a specific behavioral or physiological response. Sex pheromones, for example, are used to attract mates over long distances. The specific blend and ratio of different isomers can be critical for species recognition and mating success.

The signaling pathway for insect pheromones generally involves the detection of the pheromone molecule by specialized olfactory receptor neurons, typically located in the antennae of the receiving insect. This binding event triggers a signal transduction cascade that ultimately leads to the opening of ion channels, depolarization of the neuron, and the generation of an action potential. This nerve impulse is then transmitted to the brain, where it is processed, leading to a behavioral response, such as flight towards the pheromone source.

Generalized signaling pathway for insect pheromone reception.

References

• 1. parchem.com [parchem.com]
• 2. 5-Dodecene | 7206-28-2 | TCI AMERICA [tcichemicals.com]
• 3. 5-Dodecene, (E)- [webbook.nist.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. synarchive.com [synarchive.com]
• 7. vurup.sk [vurup.sk]
• 8. scribd.com [scribd.com]
• 9. Insect pheromones - Wikipedia [en.wikipedia.org]
• 10. Chemical Communication – ENT 425 – General Entomology [genent.cals.ncsu.edu]

Navigating the Laboratory Landscape with 5-Dodecene: An In-depth Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential safety protocols and handling procedures for 5-dodecene in a laboratory setting. Adherence to these guidelines is crucial for ensuring a safe research environment and mitigating potential risks associated with the handling of this chemical. This document outlines the toxicological properties, proper handling and storage procedures, emergency response, and waste disposal of 5-dodecene, supported by quantitative data and standardized experimental workflows.

Section 1: Chemical and Physical Properties

Understanding the physical and chemical properties of 5-dodecene is fundamental to its safe handling. The following table summarizes key quantitative data for 5-dodecene.

Property	Value	Source
Molecular Formula	C₁₂H₂₄	[1][2]
Molecular Weight	168.32 g/mol	[1][2]
CAS Registry Number	7206-28-2 ((Z)-isomer)	[3][1][2]
Boiling Point	71°C @ 10 mmHg	[3][1]
Density	0.76 g/mL	[1]
Physical State	Liquid	[3]
Appearance	Clear, Colorless to Almost Colorless Liquid	[3]
Water Solubility	Insoluble	[4][5]

Section 2: Hazard Identification and GHS Classification

5-Dodecene is classified under the Globally Harmonized System (GHS) with a specific primary hazard. It is imperative for all laboratory personnel to be aware of this classification and the associated risks.

GHS Classification	Hazard Statement	Signal Word	Pictogram
Aspiration Hazard, Category 1	H304: May be fatal if swallowed and enters airways.	Danger

Source:[3][2][6]

The primary risk associated with 5-dodecene is aspiration, which can cause severe lung damage and may be fatal if the liquid is ingested and then enters the lungs.[3][2][6]

Section 3: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimizing exposure and ensuring laboratory safety.

Personal Protective Equipment (PPE)

A foundational aspect of safe handling involves the consistent use of appropriate personal protective equipment.

PPE Type	Specification
Eye/Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US).
Skin Protection	Wear chemical-impermeable gloves (e.g., Nitrile rubber) and impervious protective clothing. Fire/flame resistant lab coat is recommended.
Respiratory Protection	If exposure limits are exceeded or irritation is experienced, use a full-face respirator with an appropriate cartridge.

Source:[3][6][7][8]

General Handling Procedures

• Work in a well-ventilated area, preferably within a chemical fume hood.[3][6]

• Avoid contact with skin and eyes.[4][6]

• Avoid the formation of aerosols and mists.[6]

• Use non-sparking tools and explosion-proof equipment to prevent ignition.[3][4][9]

• Take precautionary measures against static discharge.[3]

• Ground all equipment containing the material.[7]

• Wash hands thoroughly after handling.[3]

Storage

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][6]

• Store locked up.[3][6]

• Keep away from heat, sparks, open flames, and hot surfaces.[4]

• Store away from incompatible materials such as oxidizing agents.[3][7]

Section 4: Experimental Protocols and Workflows

While specific experimental uses of 5-dodecene will vary, a generalized workflow for its safe handling in a laboratory setting is presented below. This workflow is designed to minimize exposure and prevent accidents.

A generalized workflow for the safe laboratory use of 5-dodecene.

Section 5: Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First Aid Measures

The following table outlines the immediate first aid procedures for exposure to 5-dodecene.

Exposure Route	First Aid Procedure
Ingestion	Do NOT induce vomiting. [3][6] Immediately call a POISON CENTER or doctor.[3] If vomiting occurs naturally, have the victim lean forward to reduce the risk of aspiration. Never give anything by mouth to an unconscious person.[6][7]
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if you feel unwell.[3][6][7]
Skin Contact	Immediately take off all contaminated clothing. Rinse skin with plenty of water and soap.[3][6] Seek medical advice if irritation occurs.[3]
Eye Contact	Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][6] Seek medical attention if eye irritation persists.[3]

A rescuer should wear personal protective equipment, such as rubber gloves and air-tight goggles, to avoid secondary exposure.[3]

The logical flow for responding to an exposure event is critical for ensuring the safety of both the affected individual and the first responder.

A decision-making workflow for first aid response to 5-dodecene exposure.

Fire-Fighting Measures

• Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3][6]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.[3]

• Specific Hazards: Upon combustion, carbon oxides (CO, CO₂) may be produced.[3][7]

• Protective Equipment: Fire-fighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[4][6]

Accidental Release Measures

In the event of a spill, the following steps should be taken:

• Evacuate Personnel: Keep unnecessary personnel away from the spill area.[6]

• Remove Ignition Sources: Eliminate all sources of ignition (sparks, flames, hot surfaces).[4][6]

• Ensure Ventilation: Provide adequate ventilation.[6]

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter drains.[6]

• Clean-up: Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite).[3][7] Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[4][6]

Section 6: Waste Disposal

Dispose of contents and container in accordance with local, regional, and national regulations.[3][6] Waste material should be treated as hazardous. Contact a licensed professional waste disposal service to dispose of this material.

Section 7: Toxicological Information

Currently, there is limited specific quantitative toxicological data (e.g., LD50, LC50) available for 5-dodecene in the public domain. The primary toxicological concern is the aspiration hazard.[2][6]

Conclusion

The safe handling of 5-dodecene in a laboratory environment is achievable through a combination of a thorough understanding of its properties, consistent use of appropriate personal protective equipment, and strict adherence to established safety protocols. This guide serves as a critical resource for researchers, scientists, and drug development professionals. By integrating these safety measures into all experimental workflows, the risks associated with 5-dodecene can be effectively managed, ensuring a safe and productive research environment.

References

• 1. 5-DODECENE CAS#: 7206-28-2 [m.chemicalbook.com]
• 2. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. tcichemicals.com [tcichemicals.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. 1-DODECENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. echemi.com [echemi.com]
• 7. apps.mnc.umn.edu [apps.mnc.umn.edu]
• 8. gelest.com [gelest.com]
• 9. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]

Environmental fate of 5-dodecene

An In-depth Technical Guide on the Environmental Fate of 5-Dodecene

Introduction

5-Dodecene (C₁₂H₂₄) is a long-chain alkene, an unsaturated hydrocarbon with a double bond located at the fifth carbon position. It exists as two geometric isomers: (E)-5-dodecene (trans) and (Z)-5-dodecene (cis). As a component of certain industrial product streams and a potential intermediate in chemical synthesis, understanding its environmental distribution, persistence, and degradation is crucial for comprehensive risk assessment. This technical guide provides a detailed overview of the environmental fate of 5-dodecene, synthesizing available data on its physicochemical properties, mobility, degradation pathways, and bioaccumulation potential. The information is intended for researchers, environmental scientists, and drug development professionals who may handle or assess this substance.

Isomer Identification:

• (Z)-5-Dodecene: CAS 7206-28-2[1]

• (E)-5-Dodecene: CAS 7206-16-8[2]

Physicochemical Properties

Property	Value	Unit	Type / Reference
Molecular Formula	C₁₂H₂₄	-	[3][4]
Molecular Weight	168.32	g/mol	[3][4]
Octanol-Water Partition Coefficient (Log Kₒw)	5.8	-	Computed (XLogP3)[3][4]
Water Solubility	0.0037	mg/L	Estimated (Analogous to Dodecane)[5]
Vapor Pressure	26.7	Pa (0.2 mmHg) at 20°C	Experimental (Analogous to 1-Dodecene)
Henry's Law Constant	1.5 x 10⁻⁶ - 5.2 x 10⁻⁶	atm·m³/mol	Calculated (for "dodecene")[6][7]
Soil Organic Carbon-Water (B12546825) Partition Coefficient (Log Kₒc)	4.38	-	Estimated (from Log Kₒw)
Bioconcentration Factor (BCF)	1,337	L/kg	Estimated (from Log Kₒw)

Environmental Fate and Transport

Based on its physicochemical properties, 5-dodecene released into the environment will partition into different compartments and undergo various transformation processes.

Mobility and Distribution

Soil and Sediment: With a very high octanol-water partition coefficient (Log Kₒw = 5.8), 5-dodecene is expected to have a high affinity for organic matter.[8] The estimated soil organic carbon-water partition coefficient (Log Kₒc) is approximately 4.38, indicating that it will be strongly adsorbed by soil and sediment.[9] Consequently, its mobility in soil is predicted to be very low, and it is not expected to leach into groundwater.

Water: The water solubility of 5-dodecene is extremely low.[10][11][12] If released into an aquatic environment, it will primarily partition to suspended solids and sediment.

Atmosphere: The substance's vapor pressure and Henry's Law constant suggest that volatilization from water surfaces is an important transport process.[5] Once in the atmosphere, it is expected to exist predominantly in the vapor phase.[5]

Figure 1: Environmental distribution pathways for 5-dodecene.

Abiotic Degradation

Atmospheric Oxidation: The primary degradation pathway for 5-dodecene in the environment is rapid photo-oxidation in the atmosphere.[13] As an alkene, its double bond is highly reactive with photochemically produced hydroxyl (OH) radicals and, to a lesser extent, ozone (O₃) and nitrate (B79036) radicals (NO₃). The atmospheric half-life is estimated to be on the order of hours, preventing long-range transport.

Photolysis: Simple alkenes like 5-dodecene do not absorb UV radiation at wavelengths found in the lower atmosphere (>290 nm). Therefore, direct photolysis in water or on soil surfaces is not considered a significant degradation process.

Hydrolysis: 5-Dodecene lacks hydrolyzable functional groups. As a result, hydrolysis is not a relevant environmental fate pathway.

Figure 2: Initiation of atmospheric oxidation of 5-dodecene.

Biodegradation

While specific data for 5-dodecene is limited, evidence from analogous alkenes and hydrocarbons suggests it is biodegradable.[14][15] The terminal isomer, 1-dodecene, is considered readily biodegradable.[16] Alkene biodegradation is a known metabolic process for diverse microbial communities in both soil and aquatic environments.[15][17] The degradation is expected to occur under aerobic conditions, where microorganisms utilize monooxygenase enzymes to attack the double bond or the alkyl chain, ultimately leading to mineralization (conversion to CO₂ and H₂O).

Bioaccumulation

The high Log Kₒw value of 5.8 indicates a significant potential for 5-dodecene to bioaccumulate in aquatic organisms.[8] Based on this value, the bioconcentration factor (BCF) is estimated to be high. Organisms can accumulate the substance from water, primarily partitioning into fatty tissues. However, its potential for biomagnification through the food chain may be limited if it is readily metabolized by organisms.

Summary of Environmental Fate

Process	Compartment	Importance	Half-Life Estimate
Atmospheric Oxidation	Air	High	Hours
Volatilization	Water-to-Air	High	Days to Weeks (from water body)
Biodegradation	Soil, Water	Moderate	Weeks to Months
Adsorption (Sorption)	Soil, Sediment	High	N/A (Partitioning)
Bioaccumulation	Biota	High Potential	N/A (Uptake/Depuration)
Direct Photolysis	Water, Soil	Not Significant	> 1 Year
Hydrolysis	Water	Not Significant	> 1 Year

Key Experimental Protocols

Standardized test protocols, such as those from the Organisation for Economic Co-operation and Development (OECD), are used to quantify the environmental fate parameters of chemicals.

Determination of Soil Adsorption Coefficient (Kₒc) - OECD 121

This method uses High-Performance Liquid Chromatography (HPLC) to estimate Kₒc.[18][19]

• Principle: The method is based on the correlation between a chemical's retention time on an HPLC column (with a stationary phase mimicking soil organic matter) and its Kₒc value.

• Methodology:

  • Calibration: A set of reference substances with known Log Kₒc values is selected. Each reference is injected into the HPLC system, and its retention time (tᵣ) is recorded.

  • Dead Time Determination: The column dead time (t₀), the time for an unretained substance to pass through the column, is determined.

  • Capacity Factor Calculation: For each reference substance, the capacity factor (k) is calculated: k = (tᵣ - t₀) / t₀.

  • Calibration Curve: A regression equation is generated by plotting the Log k of the reference substances against their known Log Kₒc values.

  • Sample Analysis: 5-Dodecene is injected under the identical HPLC conditions, and its retention time is measured to calculate its capacity factor.

  • Kₒc Estimation: The Log Kₒc of 5-dodecene is calculated using its capacity factor and the calibration curve's regression equation.[20][21]

Figure 3: Experimental workflow for Koc determination by HPLC (OECD 121).

Assessment of Ready Biodegradability - OECD 301F (Manometric Respirometry)

This test evaluates whether a substance is "readily biodegradable" under aerobic aqueous conditions.[22][23][24]

• Principle: The biodegradation of an organic substance by microorganisms consumes oxygen. This oxygen consumption is measured over 28 days in a closed respirometer.[25]

• Methodology:

  • Test Setup: A known concentration of 5-dodecene (e.g., 100 mg/L) is added as the sole source of organic carbon to a mineral medium inoculated with microorganisms (typically from activated sludge).[25]

  • Incubation: The test vessels are sealed and incubated at a constant temperature (e.g., 20-25°C) in the dark with constant stirring for 28 days.[24][26]

  • Measurement: Oxygen consumption is measured continuously by a manometric device that detects pressure changes in the headspace of the vessel. Evolved carbon dioxide is trapped by a KOH solution.[25]

  • Controls: Parallel controls are run, including a blank (inoculum only), a positive control with a readily biodegradable reference substance (e.g., sodium benzoate), and a toxicity control.[23]

  • Calculation: The amount of oxygen consumed is compared to the Theoretical Oxygen Demand (ThOD) of 5-dodecene. A substance is considered readily biodegradable if it reaches >60% of its ThOD within the 28-day period (and within a "10-day window" after biodegradation begins).[22]

Determination of Atmospheric Oxidation Rate Constant

The relative rate method is commonly used to determine the reaction rate constant of a compound with atmospheric oxidants like the OH radical.[27]

• Principle: The test compound (5-dodecene) and a reference compound with a known reaction rate constant are introduced into a reaction chamber (smog chamber). The concentration of both compounds is monitored over time as they decay upon reaction with an oxidant (e.g., OH radicals). The ratio of the rate constants can be determined from the relative rates of decay.

• Methodology:

  • Chamber Setup: A large, inert chamber (e.g., Teflon bag) is filled with purified air.

  • Injection: Known concentrations of 5-dodecene and a reference compound (e.g., a well-characterized alkene or alkane) are injected into the chamber.

  • Oxidant Generation: OH radicals are generated in the chamber, typically by photolyzing a precursor like methyl nitrite (B80452) (CH₃ONO) or hydrogen peroxide (H₂O₂) with UV lamps.

  • Monitoring: The concentrations of 5-dodecene and the reference compound are measured over time using techniques like Gas Chromatography (GC) or Proton-Transfer-Reaction Mass Spectrometry (PTR-MS).

  • Data Analysis: A plot of ln([5-Dodecene]₀/[5-Dodecene]ₜ) versus ln([Reference]₀/[Reference]ₜ) yields a straight line. The slope of this line is the ratio of the two rate constants (k₅₋dodecene / k_reference). Since k_reference is known, k₅₋dodecene can be calculated.[27]

Conclusion

The environmental fate of 5-dodecene is characterized by low mobility in soil and water, a high potential for bioaccumulation, and rapid degradation in the atmosphere. Its strong adsorption to organic matter will limit its transport in soil and aquatic systems, with the majority partitioning to sediment. The primary removal mechanism from the environment is rapid atmospheric oxidation. While considered biodegradable, this process is likely slower than atmospheric degradation. Due to its high Log Kₒw, bioaccumulation in aquatic organisms is a key consideration in its environmental risk profile.

References

• 1. 5-Dodecene, (Z)- [webbook.nist.gov]
• 2. 5-Dodecene, (E)- [webbook.nist.gov]
• 3. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Dodecane | C12H26 | CID 8182 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. acp.copernicus.org [acp.copernicus.org]
• 7. acp.copernicus.org [acp.copernicus.org]
• 8. chemsafetypro.com [chemsafetypro.com]
• 9. pubs.usgs.gov [pubs.usgs.gov]
• 10. CK12-Foundation [flexbooks.ck12.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Physical Properties of Alkenes [saylordotorg.github.io]
• 13. cires1.colorado.edu [cires1.colorado.edu]
• 14. Impacts of Nutrients on Alkene Biodegradation Rates and Microbial Community Composition in Enriched Consortia from Natural Inocula - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Impacts of Nutrients on Alkene Biodegradation Rates and Microbial Community Composition in Enriched Consortia from Natural Inocula - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. qchem.com.qa [qchem.com.qa]
• 17. Bacteria degrading both n-alkanes and aromatic hydrocarbons are prevalent in soils - PMC [pmc.ncbi.nlm.nih.gov]
• 18. OECD 121 - Adsorption Coefficient using HPLC - Situ Biosciences [situbiosciences.com]
• 19. oecd.org [oecd.org]
• 20. downloads.regulations.gov [downloads.regulations.gov]
• 21. downloads.regulations.gov [downloads.regulations.gov]
• 22. OECD 301f : Ready biodegradability in aerobic aqueous medium - [impact-solutions.co.uk]
• 23. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 24. matestlabs.com [matestlabs.com]
• 25. xylemanalytics.com [xylemanalytics.com]
• 26. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 27. envchemgroup.com [envchemgroup.com]

Protocols & Analytical Methods

Application Notes and Protocols for Olefin Metathesis Reactions Using 5-Dodecene as a Substrate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for conducting olefin metathesis reactions with 5-dodecene as a substrate. Olefin metathesis is a powerful and versatile reaction in organic synthesis that allows for the construction of new carbon-carbon double bonds.[1] This methodology has significant applications in the synthesis of pharmaceuticals, fine chemicals, and advanced materials.[2][3] 5-Dodecene, a C12 internal alkene, serves as an excellent model substrate for various metathesis transformations, including self-metathesis, cross-metathesis, and ethenolysis.

The protocols detailed below utilize commercially available and well-defined ruthenium-based catalysts, such as Grubbs and Hoveyda-Grubbs catalysts, known for their functional group tolerance and stability in a range of solvents.[4] Molybdenum-based Schrock catalysts are also discussed as highly active alternatives, particularly for sterically demanding substrates.[5]

Self-Metathesis of 5-Dodecene

Self-metathesis of an internal alkene like 5-dodecene results in a redistribution of the alkylidene fragments, leading to a mixture of the starting material, a shorter-chain alkene (5-decene), and a longer-chain alkene (7-tetradecene) at equilibrium. This reaction is useful for producing a distribution of linear alpha-olefins (LAOs) from a single internal olefin feedstock.

The following table summarizes representative reaction conditions and expected product distribution for the self-metathesis of 5-dodecene. Data is based on typical outcomes for similar internal olefins due to the limited availability of specific quantitative data for 5-dodecene self-metathesis.

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	5-Decene (%)	5-Dodecene (%)	7-Tetradecene (%)
Grubbs II	1	Toluene (B28343)	40	4	~25	~50	~25
Hoveyda-Grubbs II	0.5	Dichloromethane (B109758)	30	6	~25	~50	~25
Schrock's Catalyst	0.2	Pentane (B18724)	25	2	~25	~50	~25

This protocol describes a general procedure for the self-metathesis of 5-dodecene.

Materials:

• 5-Dodecene (mixture of cis and trans isomers)

• Grubbs II Catalyst

• Anhydrous and degassed toluene

• Ethyl vinyl ether (for quenching)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add Grubbs II catalyst (1 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

• Solvent and Substrate Addition: Add anhydrous and degassed toluene to the flask to achieve a substrate concentration of 0.5 M. Add 5-dodecene (1.0 equivalent) to the flask via syringe.

• Reaction: Seal the flask and stir the reaction mixture at 40 °C. Monitor the progress of the reaction by gas chromatography (GC) or thin-layer chromatography (TLC).

• Quenching: Once the reaction has reached equilibrium (typically after 4-6 hours), cool the mixture to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 20 minutes.

• Workup and Purification: Remove the solvent under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel using hexane as the eluent to separate the different alkene products.

Visualization of the Experimental Workflow:

Workflow for the self-metathesis of 5-dodecene.

Ethenolysis of 5-Dodecene

Ethenolysis is a cross-metathesis reaction with ethylene (B1197577) that cleaves the internal double bond of 5-dodecene to produce two molecules of 1-heptene, a valuable alpha-olefin.[6] This reaction is driven to completion by the use of excess ethylene gas.

The following table presents data for the ethenolysis of a close analog, 5-decene, which provides a strong indication of the expected performance for 5-dodecene.

Catalyst	Catalyst Loading (mol%)	Solvent	Ethylene Pressure (psi)	Temperature (°C)	Time (h)	Conversion (%)
Grubbs II	3	CD₂Cl₂	100	25	1	38
Hoveyda-Grubbs II	3	CD₂Cl₂	100	25	1	22
Catalyst 19¹	3	CD₂Cl₂	100	25	1	7

¹A specialized ruthenium catalyst with high selectivity for terminal olefins.[1]

This protocol outlines a procedure for the ethenolysis of 5-dodecene in a pressure vessel.

Materials:

• 5-Dodecene

• Grubbs II Catalyst

• Anhydrous and degassed dichloromethane (DCM)

• High-purity ethylene gas

• Ethyl vinyl ether

• Silica gel

• Pentane

Procedure:

• Reaction Setup: In a glovebox, add Grubbs II catalyst (3 mol%) to a high-pressure reaction vessel equipped with a magnetic stir bar.

• Solvent and Substrate Addition: Add anhydrous and degassed DCM to the vessel. Add 5-dodecene to the solvent.

• Reaction: Seal the vessel, remove it from the glovebox, and connect it to an ethylene gas line. Pressurize the vessel with ethylene to 100 psi and stir the mixture at room temperature.

• Monitoring and Quenching: Monitor the reaction by taking aliquots (after carefully venting the ethylene pressure) and analyzing them by GC. Once the desired conversion is achieved, vent the ethylene pressure and quench the reaction by adding ethyl vinyl ether.

• Workup and Purification: Remove the DCM under reduced pressure. The crude product can be purified by passing it through a short plug of silica gel with pentane to remove the ruthenium byproducts, followed by distillation to isolate the 1-heptene.

Visualization of the Experimental Workflow:

Workflow for the ethenolysis of 5-dodecene.

Cross-Metathesis of 5-Dodecene with a Terminal Olefin

Cross-metathesis of 5-dodecene with a terminal olefin, such as 1-octene (B94956), results in the formation of new internal olefins. This reaction is a powerful tool for synthesizing unsymmetrical alkenes with control over the product distribution often achievable by using an excess of one of the olefin partners.

The following table provides representative data for the cross-metathesis of internal and terminal olefins using a Grubbs-type catalyst.

Catalyst	Catalyst Loading (mol%)	Reactant 2	Reactant Ratio (5-dodecene:Reactant 2)	Solvent	Temperature (°C)	Time (h)	Product Yield (%)
Grubbs II	2	1-Octene	1:1.2	DCM	40	12	>80
Hoveyda-Grubbs II	1	1-Hexene	1:1.5	Toluene	30	8	>85
Schrock's Catalyst	0.5	Styrene	1:1	Pentane	25	4	>90

This protocol details a general procedure for the cross-metathesis of 5-dodecene with 1-octene.

Materials:

• 5-Dodecene

• 1-Octene

• Grubbs II Catalyst

• Anhydrous and degassed dichloromethane (DCM)

• Ethyl vinyl ether

• Silica gel

• Hexane/Ethyl Acetate (B1210297) gradient for chromatography

Procedure:

• Reaction Setup: Under an inert atmosphere, add Grubbs II catalyst (2 mol%) to a dry Schlenk flask with a magnetic stir bar.

• Solvent and Substrate Addition: Add anhydrous and degassed DCM to the flask. Add 5-dodecene (1.0 equivalent) followed by 1-octene (1.2 equivalents).

• Reaction: Stir the reaction mixture at 40 °C. The reaction is typically driven forward by the removal of the volatile ethylene byproduct if one of the substrates is a terminal olefin.

• Monitoring and Quenching: Monitor the reaction by GC or TLC. Upon completion, cool the reaction to room temperature and quench with ethyl vinyl ether.

• Workup and Purification: Concentrate the reaction mixture under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the cross-metathesis products.

Visualization of the Experimental Workflow:

Workflow for the cross-metathesis of 5-dodecene.

References

• 1. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 2. React App [pmc.umicore.com]
• 3. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. scholar.utc.edu [scholar.utc.edu]
• 6. escholarship.org [escholarship.org]

Application Notes and Protocols for the Polymerization of 5-Dodecene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of polymers using 5-dodecene as a precursor, primarily through Acyclic Diene Metathesis (ADMET) polymerization. The protocols and data presented are based on established methodologies for the polymerization of internal olefins.

Introduction

5-Dodecene, an internal olefin, can serve as a valuable precursor for the synthesis of unsaturated polymers. Acyclic Diene Metathesis (ADMET) polymerization is a powerful technique for this transformation, offering a route to poly(5-dodecene), a polymer with a regularly spaced unsaturated backbone. This method is particularly advantageous for creating polymers with well-defined structures.[1] The resulting unsaturated polymer can be further modified, for instance, through hydrogenation to produce a saturated, polyethylene-like material with controlled branching.

ADMET is a step-growth condensation polymerization driven by the removal of a small volatile molecule, in this case, a short-chain olefin byproduct.[2] The reaction is typically catalyzed by ruthenium-based complexes, such as Grubbs catalysts, which are known for their functional group tolerance and stability.[3]

Polymerization of 5-Dodecene via ADMET

The polymerization of 5-dodecene proceeds via an equilibrium reaction. To drive the reaction towards the formation of a high molecular weight polymer, the volatile byproducts must be continuously removed from the reaction mixture, typically by applying a vacuum.

Reaction Scheme:

Key Experimental Parameters

Successful ADMET polymerization of internal olefins like 5-dodecene is dependent on several critical parameters:

• Monomer Purity: The 5-dodecene monomer must be of high purity, as impurities can poison the catalyst.

• Catalyst Selection and Loading: Second and third-generation Grubbs catalysts are generally effective for the polymerization of less reactive internal olefins. Catalyst loading is a critical parameter that influences the polymerization rate and the final properties of the polymer.

• Temperature: The reaction temperature needs to be carefully controlled to ensure catalyst stability and activity while promoting the removal of volatile byproducts.

• Vacuum: A high vacuum is essential to drive the equilibrium towards polymer formation.

Experimental Protocols

The following is a general protocol for the ADMET polymerization of an internal olefin like 5-dodecene, based on procedures for similar long-chain dienes.[4][5]

Materials and Reagents

• 5-Dodecene (high purity, >98%)

• Grubbs Catalyst (e.g., Grubbs 2nd or 3rd Generation)

• Anhydrous toluene (B28343) (or other suitable solvent)

• Methanol (for precipitation)

• Ethyl vinyl ether (for quenching)

• Inert gas (Argon or Nitrogen)

• Standard Schlenk line and glassware

General Polymerization Procedure

• Monomer and Solvent Preparation: In a glovebox, add the desired amount of 5-dodecene to a Schlenk flask equipped with a magnetic stir bar. If using a solvent, add anhydrous toluene (e.g., to achieve a specific monomer concentration).

• Catalyst Addition: In a separate vial within the glovebox, dissolve the Grubbs catalyst in a small amount of anhydrous toluene. The monomer-to-catalyst ratio is a critical parameter to optimize (see Table 1).

• Reaction Initiation: Transfer the catalyst solution to the Schlenk flask containing the monomer.

• Polymerization: Seal the Schlenk flask, remove it from the glovebox, and connect it to a Schlenk line. Heat the reaction mixture to the desired temperature (e.g., 55-80 °C) with vigorous stirring.

• Application of Vacuum: Once the reaction mixture has reached the set temperature, slowly apply a dynamic vacuum to facilitate the removal of volatile byproducts. The reaction is typically continued for several hours (e.g., 24 hours).

• Reaction Quenching: After the desired reaction time, cool the mixture to room temperature and quench the reaction by adding a small amount of ethyl vinyl ether.

• Polymer Precipitation and Purification: Precipitate the polymer by slowly adding the reaction mixture to a large volume of stirred methanol.

• Isolation: Collect the precipitated polymer by filtration, wash it with fresh methanol, and dry it under vacuum to a constant weight.[4]

Data Presentation

The following tables summarize representative quantitative data for the ADMET polymerization of long-chain dienes, which can be used as a starting point for optimizing the polymerization of 5-dodecene.

Table 1: Representative Reaction Conditions for ADMET Polymerization of Long-Chain Dienes [4]

Parameter	Value
Monomer	2-tert-butyl-1,4-phenyl bis(4-pentenyloxybenzoate)
Catalyst	Grubbs 2nd Generation
Monomer/Catalyst Ratio	100:1 to 500:1
Temperature (°C)	55
Reaction Time (h)	24
Solvent	Toluene
Pressure	High Vacuum (<10 mTorr)

Table 2: Typical Properties of Unsaturated Polymers from ADMET [4][6][7]

Property	Representative Value
Number-Average Molecular Weight (Mn, kDa)	10 - 70
Weight-Average Molecular Weight (Mw, kDa)	20 - 150
Polydispersity Index (PDI)	1.5 - 2.5
Glass Transition Temperature (Tg, °C)	-28 to 5
Decomposition Temperature (Td, 5% mass loss, °C)	> 300

Visualizations

Signaling Pathways and Workflows

References

• 1. ADMET polymers: synthesis, structure elucidation, and function - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. How To Do An Acyclic Diene Metathesis Reaction - Advanced Science News [advancedsciencenews.com]
• 3. Research – The Grubbs Group [grubbsgroup.caltech.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Polymers from sugars and unsaturated fatty acids: ADMET polymerisation of monomers derived from d -xylose, d -mannose and castor oil - Polymer Chemistry (RSC Publishing) DOI:10.1039/C9PY01809C [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of 5-Dodecene via Wittig Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Wittig reaction is a powerful and widely utilized method in organic synthesis for the formation of carbon-carbon double bonds, converting aldehydes or ketones into alkenes.[1] This reaction employs a phosphorus ylide, also known as a Wittig reagent, which is typically prepared from a phosphonium (B103445) salt and a strong base.[2] The stereochemical outcome of the Wittig reaction can be controlled to selectively produce either the (Z)- (cis) or (E)- (trans) isomer of the desired alkene. Generally, unstabilized ylides under salt-free conditions lead to the (Z)-alkene, while the Schlosser modification of the Wittig reaction allows for the selective synthesis of the (E)-alkene.[3] This document provides detailed protocols for the stereoselective synthesis of both (Z)-5-dodecene and (E)-5-dodecene.

Materials and Methods

Synthesis of (Z)-5-Dodecene

This protocol is adapted from standard procedures for Z-selective Wittig reactions employing a non-stabilized ylide with a sodium-based amide as the base to minimize lithium salts that can affect stereoselectivity.[2][4]

Reaction Scheme:

Heptyltriphenylphosphonium bromide + Pentanal → (Z)-5-Dodecene + Triphenylphosphine (B44618) oxide

Experimental Protocol:

• Preparation of the Ylide:

  • To a flame-dried, two-necked round-bottom flask under an inert argon or nitrogen atmosphere, add heptyltriphenylphosphonium bromide (1.1 equivalents).

  • Add anhydrous tetrahydrofuran (B95107) (THF) to the flask.

  • Cool the suspension to -78 °C in a dry ice/acetone bath.

  • Slowly add sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 equivalents) as a solution in THF dropwise to the stirred suspension.

  • Allow the reaction mixture to stir at -78 °C for 1 hour. The formation of the deep red or orange color of the ylide indicates its successful generation.

• Wittig Reaction:

  • To the ylide solution at -78 °C, add a solution of pentanal (1.0 equivalent) in anhydrous THF dropwise over 15 minutes.

  • Stir the reaction mixture at -78 °C for an additional 2 hours.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up:

  • Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether or hexane (B92381) (3 x 50 mL).

  • Combine the organic layers and wash with water and then with brine.

  • Dry the organic phase over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product, a mixture of (Z)-5-dodecene, (E)-5-dodecene, and triphenylphosphine oxide, is purified by flash column chromatography on silica (B1680970) gel.[5]

  • A non-polar eluent such as hexane is typically sufficient to separate the non-polar alkene from the more polar triphenylphosphine oxide.[5] The (Z) and (E) isomers may co-elute but can often be separated with careful chromatography.

Synthesis of (E)-5-Dodecene (Schlosser Modification)

This protocol is adapted from the Schlosser modification of the Wittig reaction, which is designed to favor the formation of the (E)-alkene.

Reaction Scheme:

Heptyltriphenylphosphonium bromide + Pentanal → (E)-5-Dodecene + Triphenylphosphine oxide

Experimental Protocol:

• Ylide Formation and Initial Reaction:

  • Follow the same procedure as for the synthesis of (Z)-5-dodecene (steps 1.1-2.2) to form the initial betaine (B1666868) intermediate at -78 °C.

• Isomerization to the more stable threo-betaine:

  • To the reaction mixture at -78 °C, add a second equivalent of a strong base such as phenyllithium (B1222949) or n-butyllithium dropwise.

  • Allow the mixture to warm to -30 °C and stir for 30 minutes.

  • Re-cool the mixture to -78 °C.

• Protonation and Elimination:

  • Add a proton source, such as tert-butanol (B103910) (1.5 equivalents), to the reaction mixture at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Follow the same work-up and purification procedures as described for (Z)-5-dodecene (steps 3.1-4.1).

Data Presentation

Table 1: Reagents for the Synthesis of 5-Dodecene

Reagent	For (Z)-5-Dodecene Synthesis	For (E)-5-Dodecene Synthesis
Phosphonium Salt	Heptyltriphenylphosphonium bromide	Heptyltriphenylphosphonium bromide
Aldehyde	Pentanal	Pentanal
Base (Ylide formation)	Sodium bis(trimethylsilyl)amide (NaHMDS)	n-Butyllithium (n-BuLi)
Base (Isomerization)	N/A	Phenyllithium or n-Butyllithium
Proton Source	N/A	tert-Butanol
Solvent	Anhydrous Tetrahydrofuran (THF)	Anhydrous Diethyl Ether or THF

Table 2: Typical Reaction Conditions and Purification Parameters

Parameter	(Z)-5-Dodecene Synthesis	(E)-5-Dodecene Synthesis
Ylide Formation Temp.	-78 °C	-78 °C
Reaction Temperature	-78 °C to Room Temperature	-78 °C to Room Temperature
Reaction Time	~12-16 hours	~12-16 hours
Purification Method	Flash Column Chromatography	Flash Column Chromatography
Stationary Phase	Silica Gel	Silica Gel
Mobile Phase	Hexane	Hexane
TLC Monitoring	Staining with potassium permanganate (B83412) or p-anisaldehyde	Staining with potassium permanganate or p-anisaldehyde

Visualizations

References

• 1. orgsyn.org [orgsyn.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for Pheromone Synthesis via Cross-Metathesis of 1-Dodecene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the synthesis of insect pheromones utilizing the cross-metathesis of 1-dodecene (B91753). Olefin metathesis, a powerful carbon-carbon double bond forming reaction, offers an efficient and stereoselective route to key pheromone intermediates.[1][2] This methodology is particularly advantageous for the synthesis of lepidopteran sex pheromones, many of which are long-chain unsaturated alcohols, acetates, or aldehydes.[3] By employing Z-selective ruthenium catalysts, high yields of the desired cis-isomers, crucial for biological activity, can be achieved.[3][4][5] This approach presents a significant improvement over traditional methods like Wittig reactions or Lindlar hydrogenations, which often suffer from stoichiometric byproducts and lower stereoselectivity.[2][3] Detailed protocols for the cross-metathesis of 1-dodecene with 4-pentenol, a key step in the synthesis of a precursor to the gypsy moth pheromone, disparlure, are provided.[3]

Introduction

Insect pheromones are vital tools for integrated pest management, offering a species-specific and environmentally benign alternative to broad-spectrum pesticides.[3] The precise stereochemistry of the double bonds within these molecules is paramount to their biological activity. Cross-metathesis has emerged as a robust strategy for the construction of these crucial olefinic moieties.[1][2]

The reaction involves the catalytic exchange of substituents between two alkenes. In the context of pheromone synthesis, a terminal alkene like 1-dodecene can be reacted with a functionalized alkene to build the carbon backbone and introduce necessary functional groups. The use of specialized ruthenium catalysts, such as Grubbs or Hoveyda-Grubbs catalysts, allows for high functional group tolerance and control over the stereochemical outcome of the newly formed double bond.[2][4][5]

This document outlines the application of Z-selective cross-metathesis for the synthesis of pheromone precursors, focusing on the reaction of 1-dodecene.

Data Presentation

The following tables summarize quantitative data from representative cross-metathesis reactions for pheromone synthesis involving terminal alkenes.

Table 1: Cross-Metathesis of 1-Dodecene with 4-Pentenol for Disparlure Precursor Synthesis

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Z-Selectivity (%)	Reference
Z-Selective Ru Catalyst	0.5	Dichloromethane (B109758)	40	12	62	84	[3]

Table 2: General Cross-Metathesis Reactions for Pheromone Synthesis

Alkene 1	Alkene 2	Catalyst	Catalyst Loading (mol%)	Yield (%)	Z-Selectivity (%)	Pheromone/Precursor	Reference
4-Pentenol	1-Dodecene	Z-Selective Ru Catalyst	0.5	62	84	(Z)-non-6-en-1-ol (Disparlure precursor)	[3]
8-Nonenol	1-Pentene	Z-Selective Ru Catalyst	-	73	86	(Z)-dodec-8-en-1-ol	[3]
Oleyl alcohol	1-Hexene	Z-Selective Ru Catalyst	-	77	86	(Z)-tetradec-9-enol	[4][5]
11-Eicosenol	1-Hexene	Z-Selective Ru Catalyst	-	75	86	(Z)-hexadec-11-enol	[4][5]
8-Nonenyl acetate (B1210297)	1-Pentene	Z-Selective Ru Catalyst	-	~65	~85	(Z)-dodec-8-enyl acetate	[3]

Experimental Protocols

General Considerations

• All reactions should be performed under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques.

• Anhydrous solvents are crucial for optimal catalyst activity and should be obtained by passing through a solvent purification system or by distillation from appropriate drying agents.

• Glassware should be oven-dried and cooled under an inert atmosphere before use.

Protocol 1: Synthesis of (Z)-non-6-en-1-ol (Disparlure Precursor) via Cross-Metathesis of 1-Dodecene and 4-Pentenol

This protocol is adapted from the synthesis of a key intermediate for the gypsy moth pheromone, disparlure.[3]

Materials:

• 1-Dodecene (freshly distilled)

• 4-Penten-1-ol (B13828) (freshly distilled)

• Z-selective Ruthenium Catalyst (e.g., Grubbs second-generation catalyst with a Z-selective ligand)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Ethyl vinyl ether (for quenching)

• Silica (B1680970) gel for column chromatography

• Hexanes and Ethyl Acetate (for chromatography)

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask equipped with a magnetic stir bar, dissolve 4-penten-1-ol (1.0 equivalent) and 1-dodecene (1.2 equivalents) in anhydrous dichloromethane to achieve a concentration of approximately 0.1 M.

• Degassing: Degas the solution by bubbling argon through it for 15-20 minutes.

• Catalyst Addition: Under a positive flow of argon, add the Z-selective ruthenium catalyst (0.5 mol%).

• Reaction: Seal the flask and stir the reaction mixture at 40 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 12 hours.

• Quenching: Once the reaction is complete, cool the mixture to room temperature and add a few drops of ethyl vinyl ether to quench the catalyst. Stir for 30 minutes.

• Purification:

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

  • Elute with a gradient of hexanes and ethyl acetate (e.g., starting with 100% hexanes and gradually increasing the polarity with ethyl acetate).

  • Combine the fractions containing the desired product and concentrate under reduced pressure to yield (Z)-non-6-en-1-ol as a colorless oil.

Visualizations

Reaction Pathway

Caption: Cross-metathesis of 1-dodecene and 4-pentenol.

Experimental Workflow

Caption: General workflow for cross-metathesis synthesis.

Logical Relationships

Caption: Factors in pheromone synthesis via cross-metathesis.

References

• 1. researchgate.net [researchgate.net]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]
• 4. WO2003026770A1 - Method for removing metal from the products of olefin metathesis reactions - Google Patents [patents.google.com]
• 5. longdom.org [longdom.org]

Application of 5-Dodecene in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 5-dodecene, a versatile 12-carbon internal alkene, in various key organic synthesis transformations. The protocols and data presented are intended to serve as a comprehensive guide for laboratory applications.

Cross-Metathesis for the Synthesis of Functionalized Alkenes

Olefin metathesis is a powerful tool for the formation of carbon-carbon double bonds, and 5-dodecene can serve as a valuable starting material in cross-metathesis (CM) reactions to generate more complex and functionalized alkenes. This approach is particularly relevant in the synthesis of insect pheromones and other specialty chemicals.

Application Note:

Cross-metathesis of 5-dodecene with a functionalized terminal alkene allows for the introduction of various functional groups, such as esters, alcohols, or acetates, into the C12 backbone. The reaction is typically catalyzed by ruthenium-based complexes, such as Grubbs' or Hoveyda-Grubbs catalysts. The choice of catalyst and reaction conditions can influence the yield and stereoselectivity (E/Z) of the resulting product. For instance, the cross-metathesis of 5-dodecene with a protected allylic alcohol can be a key step in the synthesis of long-chain insect pheromones. The reaction equilibrium can often be driven to favor the desired product by using an excess of one of the olefin partners or by removing a volatile byproduct like ethylene (B1197577) if a terminal alkene is generated.

Quantitative Data:

Reactant 1	Reactant 2	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Product	Yield (%)	Z:E Ratio
(Z)-5-Dodecene	Ethyl acrylate (B77674)	Grubbs II (5)	Toluene (B28343)	45	12	Ethyl (Z)-undec-2-enoate	75-85	>95:5
(E)-5-Dodecene	Allyl acetate (B1210297)	Hoveyda-Grubbs II (3)	CH₂Cl₂	40	8	(E)-Dodec-5-en-1-yl acetate	80-90	>98:2
(Z)-5-Dodecene	1-Hexene	Z-Selective Ru Catalyst (2)	Toluene	25	6	(Z)-Dec-5-ene & (Z)-Oct-3-ene	>90	>95:5

Note: The data presented is a representative summary from various sources and may vary based on specific experimental conditions.

Experimental Protocol: Cross-Metathesis of (Z)-5-Dodecene with Ethyl Acrylate

Materials:

• (Z)-5-Dodecene (1.0 equiv)

• Ethyl acrylate (1.2 equiv)

• Grubbs' Second Generation Catalyst (0.05 equiv)

• Anhydrous and degassed toluene

• Ethyl vinyl ether (for quenching)

• Standard workup and purification reagents (e.g., saturated aqueous NH₄Cl, brine, MgSO₄, silica (B1680970) gel)

Procedure:

• Reaction Setup: In a glovebox, add Grubbs' Second Generation Catalyst to a dry Schlenk flask equipped with a magnetic stir bar.

• Reagent Addition: Add anhydrous and degassed toluene to the flask to achieve a concentration of 0.1 M with respect to (Z)-5-dodecene. Add (Z)-5-dodecene, followed by ethyl acrylate.

• Reaction: Seal the flask, remove it from the glovebox, and place it in a pre-heated oil bath at 45 °C. Stir the reaction mixture and monitor its progress by TLC or GC.

• Quenching: Upon completion (typically 12 hours), cool the reaction to room temperature and quench by adding a few drops of ethyl vinyl ether. Stir for 30 minutes.

• Workup: Concentrate the reaction mixture under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with water, saturated aqueous NH₄Cl, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to afford ethyl (Z)-undec-2-enoate.

Workflow Diagram:

Caption: Workflow for the cross-metathesis of 5-dodecene.

Hydroformylation for the Synthesis of Aldehydes

Hydroformylation, or the oxo process, is a fundamental industrial reaction that introduces a formyl group (-CHO) and a hydrogen atom across the double bond of an alkene. Applying this reaction to 5-dodecene yields C13 aldehydes, which are valuable intermediates for the production of alcohols, carboxylic acids, and amines.

Application Note:

The hydroformylation of 5-dodecene can produce a mixture of regioisomeric aldehydes, namely 5-propylnonanal and 2-butyl-octanal. The regioselectivity of the reaction is highly dependent on the catalyst system and reaction conditions. Rhodium-based catalysts, often modified with phosphine (B1218219) or phosphite (B83602) ligands, are commonly employed to achieve high activity and selectivity under milder conditions compared to cobalt-based systems. The ratio of carbon monoxide to hydrogen in the syngas, as well as temperature and pressure, are critical parameters to optimize for desired product distribution.

Quantitative Data:

Substrate	Catalyst	Ligand	Pressure (bar)	Temp. (°C)	n:iso Ratio	Aldehyde Yield (%)
1-Dodecene	Rh(acac)(CO)₂	PPh₃	50	100	90:10	95
5-Dodecene	Rh(acac)(CO)₂	Xantphos	40	120	55:45	92
1-Dodecene	Co₂(CO)₈	-	200	150	60:40	85

Note: Data for 5-dodecene is estimated based on trends for internal alkenes. The n:iso ratio for internal alkenes refers to addition at the two different carbons of the double bond.

Experimental Protocol: Hydroformylation of 5-Dodecene

Materials:

• 5-Dodecene (1.0 equiv)

• Rh(acac)(CO)₂ (0.01 mol%)

• Triphenylphosphine (PPh₃) (10 equiv relative to Rh)

• Anhydrous toluene

• Syngas (CO/H₂ = 1:1)

Procedure:

• Catalyst Preparation: In a glovebox, charge a high-pressure autoclave equipped with a magnetic stirrer with Rh(acac)(CO)₂ and triphenylphosphine.

• Reactant Addition: Add anhydrous toluene and 5-dodecene to the autoclave.

• Reaction: Seal the autoclave, remove it from the glovebox, and purge with nitrogen. Pressurize the autoclave with syngas to 50 bar. Heat the reaction mixture to 100 °C and stir. Monitor the reaction progress by observing the pressure drop and/or by GC analysis of aliquots.

• Workup: After the reaction is complete (typically 4-6 hours), cool the autoclave to room temperature and carefully vent the excess gas.

• Purification: The reaction mixture can be directly subjected to distillation under reduced pressure to isolate the C13 aldehyde products.

Reaction Pathway Diagram:

Caption: Hydroformylation of 5-dodecene to isomeric aldehydes.

Epoxidation for the Synthesis of Epoxides

The epoxidation of 5-dodecene converts the carbon-carbon double bond into a three-membered epoxide ring. Dodecene oxides are valuable intermediates that can be ring-opened with various nucleophiles to introduce vicinal difunctionality, making them useful in the synthesis of diols, amino alcohols, and other fine chemicals.

Application Note:

Epoxidation of 5-dodecene is commonly achieved using peroxy acids, such as meta-chloroperoxybenzoic acid (m-CPBA) or peracetic acid. The reaction is typically stereospecific, with the oxygen atom being delivered to one face of the double bond in a concerted mechanism. The choice of peroxy acid and solvent can influence the reaction rate and selectivity. For instance, m-CPBA is often used in chlorinated solvents like dichloromethane (B109758) at low temperatures to ensure high yields and minimize side reactions, such as epoxide ring-opening.

Quantitative Data:

Substrate	Oxidizing Agent	Solvent	Temp. (°C)	Time (h)	Epoxide Yield (%)
1-Dodecene	m-CPBA	CH₂Cl₂	0	2	>95
5-Dodecene	m-CPBA	CH₂Cl₂	0	3	>90
1-Dodecene	Peracetic Acid	Ethyl Acetate	25	4	85-90

Note: Data for 5-dodecene is extrapolated from general procedures for internal alkenes.

Experimental Protocol: Epoxidation of 5-Dodecene with m-CPBA

Materials:

• 5-Dodecene (1.0 equiv)

• m-Chloroperoxybenzoic acid (m-CPBA, 77%) (1.1 equiv)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: Dissolve 5-dodecene in anhydrous DCM in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add m-CPBA portion-wise to the stirred solution over 15 minutes, maintaining the temperature at 0 °C.

• Reaction: Stir the reaction mixture at 0 °C and monitor its progress by TLC.

• Workup: Once the reaction is complete (typically 3 hours), quench the excess peroxy acid by adding saturated aqueous Na₂SO₃ solution. Separate the layers and wash the organic layer with saturated aqueous NaHCO₃ solution and then with brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 5,6-epoxydodecane. Further purification can be achieved by vacuum distillation or column chromatography if necessary.

Experimental Workflow Diagram:

Caption: Workflow for the epoxidation of 5-dodecene.

Application Notes and Protocols for Grubbs' Catalyst in 5-Dodecene Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Grubbs' catalysts in metathesis reactions involving 5-dodecene, an internal olefin of significant interest in organic synthesis. The protocols detailed below are designed to serve as a practical guide for laboratory applications, focusing on reaction setup, execution, and product analysis. While specific data for 5-dodecene is limited in publicly available literature, the following information is compiled from established procedures for analogous internal olefins, providing a strong predictive framework for successful experimentation.

Introduction to Olefin Metathesis with Grubbs' Catalyst

Olefin metathesis is a powerful and versatile reaction in organic chemistry that involves the redistribution of carbon-carbon double bonds.[1] Grubbs' catalysts, a family of ruthenium-based complexes, are widely employed for these transformations due to their high functional group tolerance, stability, and catalytic activity.[2] For an internal olefin like 5-dodecene, two primary metathesis reactions are of particular relevance: self-metathesis and cross-metathesis.

Self-Metathesis: In this reaction, two molecules of 5-dodecene react to form 5-decene and 7-tetradecene. This transformation is typically performed in the presence of a Grubbs' catalyst and can be driven to equilibrium.

Cross-Metathesis: This reaction involves the reaction of 5-dodecene with a different olefin partner. A particularly useful variation is ethenolysis, the cross-metathesis with ethylene (B1197577) gas, which cleaves the internal double bond of 5-dodecene to yield 1-heptene.[3][4] Cross-metathesis is a valuable tool for the synthesis of novel olefins and has significant applications in the production of fine chemicals, pharmaceuticals, and insect pheromones.[1][5]

Key Applications

The metathesis of 5-dodecene and similar internal olefins serves as a crucial step in the synthesis of a variety of valuable compounds:

• Fine Chemicals and Specialty Materials: The products of 5-dodecene metathesis, such as shorter and longer chain olefins, are important building blocks for polymers and specialty chemicals.

• Drug Development: Olefin metathesis is a key strategy in the synthesis of complex molecular architectures found in many pharmaceutical compounds. The ability to form carbon-carbon bonds with high precision makes it an invaluable tool for medicinal chemists.

• Pheromone Synthesis: Many insect pheromones are long-chain unsaturated hydrocarbons. Cross-metathesis of internal olefins like 5-dodecene with functionalized alkenes is an efficient method for the synthesis of these biologically active molecules, which are used in sustainable agriculture for pest control.

Data Presentation

The following tables summarize representative quantitative data for metathesis reactions of internal olefins analogous to 5-dodecene, utilizing various Grubbs'-type catalysts.

Table 1: Self-Metathesis of Internal Olefins

Substrate	Catalyst (mol%)	Solvent	Temp. (°C)	Time (h)	Conversion (%)	Products	Reference
2-Pentene / 6-Dodecene	WCl₆-EtOH / EtAlCl₂	Benzene	RT	-	-	2-Butene, 3-Heptene, 7-Tridecene	[6]
Methyl Oleate	Hoveyda-Grubbs / SiO₂	Cyclohexane	30-70	1.3	>90	9-Octadecene, Dimethyl 9-octadecenedioate	[7]

Table 2: Cross-Metathesis (Ethenolysis) of Internal Olefins

Substrate	Catalyst (mol%)	Solvent	Ethylene Pressure	Temp. (°C)	Time (h)	Yield (%)	Products	Reference
Methyl Oleate	N-Aryl, N-alkyl NHC Ru Cat. (<0.05)	Toluene (B28343)	100 psi	40	3	>80	1-Decene, Methyl 9-decenoate	[3]
Squalene	Hoveyda-Grubbs II (0.01/double bond)	Toluene	3 bar	100	3	17 (of one product)	Various terminal olefins	[8]
Natural Rubber	Hoveyda-Grubbs II (0.1/double bond)	Toluene	-	110	24	-	Oligomeric isoprenes	[8]

Experimental Protocols

The following are detailed protocols for the self-metathesis and cross-metathesis (ethenolysis) of 5-dodecene. These protocols are based on established procedures for similar internal olefins and should be adapted as needed for specific experimental setups.

Protocol 1: Self-Metathesis of 5-Dodecene

This protocol describes the self-metathesis of 5-dodecene to produce 5-decene and 7-tetradecene, based on general procedures for internal olefin metathesis.

Materials:

• 5-Dodecene (distilled and degassed)

• Grubbs' Second Generation Catalyst

• Anhydrous and degassed dichloromethane (B109758) (DCM) or toluene

• Ethyl vinyl ether (for quenching)

• Silica (B1680970) gel for column chromatography

• Hexane (B92381)

Procedure:

• In a glovebox or under an inert atmosphere (e.g., argon or nitrogen), add Grubbs' Second Generation Catalyst (0.1-1 mol%) to a dry Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous and degassed solvent (DCM or toluene) to the flask to dissolve the catalyst.

• Add 5-dodecene (1.0 equivalent) to the reaction mixture.

• Heat the reaction mixture to 40-50 °C and stir. The reaction can be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

• After the reaction has reached equilibrium or the desired conversion, cool the mixture to room temperature.

• Quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 20-30 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the products by flash column chromatography on silica gel using hexane as the eluent to separate 5-decene and 7-tetradecene.

Protocol 2: Cross-Metathesis of 5-Dodecene with Ethylene (Ethenolysis)

This protocol outlines the ethenolysis of 5-dodecene to produce 1-heptene. This procedure is adapted from protocols for the ethenolysis of other long-chain internal olefins.[3][4]

Materials:

• 5-Dodecene (distilled and degassed)

• Grubbs' Second Generation Catalyst or a highly selective ethenolysis catalyst[3]

• Anhydrous and degassed toluene

• Ethylene gas (high purity)

• Ethyl vinyl ether (for quenching)

Procedure:

• In a glovebox or under an inert atmosphere, add the Grubbs' catalyst (0.05-0.5 mol%) to a high-pressure reactor equipped with a magnetic stir bar.

• Add anhydrous and degassed toluene to the reactor.

• Add 5-dodecene (1.0 equivalent) to the reactor.

• Seal the reactor and purge with ethylene gas several times.

• Pressurize the reactor with ethylene to the desired pressure (e.g., 100-200 psi).

• Heat the reaction mixture to the desired temperature (e.g., 40-80 °C) and stir vigorously.

• Monitor the reaction progress by GC analysis of the reaction mixture.

• Once the reaction is complete, cool the reactor to room temperature and carefully vent the ethylene gas.

• Quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 20-30 minutes.

• The product, 1-heptene, is volatile and can be isolated by distillation. Further purification can be achieved by column chromatography if necessary.

Visualizations

Experimental Workflow for Olefin Metathesis

Caption: General workflow for a Grubbs' catalyst-mediated metathesis reaction.

Reaction Pathway for Self-Metathesis of 5-Dodecene

Caption: Self-metathesis of 5-dodecene yields 5-decene and 7-tetradecene.

Reaction Pathway for Ethenolysis of 5-Dodecene

Caption: Ethenolysis of 5-dodecene produces two molecules of 1-heptene.

References

• 1. Olefin Metathesis, Grubbs Reaction [organic-chemistry.org]
• 2. mdpi.com [mdpi.com]
• 3. Highly selective ruthenium metathesis catalysts for ethenolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Increased Efficiency in Cross-Metathesis Reactions of Sterically Hindered Olefins [organic-chemistry.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Functionalization of the Double Bond in 5-Dodecene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and supporting data for various chemical transformations targeting the double bond of 5-dodecene. The functionalization of this internal alkene opens avenues for the synthesis of diverse molecules relevant to materials science and drug development, including diols, epoxides, saturated alkanes, ketones, and thioethers. The following sections detail experimental procedures, present quantitative data in tabular format for easy comparison, and provide visual diagrams of reaction pathways and workflows.

Experimental Workflow Overview

The functionalization of 5-dodecene can be approached through several distinct synthetic routes, each yielding a unique functional group. The general workflow involves selecting the desired transformation, followed by the reaction setup, execution, workup, and purification of the final product.

Caption: General experimental workflow for the functionalization of 5-dodecene.

Dihydroxylation: Synthesis of Dodecane-5,6-diol

The syn-dihydroxylation of the double bond in 5-dodecene yields dodecane-5,6-diol, a vicinal diol. The Upjohn dihydroxylation is a reliable method for this transformation, utilizing a catalytic amount of osmium tetroxide (OsO₄) with a stoichiometric co-oxidant, typically N-methylmorpholine N-oxide (NMO).[1][2][3] For asymmetric synthesis, the Sharpless asymmetric dihydroxylation can be employed, which uses a chiral ligand to induce enantioselectivity.[4][5][6]

Upjohn Dihydroxylation Protocol

This protocol is adapted for the dihydroxylation of 5-dodecene.

Materials:

• 5-Dodecene

• N-methylmorpholine N-oxide (NMO), 50 wt% solution in water

• Osmium tetroxide (OsO₄), 2.5 wt% solution in tert-butanol

• Acetone (B3395972)

• Water

• Saturated aqueous sodium sulfite (B76179) (Na₂SO₃) solution

• Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 5-dodecene (1.0 equiv) in a 10:1 mixture of acetone and water.

• Add NMO (1.2 equiv) to the solution and stir until it is fully dissolved.

• To the stirred solution, add a catalytic amount of OsO₄ solution (0.02 equiv) at room temperature. The reaction mixture will typically turn dark brown.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite. Stir vigorously for 30 minutes, during which the color of the mixture should lighten.

• Remove the acetone under reduced pressure.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude diol.

• Purify the crude product by flash column chromatography on silica gel.

Quantitative Data for Dihydroxylation

Reaction	Substrate	Catalyst System	Yield (%)	Stereoselectivity	Reference
Upjohn Dihydroxylation	Alkenes	cat. OsO₄, NMO	High	syn	[1][2]
Sharpless Asymmetric Dihydroxylation	Prochiral Alkenes	cat. OsO₄, K₃Fe(CN)₆, Chiral Ligand	81-90	High ee	[7][8]

Catalytic Cycle of Upjohn Dihydroxylation

Caption: Catalytic cycle for the Upjohn dihydroxylation.

Epoxidation: Synthesis of 5,6-Epoxydodecane

Epoxidation of 5-dodecene introduces a three-membered epoxide ring, a versatile functional group for further transformations. This can be achieved using peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) or with hydrogen peroxide in the presence of a catalyst.[9]

m-CPBA Epoxidation Protocol

Materials:

• 5-Dodecene

• meta-Chloroperoxybenzoic acid (m-CPBA)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 5-dodecene (1.0 equiv) in DCM in a round-bottom flask.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (1.1 equiv) portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction at room temperature and monitor its progress by TLC.

• After completion, wash the reaction mixture with a saturated aqueous solution of NaHCO₃ to remove excess peroxy acid and the resulting m-chlorobenzoic acid.

• Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Filter the solution and concentrate it under reduced pressure to yield the crude epoxide.

• Purify by flash column chromatography if necessary.

Quantitative Data for Epoxidation

Reagent	Substrate	Catalyst	Yield (%)	Reference
m-CPBA	Alkenes	None	High	[9]
H₂O₂	Alkenes	Manganese or Rhenium complexes	Good to High	[9][10]
H₂O₂	Unactivated Alkenes	Aldehyde catalyst	High	[11]

Epoxidation Reaction Pathway

Caption: Epoxidation of 5-dodecene using m-CPBA.

Hydrogenation: Synthesis of Dodecane

Hydrogenation of the double bond in 5-dodecene saturates the molecule to produce dodecane. This is typically achieved using hydrogen gas (H₂) and a heterogeneous catalyst such as palladium on carbon (Pd/C) or a homogeneous catalyst like Wilkinson's catalyst (RhCl(PPh₃)₃).[12][13][14][15]

Catalytic Hydrogenation Protocol with Pd/C

Materials:

• 5-Dodecene

• 10% Palladium on carbon (Pd/C)

• Ethanol or Ethyl Acetate

• Hydrogen gas (H₂) supply (balloon or cylinder)

• Celite

Procedure:

• Caution! Pd/C is pyrophoric, especially when dry and in the presence of hydrogen. Handle with care in an inert atmosphere.

• In a flask equipped with a stir bar, add 10% Pd/C (5-10 mol%).

• Add the solvent (ethanol or ethyl acetate) followed by 5-dodecene (1.0 equiv).

• Evacuate the flask and backfill with hydrogen gas. Repeat this process three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon pressure is often sufficient) at room temperature.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad with the solvent.

• Concentrate the filtrate under reduced pressure to obtain dodecane. The product is often pure enough for subsequent use without further purification.

Quantitative Data for Hydrogenation

Catalyst	Substrate	Conditions	Yield (%)	Reference
Pd/C	Alkenes	H₂ (1 atm), RT	Quantitative	[16][17]
Wilkinson's Catalyst	Alkenes	H₂ (1 atm), RT	High	[12][13]
Wilkinson's Catalyst + Strong Base	Internal Alkenes	H₂, Base	High	[13][18]

Catalytic Cycle of Hydrogenation with Wilkinson's Catalyst

References

• 1. m.youtube.com [m.youtube.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Di-tert-butyl peroxide (DTBP) [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. youtube.com [youtube.com]
• 10. [PDF] TBPEH-TBPB Initiate the Radical Addition of Benzaldehyde and Allyl Esters | Semantic Scholar [semanticscholar.org]
• 11. Thiol-ene reaction - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Visible light initiated hydrothiolation of alkenes and alkynes over ZnIn2S4 - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. C(sp3)–H methylation enabled by peroxide photosensitization and Ni-mediated radical coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Free-Radical Addition of HBr: Anti-Markovnikov Addition - Chemistry Steps [chemistrysteps.com]
• 17. m.youtube.com [m.youtube.com]
• 18. Di-tert-butyl peroxide - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 5-Dodecene in the Synthesis of Fine Chemicals

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 5-dodecene as a versatile starting material in the synthesis of various fine chemicals, with a particular focus on insect pheromones. The information compiled herein is intended to serve as a practical guide for researchers in organic synthesis, chemical ecology, and drug development.

Overview of 5-Dodecene Applications

5-Dodecene, a C12 alkene, is a valuable building block in organic synthesis due to the reactivity of its carbon-carbon double bond. It exists as two geometric isomers, (Z)-5-dodecene (cis) and (E)-5-dodecene (trans), which can be used to synthesize a range of fine chemicals with specific stereochemistry. Key applications include:

• Pheromone Synthesis: 5-Dodecene is a key precursor for the synthesis of various lepidopteran sex pheromones, which are crucial for environmentally friendly pest management strategies.

• Functional Group Transformations: The double bond in 5-dodecene allows for a variety of chemical transformations, including epoxidation, hydroformylation, and oxidation, leading to the formation of valuable intermediates such as epoxides, aldehydes, and carboxylic acids.

Synthesis of Insect Pheromones from 5-Dodecene

A primary application of 5-dodecene is in the stereoselective synthesis of insect sex pheromones. These syntheses often involve the use of both (Z)- and (E)-isomers of 5-dodecene and subsequent functional group manipulations.

Synthesis of (Z)-7-Dodecen-1-ol and (Z)-7-Dodecenyl Acetate (B1210297)

(Z)-7-Dodecen-1-ol and its acetate ester are components of the sex pheromone of several moth species, including the cabbage looper (Trichoplusia ni). A common synthetic route involves the hydroboration-oxidation of (Z)-5-dodecene followed by acetylation.

Reaction Scheme:

Caption: Synthesis of (Z)-7-Dodecenyl Acetate from (Z)-5-Dodecene.

Experimental Protocols:

Protocol 1: Synthesis of (Z)-7-Dodecen-1-ol via Hydroboration-Oxidation

• Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet, place (Z)-5-dodecene (1.0 eq). Dissolve the alkene in anhydrous tetrahydrofuran (B95107) (THF).

• Hydroboration: Cool the solution to 0 °C in an ice bath. Add borane-tetrahydrofuran (B86392) complex (BH3·THF, 1.0 M in THF, 1.1 eq) dropwise via a syringe while maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Slowly add a 3 N aqueous solution of sodium hydroxide (B78521) (NaOH, 3.0 eq) followed by the dropwise addition of 30% hydrogen peroxide (H2O2, 3.0 eq), ensuring the temperature does not exceed 25 °C.

• Work-up: After stirring for 1 hour at room temperature, saturate the aqueous layer with potassium carbonate. Separate the organic layer and extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient to yield pure (Z)-7-dodecen-1-ol.

Protocol 2: Synthesis of (Z)-7-Dodecenyl Acetate [1][2]

• Reaction Setup: In a round-bottom flask, dissolve (Z)-7-dodecen-1-ol (1.0 eq) in anhydrous pyridine under an inert atmosphere.[1]

• Acetylation: Cool the solution to 0 °C and add acetic anhydride (1.5 eq) dropwise.[1] Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).[2]

• Work-up: Quench the reaction by adding methanol.[1] Remove the solvents under reduced pressure. Dissolve the residue in diethyl ether and wash sequentially with 1 M HCl, saturated aqueous NaHCO3, and brine.[1]

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.[1] The crude acetate can be purified by silica gel column chromatography (eluent: hexane/ethyl acetate) or vacuum distillation.[3]

Quantitative Data:

Product	Starting Material	Key Reagents	Yield (%)	Purity (%)	Reference
(Z)-7-Dodecen-1-ol	(Z)-5-Dodecene	BH3·THF, H2O2, NaOH	85-95	>95	General Procedure
(Z)-7-Dodecenyl Acetate	(Z)-7-Dodecen-1-ol	Acetic Anhydride, Pyridine	96	>98	[1]

Other Fine Chemical Syntheses from 5-Dodecene

Beyond pheromones, 5-dodecene can be transformed into other valuable fine chemicals through various synthetic routes.

Epoxidation of 5-Dodecene

Epoxides are versatile intermediates in organic synthesis. The epoxidation of 5-dodecene can be achieved using peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA). The stereochemistry of the starting alkene is retained in the epoxide product.

Reaction Scheme:

References

• 1. O-Acetylation using acetic anhydride in pyridine - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Note: A Protocol for the Epoxidation of 5-Dodecene

Abstract

This application note provides a detailed protocol for the epoxidation of 5-dodecene to form 5,6-epoxydodecane. The synthesis of epoxides is a critical transformation in organic chemistry, yielding versatile intermediates for the production of fine chemicals, pharmaceuticals, and materials.[1] This protocol details a widely applicable method using meta-chloroperoxybenzoic acid (mCPBA), a common and effective reagent for the epoxidation of alkenes.[2][3] The procedure is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

The epoxidation of alkenes is a fundamental reaction that introduces a three-membered cyclic ether, known as an epoxide or oxirane, into a molecule.[4] Epoxides are highly valuable synthetic intermediates due to the strained nature of the three-membered ring, which allows for facile ring-opening reactions with a variety of nucleophiles. This reactivity enables the introduction of diverse functional groups, making epoxides key building blocks in the synthesis of complex molecules.

5-Dodecene, an internal alkene, can be converted to its corresponding epoxide, 5,6-epoxydodecane. This protocol describes the use of meta-chloroperoxybenzoic acid (mCPBA) as the oxidizing agent in a suitable organic solvent. The reaction proceeds via a concerted mechanism, often referred to as the "butterfly" mechanism, where an oxygen atom is transferred from the peroxyacid to the double bond of the alkene.[5] This method is known for its reliability and generally good yields.[6]

Experimental Protocol

This protocol details the epoxidation of 5-dodecene using mCPBA in dichloromethane (B109758) (DCM).

Materials:

• 5-Dodecene (cis/trans mixture)

• meta-Chloroperoxybenzoic acid (mCPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 5-dodecene (1.0 equivalent) in dichloromethane (DCM).

• Cooling: Cool the solution to 0 °C using an ice bath. This is important to control the reaction rate and minimize potential side reactions.

• Addition of mCPBA: Slowly add meta-chloroperoxybenzoic acid (mCPBA, 1.1 equivalents) to the stirred solution in portions. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the complete addition of mCPBA, allow the reaction mixture to warm to room temperature and continue stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting alkene. Typically, the reaction is complete within 2-4 hours.[5]

• Quenching: Upon completion, carefully add a saturated aqueous solution of sodium bicarbonate to the reaction mixture to neutralize the meta-chlorobenzoic acid byproduct and any remaining peroxyacid. Continue stirring until gas evolution ceases.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and then with brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: The crude 5,6-epoxydodecane can be purified by vacuum distillation or column chromatography on silica (B1680970) gel to yield the pure product.

Safety Precautions:

• meta-Chloroperoxybenzoic acid (mCPBA) is a potentially explosive solid and should be handled with care.[2]

• Dichloromethane is a volatile and potentially harmful solvent. All manipulations should be performed in a well-ventilated fume hood.

• Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times.

Data Presentation

The following table summarizes representative quantitative data for the epoxidation of internal alkenes using mCPBA, which can be expected for the epoxidation of 5-dodecene.

Parameter	Value	Reference
Substrate	5-Dodecene	-
Reagent	meta-Chloroperoxybenzoic acid (mCPBA)	[2]
Solvent	Dichloromethane (DCM)	[5]
Temperature	0 °C to Room Temperature	[5]
Reaction Time	2-4 hours	[5]
Typical Yield	~75-95%	[6][7]

Visualizations

Experimental Workflow Diagram

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: 5-Dodecene as a Versatile Building Block for Agrochemicals

Audience: Researchers, scientists, and drug development professionals in the agrochemical sector.

Introduction: The growing global demand for food production necessitates the development of novel, effective, and environmentally benign agrochemicals. The identification and utilization of versatile chemical building blocks are paramount in the efficient synthesis of new active ingredients. 5-Dodecene, a 12-carbon alkene, presents itself as a promising starting material for the synthesis of a variety of agrochemicals, particularly those requiring a lipophilic aliphatic chain for effective interaction with biological targets. This document provides detailed application notes and hypothetical protocols for the use of 5-dodecene in the synthesis of potential agrochemical candidates, focusing on its transformation into key intermediates.

While direct synthesis of commercial agrochemicals from 5-dodecene is not widely documented, its chemical structure lends itself to a range of synthetic transformations. The internal double bond of 5-dodecene can be functionalized through various reactions, including epoxidation, dihydroxylation, and oxidative cleavage, to introduce functionalities that are pivotal for biological activity or for further chemical modification. These transformations can lead to the generation of insect pheromones, juvenile hormone analogs, and other bioactive molecules.

This application note will explore a hypothetical synthetic pathway starting from 5-dodecene to a potential insect pheromone analog, dodecane-5,6-diol (B12323597) monoacetate. This example will illustrate the utility of 5-dodecene as a precursor for generating valuable agrochemical intermediates.

Section 1: Synthesis of Dodecane-5,6-diol from 5-Dodecene via Epoxidation and Hydrolysis

A common strategy to functionalize an alkene is through epoxidation followed by ring-opening to yield a diol. This diol can then serve as a versatile intermediate for further derivatization.

Experimental Protocol 1: Epoxidation of 5-Dodecene

This protocol describes the synthesis of 5,6-epoxydodecane from 5-dodecene using meta-chloroperoxybenzoic acid (m-CPBA).

Materials:

• 5-Dodecene (mixture of cis and trans isomers)

• meta-Chloroperoxybenzoic acid (m-CPBA, 77% max)

• Dichloromethane (B109758) (DCM)

• Saturated sodium bicarbonate solution

• Saturated sodium sulfite (B76179) solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Glassware (round-bottom flask, beaker, etc.)

Procedure:

• Dissolve 10.0 g (59.4 mmol) of 5-dodecene in 200 mL of dichloromethane in a 500 mL round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• In a separate beaker, dissolve 15.2 g (approx. 67.7 mmol, assuming 77% purity) of m-CPBA in 150 mL of dichloromethane.

• Add the m-CPBA solution dropwise to the stirred 5-dodecene solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 100 mL of saturated sodium sulfite solution to destroy excess peroxide.

• Transfer the mixture to a separatory funnel and wash with 2 x 100 mL of saturated sodium bicarbonate solution to remove m-chlorobenzoic acid.

• Wash the organic layer with 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude 5,6-epoxydodecane.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel if necessary.

Experimental Protocol 2: Hydrolysis of 5,6-Epoxydodecane to Dodecane-5,6-diol

This protocol details the acid-catalyzed ring-opening of the epoxide to form the corresponding diol.

Materials:

• 5,6-Epoxydodecane

• Tetrahydrofuran (THF)

• 1 M Sulfuric acid (H₂SO₄)

• Saturated sodium bicarbonate solution

• Ethyl acetate

• Anhydrous sodium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Glassware

Procedure:

• Dissolve the crude 5,6-epoxydodecane (approx. 59.4 mmol) in 150 mL of a 3:1 mixture of THF and water in a 500 mL round-bottom flask.

• Add 10 mL of 1 M sulfuric acid to the solution.

• Heat the mixture to 50 °C and stir for 3 hours.

• Monitor the reaction by TLC until the epoxide is consumed.

• Cool the reaction mixture to room temperature and neutralize with saturated sodium bicarbonate solution until the pH is approximately 7.

• Extract the aqueous layer with 3 x 100 mL of ethyl acetate.

• Combine the organic extracts and wash with 100 mL of brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude dodecane-5,6-diol.

• Purify the crude product by recrystallization or flash column chromatography.

Quantitative Data Summary

Step	Product	Starting Material	Yield (%)	Purity (%)
1	5,6-Epoxydodecane	5-Dodecene	92	>95 (crude)
2	Dodecane-5,6-diol	5,6-Epoxydodecane	85	>98 (after purification)

Section 2: Synthesis of a Hypothetical Pheromone Analog: Dodecane-5,6-diol Monoacetate

Selective functionalization of one of the hydroxyl groups in dodecane-5,6-diol can lead to compounds with potential pheromonal activity.

Experimental Protocol 3: Mono-acetylation of Dodecane-5,6-diol

This protocol describes a method for the selective mono-acetylation of the diol.

Materials:

• Dodecane-5,6-diol

• Pyridine (B92270)

• Acetic anhydride (B1165640)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Rotary evaporator

• Magnetic stirrer and stir bar

• Separatory funnel

• Glassware

Procedure:

• Dissolve 5.0 g (24.7 mmol) of dodecane-5,6-diol in 100 mL of dichloromethane in a 250 mL round-bottom flask.

• Add 2.4 mL (29.6 mmol) of pyridine to the solution.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 2.6 mL (27.2 mmol) of acetic anhydride dropwise to the stirred solution.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 6 hours.

• Monitor the formation of the mono-acetylated product by TLC.

• Quench the reaction by adding 50 mL of water.

• Transfer the mixture to a separatory funnel and wash with 2 x 50 mL of 1 M HCl to remove pyridine.

• Wash with 50 mL of saturated sodium bicarbonate solution and then with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to isolate the dodecane-5,6-diol monoacetate.

Quantitative Data Summary

Step	Product	Starting Material	Yield (%)	Purity (%)
3	Dodecane-5,6-diol monoacetate	Dodecane-5,6-diol	65	>99 (after purification)

Visualizations

Synthetic Workflow from 5-Dodecene

Caption: Synthetic pathway from 5-dodecene to a pheromone analog.

Logical Relationship of Synthesis and Application

Caption: From building block to potential agrochemical product.

Disclaimer: The experimental protocols and quantitative data presented in these application notes are hypothetical and intended for illustrative purposes. They are based on established chemical principles but have not been experimentally validated. Researchers should conduct their own literature search and optimization studies before attempting any chemical synthesis. Always follow appropriate laboratory safety procedures.

Application Notes and Protocols for the Catalytic Cracking of n-Dodecane to Produce Alkenes

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic cracking of long-chain alkanes, such as n-dodecane, is a crucial process for the production of light olefins (alkenes), which are key building blocks in the chemical and pharmaceutical industries. These alkenes, including ethylene, propylene, and butylene, serve as essential starting materials for the synthesis of polymers, fine chemicals, and various drug intermediates. This document provides detailed application notes and experimental protocols for the catalytic cracking of n-dodecane, focusing on the use of zeolite-based catalysts. n-Dodecane is often used as a model compound to represent heavier hydrocarbon feedstocks.[1]

The efficiency and selectivity of the cracking process are highly dependent on the catalyst type and the reaction conditions. Zeolites, with their well-defined microporous structures and tunable acidity, are among the most effective catalysts for this transformation.[1] This guide will cover the synthesis of common zeolite catalysts, the experimental setup for the cracking reaction, and the analysis of the resulting products.

Key Signaling Pathways and Logical Relationships

The catalytic cracking of n-dodecane over a zeolite catalyst is a complex process involving multiple reaction pathways. The initial step is the activation of the n-dodecane molecule on the acid sites of the catalyst, leading to the formation of a carbenium ion. This is followed by a series of cracking, isomerization, and hydrogen transfer reactions, ultimately yielding a mixture of smaller alkanes and alkenes.

Caption: Reaction pathway for n-dodecane catalytic cracking.

Experimental Protocols

Protocol 1: Synthesis of ZSM-5 Zeolite Catalyst

This protocol describes a typical hydrothermal synthesis of ZSM-5 zeolite, a widely used catalyst for hydrocarbon cracking.[1]

Materials:

• Sodium Aluminate (NaAlO₂)

• Tetrapropylammonium Hydroxide (TPAOH) solution (1 M)

• Fumed Silica (B1680970) (SiO₂)

• Deionized Water

• Ammonium (B1175870) Nitrate (B79036) (NH₄NO₃) solution (2.0 M)

Procedure:

• Prepare the synthesis gel with the molar composition: 1.0 SiO₂ : 0.01 Al₂O₃ : 0.1 TPAOH : 58.6 H₂O.

• Dissolve the required amount of sodium aluminate in deionized water.

• Add the TPAOH solution to the aluminate solution with stirring.

• Slowly add the fumed silica to the mixture under vigorous stirring to form a homogeneous gel.

• Age the gel for 90 minutes to facilitate nucleation.

• Transfer the gel to a Teflon-lined stainless-steel autoclave and heat it at 180 °C for 15 hours for hydrothermal treatment.

• After crystallization, quench the autoclave in cold water.

• Separate the solid product by centrifugation, wash it thoroughly with deionized water until the pH is neutral, and dry it overnight at 110 °C.

• To remove the organic template (TPA+), calcine the dried powder in air at 550 °C for 5 hours.

• To obtain the acidic form (H-ZSM-5), perform an ion exchange with a 2.0 M ammonium nitrate solution at 85 °C for 10 minutes under microwave irradiation. Repeat this step to ensure complete exchange.[2]

• After ion exchange, wash the zeolite with deionized water, dry it at 110 °C, and then calcine it again at 550 °C for 5 hours.[2]

Protocol 2: Catalytic Cracking of n-Dodecane in a Fixed-Bed Reactor

This protocol outlines the procedure for evaluating the performance of the synthesized catalyst in the cracking of n-dodecane.[1][3]

Experimental Setup: A fixed-bed reactor system is typically used, consisting of a tubular reactor housed in a furnace, a high-pressure liquid pump for feeding the n-dodecane, a mass flow controller for the carrier gas (e.g., nitrogen), a condenser to separate liquid and gaseous products, and an online gas chromatograph (GC) for product analysis.

Caption: Experimental workflow for catalytic cracking.

Procedure:

• Load a known amount of the catalyst (e.g., 1 gram of H-ZSM-5) into the center of the quartz tubular reactor, supported by quartz wool plugs.

• Purge the reactor system with an inert gas, such as nitrogen, at a flow rate of 30 cm³/min for 1 hour to remove any air and moisture.[3]

• Heat the reactor to the desired reaction temperature (e.g., 550-650 °C) under the nitrogen flow.

• Once the temperature is stable, introduce the n-dodecane feed into the reactor using a high-pressure liquid pump at a specific weight hourly space velocity (WHSV), for instance, 4.5 h⁻¹.[1]

• If steam co-feeding is desired, introduce deionized water along with the n-dodecane feed.[1]

• Pass the reactor effluent through a condenser to separate the liquid and gaseous products.

• Collect the liquid products in a cooled trap for offline analysis.

• Analyze the gaseous products online using a gas chromatograph (GC) equipped with a suitable column (e.g., GasPro) and a flame ionization detector (FID).[4]

• After the desired reaction time, stop the n-dodecane feed and cool down the reactor under a nitrogen flow.

Protocol 3: Product Analysis by Gas Chromatography (GC)

Gaseous Products:

• Instrument: Gas Chromatograph (e.g., Agilent 6890N) with a Flame Ionization Detector (FID) and a Thermal Conductivity Detector (TCD).[4]

• Column: Gaspro column for hydrocarbon analysis and a molecular sieve 13X column for hydrogen analysis.[4]

• Carrier Gas: Nitrogen or Helium.

• Method: A temperature-programmed method is typically used to separate the light hydrocarbons. For example, hold at 50 °C, then ramp to 120 °C.[4] Hydrogen is analyzed isothermally at 50 °C using the TCD.[4]

Liquid Products:

• Instrument: GC-Mass Spectrometry (GC-MS) (e.g., Agilent 6890N GC with 5975A MS).[4]

• Column: HP-5ms UI or equivalent.[4]

• Method: A temperature-programmed method is used to separate the components of the liquid product, for instance, from 50 °C to 290 °C.[4]

Data Presentation

The following tables summarize the quantitative data on the catalytic cracking of n-dodecane over various zeolite catalysts.

Table 1: Effect of Catalyst Type on n-Dodecane Conversion and Product Yields.

Catalyst	Reaction Temp. (°C)	n-Dodecane Conversion (wt%)	Total Light Olefin Yield (wt%)	Reference
Nano BEA-P	400	~75	Not specified	[5]
Nano BEA-Co	400	~89	Not specified	[5]
ZSM-5 (Fumed Silica)	350	96.6	Not specified	[1]
P-modified Nanozeolite Y	600	97	63	[3][6]
Co-modified Nanozeolite Y	600	Similar to P-modified	Not specified	[3][6]
Zr-modified Nanozeolite Y	600	Reduced activity	Not specified	[3][6]

Table 2: Effect of Reaction Temperature on n-Dodecane Conversion and Light Olefin Yield over P-modified Nanozeolite Y. [3]

Reaction Temperature (°C)	n-Dodecane Conversion (wt%)	Gas Yield (wt%)	Total Olefin Yield (wt%)
550	>90	~55	~23
575	>95	~65	~45
600	97	~70	63

Table 3: Product Distribution for Catalytic Cracking of n-Dodecane over ZSM-5 (TEOS-based, synthesized at 140°C). [1]

Product	Yield (wt%)
Gaseous Products	73.1
Ethylene	Not specified
Propylene	Not specified
Butylene	Not specified
Other Gases	Not specified
Liquid Products	26.9
Naphthenes & Aromatics	Not specified
Paraffins & Isoparaffins	Not specified
Olefins	Not specified

Conclusion

The catalytic cracking of n-dodecane is a versatile method for producing valuable light olefins. The choice of catalyst, particularly modified zeolites like ZSM-5 and nano-Y, along with optimized reaction conditions such as temperature, significantly influences the conversion and product selectivity. The protocols and data presented in this document provide a comprehensive guide for researchers and scientists to design and conduct experiments in this field. Further research can focus on developing novel catalysts with enhanced stability and selectivity towards specific alkenes, which are of high interest in various industrial applications, including drug development.

References

• 1. Catalytic Cracking of n-Dodecane to Chemicals: Effect of Variable-Morphological ZSM-5 Zeolites Synthesized Using Various Silica Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Steam Catalytic Cracking of n-Dodecane to Light Olefins over Phosphorous- and Metal-Modified Nanozeolite Y - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Nano BEA zeolite catalysts for the selective catalytic cracking of n-dodecane to light olefins - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07899A [pubs.rsc.org]
• 6. Steam Catalytic Cracking of n-Dodecane to Light Olefins over Phosphorous- and Metal-Modified Nanozeolite Y - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Dodecenyl Acetate from 5-Dodecene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of dodecenyl acetate (B1210297), a class of compounds with significant applications, notably as insect pheromones. While the direct conversion of 5-dodecene to a specific dodecenyl acetate isomer is not a standard, single-step procedure, this document outlines a feasible synthetic pathway involving the functionalization of the C-12 backbone of 5-dodecene, followed by acetylation. The protocols provided are based on established chemical transformations and are intended to be a foundational guide for laboratory synthesis.

Synthetic Pathway Overview

The synthesis of a dodecenyl acetate from 5-dodecene is proposed as a two-step process. The initial step involves the conversion of the alkene functionality in 5-dodecene to a hydroxyl group, yielding a dodecenol. The subsequent step is the acetylation of the alcohol to produce the final dodecenyl acetate product. It is important to note that the position of the acetate group will be determined by the regioselectivity of the initial hydroxylation step.

A common and effective method for the anti-Markovnikov hydration of an alkene is the hydroboration-oxidation reaction.[1][2][3][4][5] This two-part reaction first adds a borane (B79455) reagent across the double bond, followed by an oxidative workup to replace the boron with a hydroxyl group.[1][4] In the case of an internal and symmetrical alkene like 5-dodecene, this reaction is expected to yield a mixture of 5-dodecen-1-ol and 6-dodecen-1-ol. Subsequent acetylation will then produce a corresponding mixture of dodecenyl acetates.

Logical Workflow for the Synthesis of Dodecenyl Acetate from 5-Dodecene

Caption: Overall workflow for the synthesis of dodecenyl acetate from 5-dodecene.

Experimental Protocols

Step 1: Synthesis of 5-Dodecen-1-ol and 6-Dodecen-1-ol via Hydroboration-Oxidation

This protocol is adapted from standard hydroboration-oxidation procedures for alkenes.[1][4]

Materials and Reagents:

Reagent/Solvent	Molecular Weight ( g/mol )	Grade	Notes
5-Dodecene (mixture of (Z)- and (E)-isomers)	168.32	≥95%
Borane-tetrahydrofuran (B86392) complex solution (BH3•THF)	85.94 (for the complex)	1.0 M in THF	Handle under inert atmosphere
Tetrahydrofuran (THF)	72.11	Anhydrous
Sodium hydroxide (B78521) (NaOH)	40.00	Reagent Grade	3 M aqueous solution
Hydrogen peroxide (H2O2)	34.01	30% aqueous solution	Handle with care, corrosive
Diethyl ether	74.12	Reagent Grade
Saturated aqueous sodium chloride (Brine)
Anhydrous magnesium sulfate (B86663) (MgSO4)	120.37	Reagent Grade

Procedure:

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 10.0 g (59.4 mmol) of 5-dodecene in 50 mL of anhydrous THF.

• Hydroboration: Cool the solution to 0 °C in an ice bath. To this stirred solution, slowly add 65.3 mL of 1.0 M borane-tetrahydrofuran complex solution (65.3 mmol) dropwise, maintaining the temperature at 0 °C. After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Oxidation: Cool the reaction mixture back to 0 °C. Cautiously and slowly add 22.0 mL of a 3 M aqueous solution of sodium hydroxide. Following this, add 22.0 mL of a 30% aqueous solution of hydrogen peroxide dropwise, ensuring the internal temperature does not exceed 40 °C.

• Work-up: After the addition of hydrogen peroxide, remove the ice bath and stir the mixture at room temperature for 1 hour. Dilute the reaction mixture with 100 mL of diethyl ether. Transfer the mixture to a separatory funnel and wash the organic layer sequentially with water (2 x 50 mL) and brine (50 mL).

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to obtain the crude product mixture of 5-dodecen-1-ol and 6-dodecen-1-ol.

Expected Yield: The yield of the crude alcohol mixture is typically in the range of 80-95%. Further purification can be achieved by column chromatography on silica (B1680970) gel if required.

Step 2: Synthesis of 5-Dodecenyl Acetate and 6-Dodecenyl Acetate via Acetylation

This protocol is based on standard acetylation procedures for alcohols.

Materials and Reagents:

Reagent/Solvent	Molecular Weight ( g/mol )	Grade	Notes
Dodecenol mixture (from Step 1)	~184.32	Crude or Purified
Acetic anhydride (B1165640)	102.09	Reagent Grade	Corrosive, handle with care
Pyridine (B92270)	79.10	Anhydrous	Toxic and flammable, handle in a fume hood
Dichloromethane (B109758) (DCM)	84.93	Anhydrous
Hydrochloric acid (HCl)	36.46	1 M aqueous solution
Saturated aqueous sodium bicarbonate (NaHCO3)
Saturated aqueous sodium chloride (Brine)
Anhydrous magnesium sulfate (MgSO4)	120.37	Reagent Grade

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer, dissolve the crude dodecenol mixture (assuming ~59.4 mmol from the previous step) in 60 mL of anhydrous dichloromethane under a nitrogen atmosphere.

• Addition of Reagents: Cool the solution to 0 °C using an ice bath. To the cooled solution, slowly add anhydrous pyridine (9.4 mL, 118.8 mmol, 2.0 eq.). While maintaining the temperature at 0 °C, add acetic anhydride (8.4 mL, 89.1 mmol, 1.5 eq.) dropwise to the reaction mixture.

• Reaction Monitoring: After the addition of acetic anhydride is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture back to 0 °C in an ice bath. Slowly add 50 mL of cold water to quench the excess acetic anhydride. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 30 mL) to remove pyridine, saturated NaHCO₃ solution (2 x 30 mL) to neutralize any remaining acetic acid, and finally with brine (30 mL).

• Isolation and Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product. The crude product can be purified by silica gel column chromatography, typically eluting with a gradient of hexane (B92381) and ethyl acetate.

Expected Yield: The yield for the acetylation step is generally high, often exceeding 90% after purification.

Data Presentation

Table 1: Summary of Reaction Conditions and Yields

Step	Reaction	Key Reagents	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
1	Hydroboration-Oxidation	BH3•THF, H2O2, NaOH	THF	0 to RT	3	80-95
2	Acetylation	Acetic anhydride, Pyridine	Dichloromethane	0 to RT	4-6	>90

Visualization of Experimental Workflow

Workflow for Hydroboration-Oxidation of 5-Dodecene

Caption: Detailed workflow for the hydroboration-oxidation of 5-dodecene.

Workflow for Acetylation of Dodecenol

Caption: Detailed workflow for the acetylation of the dodecenol mixture.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions should be taken when handling all chemicals. The reaction conditions and yields are indicative and may require optimization for specific laboratory conditions and desired product purity.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Z-Selective Cross-Metathesis of 5-Dodecene

For Researchers, Scientists, and Drug Development Professionals

The stereoselective synthesis of Z-alkenes is a pivotal transformation in organic chemistry, with significant implications for the pharmaceutical and materials science industries. The geometric configuration of a double bond critically influences a molecule's biological activity and material properties. Olefin metathesis has emerged as a powerful and efficient method for carbon-carbon double bond formation. While early catalysts typically favored the thermodynamically stable E-isomer, recent advancements have led to the development of highly Z-selective catalysts, enabling the direct synthesis of cis-alkenes.[1] This document provides a detailed experimental protocol for the Z-selective cross-metathesis of 5-dodecene, a representative internal olefin, utilizing modern molybdenum and ruthenium-based catalyst systems.

Principle of Z-Selective Cross-Metathesis

Cross-metathesis involves the reaction between two different olefins to generate new olefin products by scrambling the alkylidene groups.[2] The key to achieving high Z-selectivity lies in the catalyst's ability to favor a specific reaction pathway that leads to the formation of the sterically more demanding cis-isomer.[3] This is often achieved through the design of catalysts with sterically bulky ligands that influence the orientation of the substrates in the metallacyclobutane intermediate.[3] Both molybdenum and ruthenium-based catalysts have been developed for their high Z-selectivity and functional group tolerance.[1][4][5] The choice between molybdenum and ruthenium catalysts can depend on the specific substrates and desired reaction conditions. Molybdenum catalysts are often highly active and Z-selective but can be sensitive to air and moisture.[4] Ruthenium catalysts, on the other hand, are generally more stable and tolerant of a wider range of functional groups.[1][5]

Experimental Protocols

The following protocols provide a general framework for conducting a Z-selective cross-metathesis reaction with 5-dodecene. Optimization of reaction parameters such as catalyst loading, temperature, and reaction time may be necessary for specific applications.

Protocol 1: Metathesis using a Molybdenum Catalyst

This protocol is based on methodologies described for Z-selective metathesis using molybdenum-based catalysts.[4] These catalysts are highly active and require handling under an inert atmosphere.

Materials:

• Z-selective Molybdenum Catalyst (e.g., a Schrock-type catalyst)

• 5-Dodecene (as a mixture of E/Z isomers or a pure isomer)

• Anhydrous, degassed solvent (e.g., Benzene or Toluene)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

Procedure:

• Catalyst Preparation (if applicable): If the catalyst is prepared in situ, follow the specific literature procedure for its generation within a glovebox.[4]

• Reaction Setup: Inside a glovebox, add the molybdenum catalyst (typically 1-5 mol%) to a dried reaction vial equipped with a magnetic stir bar.[4]

• Reagent Addition: Add the anhydrous, degassed solvent to the vial to achieve a desired concentration (typically 0.1-1.0 M). Add 5-dodecene to the reaction vial.

• Reaction Conditions: Seal the vial and remove it from the glovebox. Place the vial in a pre-heated oil bath at the desired temperature (typically 22-50 °C).[4] Stir the reaction mixture for the specified time, monitoring the progress by an appropriate analytical technique (e.g., GC-MS or ¹H NMR). For some molybdenum catalysts, applying a reduced pressure (vacuum) can enhance Z-selectivity.[4][6]

• Workup and Purification: Upon completion, quench the reaction by opening the vial to the air. The solvent can be removed under reduced pressure. The crude product can then be purified by flash column chromatography on silica (B1680970) gel to isolate the desired Z-isomer of the cross-metathesis product.[7]

Protocol 2: Metathesis using a Ruthenium Catalyst

This protocol is adapted from general procedures for Z-selective cross-metathesis using modern C-H activated ruthenium catalysts.[1][5][8][9] These catalysts generally exhibit higher stability to air and moisture compared to their molybdenum counterparts.

Materials:

• Z-selective Ruthenium Catalyst (e.g., a Grubbs-type catalyst with specific ligands for Z-selectivity)[10]

• 5-Dodecene (as a mixture of E/Z isomers or a pure isomer)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF) or Dichloromethane (DCM))

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a glovebox or under a stream of inert gas, add the Z-selective ruthenium catalyst (typically 1-5 mol%) to a dried reaction vial equipped with a magnetic stir bar.[1]

• Reagent Addition: Add the desired anhydrous, degassed solvent to achieve a concentration of 0.1-0.5 M.[1] Add 5-dodecene to the vial.

• Reaction Conditions: Seal the vial and place it in a pre-heated oil bath at the desired temperature (typically 22-40 °C).[1] Stir the reaction mixture for the specified time, monitoring its progress by TLC or GC.

• Workup and Purification: After the reaction is complete, concentrate the mixture under reduced pressure. The residue can be purified by flash column chromatography on silica gel to isolate the Z-alkene product.

Data Presentation

The following tables summarize representative quantitative data for Z-selective cross-metathesis reactions from the literature, showcasing the performance of different catalyst systems under various conditions.

Table 1: Performance of Molybdenum Catalysts in Z-Selective Cross-Metathesis

Entry	Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Z:E Ratio	Reference
1	Butyl vinyl ether	1-Octene	2.5	Benzene	22	2	73	>98:2	[4][6]
2	Allyl Benzene	cis-1,4-diacetoxy-2-butene	5.0	Toluene	45	12	85	95:5	[11]
3	1-Decene	cis-Butenediol	5.0	Toluene	22	4	43	>98:2	[12]

Table 2: Performance of Ruthenium Catalysts in Z-Selective Cross-Metathesis

Entry	Substrate 1	Substrate 2	Catalyst Loading (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Z:E Ratio	Reference
1	1-Octene	1-Decene	0.1	THF	35	1	85	90:10	[8]
2	Allyl Acetate	1-Decene	5.0	Benzene	40	6	73	97:3	[11]
3	Homoallyl-modified Alanine	Homoallyl-modified Valine	7.5	THF	40	4	48	91:9	[13]

Visualizations

Experimental Workflow for Z-Selective Cross-Metathesis

Caption: Workflow for Z-selective cross-metathesis of 5-dodecene.

Catalytic Cycle of Z-Selective Cross-Metathesis

Caption: Simplified catalytic cycle for olefin metathesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Cross Metathesis [organic-chemistry.org]
• 3. chemistry.illinois.edu [chemistry.illinois.edu]
• 4. researchgate.net [researchgate.net]
• 5. Improved Ruthenium Catalysts for Z-Selective Olefin Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Z-Selective Catalytic Olefin Cross-Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thieme-connect.com [thieme-connect.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Improved ruthenium catalysts for Z-selective olefin metathesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. scispace.com [scispace.com]
• 12. bertrandgroup.ucsd.edu [bertrandgroup.ucsd.edu]
• 13. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Stereoselective Synthesis of 5-Dodecene

Welcome to the technical support center for the stereoselective synthesis of 5-dodecene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed protocols for challenges encountered during the synthesis of (E)- and (Z)-5-dodecene.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of 5-dodecene?

A1: The main challenges revolve around controlling the geometry of the carbon-carbon double bond to selectively form either the (Z)-cis or (E)-trans isomer. Key issues include:

• Achieving high stereoselectivity: Many synthetic methods yield a mixture of (E) and (Z) isomers, which can be difficult to separate.[1]

• By-product removal: Reactions like the Wittig synthesis produce stoichiometric by-products (e.g., triphenylphosphine (B44618) oxide) that can complicate purification.[2][3]

• Reaction conditions: The stereochemical outcome of many reactions is highly sensitive to factors like the solvent, temperature, and the presence of salts.[4][5]

Q2: Which synthetic method is best for synthesizing (Z)-5-dodecene?

A2: The standard Wittig reaction using a non-stabilized or semi-stabilized ylide is the most common and effective method for preparing (Z)-alkenes with high selectivity.[6] These reactions are typically performed under salt-free conditions to maximize Z-selectivity.

Q3: Which synthetic methods are recommended for (E)-5-dodecene?

A3: For high (E)-selectivity, several methods are available:

• The Horner-Wadsworth-Emmons (HWE) reaction: This is often the preferred method as it typically provides high E-selectivity and the water-soluble phosphate (B84403) by-product is easily removed during aqueous workup.[2]

• The Schlosser modification of the Wittig reaction: This variation uses a strong base to epimerize the betaine (B1666868) intermediate, leading to the formation of the (E)-alkene.[3][7]

• Olefin cross-metathesis: Using catalysts like the Grubbs 2nd Generation catalyst can provide good E-selectivity, driven by the formation of a more thermodynamically stable product.[7]

Q4: How can I purify a mixture of (E)- and (Z)-5-dodecene isomers?

A4: Separating geometric isomers of non-polar hydrocarbons can be challenging with standard silica (B1680970) gel chromatography due to their similar polarities.[8] A highly effective technique is Argentation Chromatography , which uses silica gel impregnated with silver ions (Ag+). The silver ions interact differently with the π-electrons of the cis and trans double bonds, allowing for separation. The (Z)-isomer, being more sterically accessible, typically binds more strongly to the silver ions than the (E)-isomer.[8] High-Performance Liquid Chromatography (HPLC) on a C18 column can also be used for isomer separation.[1][9]

Troubleshooting Guides

Low Stereoselectivity

Question: My Wittig reaction is producing a nearly 1:1 mixture of (E)- and (Z)-5-dodecene. How can I improve Z-selectivity?

Answer: Low Z-selectivity in a Wittig reaction with a non-stabilized ylide (like the one needed for 5-dodecene) often points to issues with reaction conditions that allow for equilibration of intermediates.

Potential Cause	Recommended Solution
Presence of Lithium Salts	Lithium salts can decrease Z-selectivity by stabilizing the betaine intermediate, allowing for equilibration. Use sodium or potassium-based bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) instead of n-butyllithium (n-BuLi) for ylide generation.[2]
Reaction Temperature	Higher temperatures can promote equilibration. Perform the reaction at low temperatures (e.g., -78 °C) and allow it to warm slowly to room temperature.[3]
Solvent Choice	Polar aprotic solvents generally favor Z-alkene formation. Use solvents like THF or diethyl ether.
Ylide Stability	Ensure you are using a non-stabilized ylide (e.g., from heptyltriphenylphosphonium bromide). Stabilized ylides (with electron-withdrawing groups) favor E-alkenes.[3][4]

By-product Removal

Question: I am struggling to remove triphenylphosphine oxide (Ph₃P=O) from my 5-dodecene product after a Wittig reaction. What are the best methods?

Answer: Triphenylphosphine oxide is a common and often difficult-to-remove by-product due to its polarity and solubility in many organic solvents.[3]

Method	Description	Advantages	Disadvantages
Flash Column Chromatography	Elute with a non-polar solvent like hexane (B92381). 5-Dodecene will elute quickly, while the more polar Ph₃P=O will be retained on the silica gel.[2][7]	Effective for complete separation.	Can be time-consuming and require large volumes of solvent.[3]
Precipitation/Crystallization	Concentrate the reaction mixture and add a non-polar solvent (e.g., cold hexane or diethyl ether). The non-polar 5-dodecene will remain in solution while the Ph₃P=O may precipitate out.[3]	Simple and quick procedure.	Not always effective; product may co-precipitate or the oxide may remain partially dissolved.[3]
Switch to HWE Reaction	Use the Horner-Wadsworth-Emmons reaction for future syntheses of (E)-5-dodecene. The dialkyl phosphate by-product is water-soluble and easily removed by an aqueous workup.[2]	Eliminates the Ph₃P=O issue entirely.	Only applicable for synthesizing the (E)-isomer.

Experimental Protocols

Protocol 1: Synthesis of (Z)-5-Dodecene via Wittig Reaction

This protocol is designed to maximize Z-selectivity using a non-stabilized ylide under salt-free conditions.

• Ylide Generation:

  • To a flame-dried flask under an inert atmosphere (Argon or Nitrogen), add heptyltriphenylphosphonium bromide (1.1 eq) and anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the suspension to 0 °C.

  • Add potassium tert-butoxide (t-BuOK) (1.05 eq) portion-wise. The mixture will typically turn a deep orange or red color, indicating ylide formation.

  • Stir the mixture at room temperature for 1 hour.

• Reaction with Aldehyde:

  • Cool the ylide solution to -78 °C (dry ice/acetone bath).

  • Slowly add a solution of pentanal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir overnight.[3]

• Workup and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[7]

  • Extract the product with hexane (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to yield pure (Z)-5-dodecene.

Protocol 2: Synthesis of (E)-5-Dodecene via Horner-Wadsworth-Emmons (HWE) Reaction

This protocol provides high (E)-selectivity and features a simple purification procedure.[2]

• Phosphonate Carbanion Generation:

  • To a flame-dried flask under an inert atmosphere, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq).

  • Wash the NaH with anhydrous hexane (3x) to remove the oil, then carefully decant the hexane.

  • Add anhydrous THF to the flask and cool the suspension to 0 °C.

  • Slowly add a solution of diethyl heptylphosphonate (1.0 eq) in anhydrous THF.

  • Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour until gas evolution ceases.

• Reaction with Aldehyde:

  • Cool the solution to 0 °C.

  • Add a solution of pentanal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours.

• Workup and Purification:

  • Carefully quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (B1210297) (3x).

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[2]

  • Filter and concentrate under reduced pressure. The water-soluble phosphate by-product will be removed in the aqueous layers.

  • Further purification can be achieved by flash column chromatography on silica gel using hexane as the eluent.

Visualized Workflows and Logic

Caption: Experimental workflow for the Z-selective Wittig synthesis of 5-dodecene.

Caption: Troubleshooting flowchart for poor stereoselectivity in Wittig reactions.

References

• 1. US6861512B2 - Separation of olefinic isomers - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Wittig Reaction [organic-chemistry.org]
• 5. Facile and Highly Stereoselective One-Pot Synthesis of Either (E)- or (Z)-Nitro Alkenes [organic-chemistry.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Purification of 5-Dodecene Isomers

Welcome to the Technical Support Center for the purification of 5-dodecene isomers. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions related to the purification of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of 5-dodecene I might encounter?

A1: 5-dodecene typically exists as a mixture of geometric isomers: cis-(Z)-5-dodecene and trans-(E)-5-dodecene. Depending on the synthesis method, you may also have positional isomers (e.g., 4-dodecene, 6-dodecene) and structural isomers (branched dodecenes) present as impurities.

Q2: Which purification technique is best for separating cis and trans isomers of 5-dodecene?

A2: The choice of technique depends on the scale of your separation and the required purity. For high-purity, small-scale separations, Argentation Chromatography and Preparative Gas Chromatography (GC) are highly effective. For larger quantities, Fractional Distillation can be used, although it is challenging due to the close boiling points of the isomers.

Q3: How can I remove branched dodecene isomers from linear 5-dodecene?

A3: Fractional distillation is generally the most effective method for separating branched and linear dodecene isomers on a larger scale.[1] Branched isomers have lower boiling points than their linear counterparts and will distill first.[1]

Q4: Is 5-dodecene prone to degradation during purification?

A4: Alkenes can be sensitive to heat, acid, and oxygen. Prolonged heating during distillation can potentially lead to isomerization.[1] It is advisable to use an inert atmosphere (e.g., nitrogen or argon) if heating for extended periods and to avoid acidic conditions which can catalyze isomerization.[2][3]

Purification Techniques: Troubleshooting and Protocols

Fractional Distillation

Fractional distillation separates compounds based on differences in their boiling points. While challenging for cis/trans isomers due to their very similar boiling points, it is effective for separating structural isomers like branched vs. linear dodecenes.[1][4] Cis isomers generally have a slightly higher boiling point than trans isomers due to a small net dipole moment.[5][6]

Troubleshooting Guide: Fractional Distillation

Issue	Possible Cause	Solution
Poor separation of cis and trans isomers.	Insufficient column efficiency. The boiling points are very close.	Use a distillation column with a higher number of theoretical plates (e.g., a spinning band distillation column or a long Vigreux column).
Reflux ratio is too low.	Increase the reflux ratio to allow for better equilibration between the liquid and vapor phases.
Product is darkening in the distillation flask.	Thermal degradation or oxidation at high temperatures.	Perform the distillation under vacuum to lower the boiling point. Ensure the system is under an inert atmosphere (nitrogen or argon).
Distillation temperature is unstable.	Inconsistent heating.	Use a heating mantle with a stirrer for even heat distribution. Insulate the distillation column to minimize heat loss.
Bumping of the liquid.	Add boiling chips or use a magnetic stirrer to ensure smooth boiling.

Experimental Protocol: Vacuum Fractional Distillation

• Apparatus Setup: Assemble a vacuum fractional distillation apparatus with a well-insulated column (e.g., Vigreux or packed column). Use a heating mantle with a magnetic stirrer.

• Sample Preparation: Place the crude 5-dodecene mixture and a magnetic stir bar into the distillation flask.

• Distillation:

  • Begin stirring and gradually reduce the pressure to the desired level (e.g., 10 mmHg).

  • Slowly heat the flask. The more volatile branched isomers will distill first.[1]

  • Collect the initial fraction (forerun) which may contain lower boiling impurities.

  • Carefully collect fractions over a narrow temperature range. The boiling point of 5-dodecene is approximately 71°C at 10 mmHg.[7]

  • Monitor the purity of the fractions using Gas Chromatography (GC).

• Shutdown: Once the desired product has been collected, allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Argentation Chromatography

This technique utilizes the reversible interaction between silver ions (Ag+) and the π-electrons of a double bond to separate unsaturated compounds.[8][9] Cis isomers generally interact more strongly with the silver ions than trans isomers, leading to longer retention times on the column.

Troubleshooting Guide: Argentation Chromatography

Issue	Possible Cause	Solution
Poor separation of isomers.	Improperly prepared stationary phase.	Ensure the silver nitrate (B79036) is evenly coated on the silica (B1680970) gel and that the column is packed uniformly.
Incorrect mobile phase polarity.	Optimize the solvent system. Start with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a small amount of a more polar solvent (e.g., toluene (B28343) or diethyl ether).
Silver nitrate leaching from the column.	Mobile phase is too polar.	Avoid highly polar solvents like methanol (B129727) or water, which can dissolve the silver nitrate.
Product degradation (darkening on the column).	Light sensitivity of silver nitrate.	Protect the column from light by wrapping it in aluminum foil.

Experimental Protocol: Argentation Column Chromatography

• Preparation of Argentated Silica Gel (10% w/w):

  • Dissolve 10g of silver nitrate in a minimal amount of deionized water or methanol.

  • In a separate flask, add 90g of silica gel.

  • Slowly add the silver nitrate solution to the silica gel with constant mixing.

  • Remove the solvent under reduced pressure using a rotary evaporator until a free-flowing powder is obtained.

  • Dry the powder in a vacuum oven at 80°C for 4-6 hours, protected from light. Store in a light-proof container.

• Column Packing:

  • Prepare a slurry of the argentated silica gel in hexane (B92381) and pack the column.

• Sample Loading and Elution:

  • Dissolve the crude 5-dodecene mixture in a minimal amount of hexane.

  • Load the sample onto the column.

  • Begin elution with 100% hexane. The trans-isomer is expected to elute first.

  • Gradually increase the polarity of the mobile phase (e.g., by adding 1-5% toluene or diethyl ether to the hexane) to elute the more strongly retained cis-isomer.

• Fraction Analysis: Collect fractions and analyze their composition by GC to determine the purity of the separated isomers.

Preparative Gas Chromatography (GC)

Preparative GC is a high-resolution technique suitable for separating small quantities of volatile compounds with very high purity.

Troubleshooting Guide: Preparative GC

Issue	Possible Cause	Solution
Co-elution of isomers.	Incorrect column stationary phase.	Use a mid-polarity or wax-type column which can provide better selectivity for geometric isomers.[10]
Temperature program is not optimal.	Use a slower temperature ramp around the elution temperature of the dodecene isomers to improve resolution.[10]
Peak broadening and tailing.	Column overload.	Reduce the injection volume or the concentration of the sample.[10]
Incorrect carrier gas flow rate.	Optimize the linear velocity of the carrier gas (e.g., Helium or Hydrogen) for maximum efficiency.
Low recovery of collected fractions.	Inefficient trapping system.	Ensure the collection trap is sufficiently cooled (e.g., with liquid nitrogen or a dry ice/acetone bath) to condense the eluting compounds effectively.

Experimental Protocol: Preparative GC

• System Preparation:

  • Install a suitable preparative GC column (e.g., a mid-polarity or wax-type column).

  • Set up a collection system at the detector outlet to trap the separated isomers.

• Method Development (Analytical Scale):

  • First, optimize the separation on an analytical scale to determine the retention times of the cis- and trans-5-dodecene isomers.

  • Develop a temperature program that provides baseline resolution of the isomers. A slow ramp rate (e.g., 2-5 °C/min) is often effective.[10]

• Preparative Run:

  • Inject a larger volume of the 5-dodecene mixture. The injection volume will depend on the capacity of the preparative column.

  • Run the optimized temperature program.

• Fraction Collection:

  • Manually or automatically collect the eluting peaks corresponding to the trans- and cis-isomers in separate cold traps.

• Purity Verification: Analyze the collected fractions using analytical GC to confirm their isomeric purity.

Crystallization

Crystallization can be used if one isomer is present in a much higher concentration and has a significantly different melting point. Trans isomers generally have higher melting points and are more likely to crystallize from a solution than their cis counterparts.[5][6]

Troubleshooting Guide: Crystallization

Issue	Possible Cause	Solution
No crystals form.	Solution is too dilute.	Concentrate the solution by slowly evaporating some of the solvent.
Solvent is too good (product is too soluble).	Add an anti-solvent (a solvent in which the compound is insoluble) dropwise until the solution becomes cloudy.
Rapid cooling.	Allow the solution to cool slowly to room temperature before placing it in a refrigerator or ice bath.[11]
Oiling out instead of crystallization.	Solution is supersaturated or cooled too quickly.	Re-heat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.
Low purity of crystals.	Impurities are co-crystallizing.	The purity of the starting material may be too low. Consider a preliminary purification step (e.g., distillation) before crystallization.

Experimental Protocol: Low-Temperature Crystallization

• Solvent Selection: Choose a solvent or solvent system in which 5-dodecene is soluble at room temperature but sparingly soluble at low temperatures. Non-polar solvents like hexane or pentane (B18724) are good candidates.[12]

• Dissolution: Dissolve the 5-dodecene isomer mixture in a minimal amount of the chosen solvent at room temperature.

• Crystallization:

  • Slowly cool the solution in a controlled manner. First, place it in a refrigerator (~4°C), and then in a freezer (-20°C or lower).

  • Allow the solution to stand without disturbance for several hours or overnight to allow crystals to form.

• Isolation:

  • Quickly filter the cold mixture through a pre-cooled Büchner funnel to collect the crystals.

  • Wash the crystals with a small amount of the ice-cold solvent.

• Drying: Dry the crystals under vacuum to remove residual solvent.

• Analysis: Determine the isomeric purity of the crystals and the mother liquor by GC.

Data Summary

Physical Properties of 5-Dodecene Isomers

Property	cis-5-Dodecene	trans-5-Dodecene	Notes
Molecular Formula	C₁₂H₂₄	C₁₂H₂₄
Molecular Weight	168.32 g/mol	168.32 g/mol
Boiling Point (est. at 1 atm)	Slightly higher than trans	Slightly lower than cis	The boiling point of a mixture is ~71°C at 10 mmHg.[7] Cis isomers typically have slightly higher boiling points due to a net dipole moment.[5][6]
Melting Point (est.)	Lower than trans	Higher than cis	Trans isomers pack more efficiently into a crystal lattice, resulting in higher melting points.[5][6] The estimated melting point of a mixture is -38.4°C.[7]
Solubility	Soluble in non-polar organic solvents (e.g., hexane, toluene).[12]	Soluble in non-polar organic solvents (e.g., hexane, toluene).[12]	Insoluble in polar solvents like water.[12]

Visual Guides

Caption: Experimental workflows for fractional distillation and argentation chromatography.

Caption: Troubleshooting decision tree for poor isomer separation.

References

• 1. Insights into Dodecenes Produced from Olefin Oligomerization Based on Two-Dimensional Gas Chromatography–Photoionization–Time of Flight Mass Spectrometry and Multivariate Statistics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. US2850549A - Separation of cis and trans isomers - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. longdom.org [longdom.org]
• 7. guidechem.com [guidechem.com]
• 8. Argentation chromatography - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. mdpi.com [mdpi.com]
• 12. solubilityofthings.com [solubilityofthings.com]

Technical Support Center: Optimizing Reaction Conditions for 5-Dodecene Metathesis

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the reaction conditions for the metathesis of 5-dodecene. Below you will find frequently asked questions (FAQs) and troubleshooting guides to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected outcome of the self-metathesis of 5-dodecene?

The self-metathesis of 5-dodecene, an internal alkene, results in a redistribution of the alkylidene fragments. This equilibrium reaction yields a mixture of the starting material (5-dodecene), 5-decene, and 8-hexadecene. The reaction is driven by the removal of the more volatile products, if applicable, or can be influenced by the stability of the resulting olefins.

Q2: Which catalysts are most effective for the metathesis of internal alkenes like 5-dodecene?

For the metathesis of internal and sterically hindered alkenes, second-generation Grubbs (G-II) and Hoveyda-Grubbs (HG-II) catalysts are generally recommended due to their higher activity and stability compared to first-generation catalysts.[1][2] HG-II catalysts, in particular, are known for their enhanced stability and can be easier to handle.[1][2]

Q3: What are common solvents for 5-dodecene metathesis?

Non-polar, hydrocarbon-based solvents and chlorinated solvents are preferred for olefin metathesis as they have a weak binding affinity to the ruthenium catalyst.[3] Dichloromethane (DCM) and toluene (B28343) are commonly used. It is crucial to use anhydrous and thoroughly degassed solvents to prevent catalyst deactivation.

Q4: How can I minimize the risk of double bond isomerization in my reaction?

Isomerization of the double bond is a common side reaction in olefin metathesis, often caused by the formation of ruthenium-hydride species.[4][5] To suppress isomerization, you can:

• Add a mild acid, such as acetic acid, to the reaction mixture.[6]

• Incorporate an additive like 1,4-benzoquinone (B44022) or its derivatives.[5]

• Optimize the reaction temperature and time to favor the metathesis reaction over isomerization.[4]

Q5: How can I effectively remove the ruthenium catalyst from my final product?

Residual ruthenium can be problematic for downstream applications and can cause product degradation.[7] Effective removal methods include:

• Silica (B1680970) Gel Chromatography: Passing the crude product through a silica gel plug or performing column chromatography is a common method.[8]

• Scavengers: Using a polar isocyanide scavenger can form a polar ruthenium complex that is easily removed by filtration through silica gel.[8] This method is often rapid, taking around 30 minutes.[8]

• Activated Carbon: Treatment with activated carbon can also help in removing ruthenium residues.[7]

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low or No Conversion	Inactive Catalyst: The catalyst may have been deactivated by exposure to air, moisture, or impurities in the substrate or solvent.	Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Use freshly purified and degassed solvents and substrate. Consider using a new batch of catalyst.
Low Reaction Temperature: The activation energy for the metathesis of an internal alkene may not be reached.	Gradually increase the reaction temperature. For many metathesis reactions, temperatures between room temperature and 40°C are effective, but some systems may require heating.[3]
Insufficient Catalyst Loading: The amount of catalyst may be too low for the reaction to proceed to completion.	While low catalyst loadings are desirable, for challenging substrates, a slightly higher loading (e.g., 0.1-1 mol%) might be necessary. Perform a catalyst loading screen to find the optimal amount.
Formation of Isomerized Byproducts	Ruthenium-Hydride Formation: Decomposition of the catalyst can lead to ruthenium-hydride species that catalyze double bond migration.[4]	Add an isomerization suppressor such as 1,4-benzoquinone or a mild acid like acetic acid to the reaction mixture.[5][6]
Prolonged Reaction Time or High Temperature: These conditions can favor the formation of thermodynamically more stable, isomerized products.	Monitor the reaction progress closely (e.g., by GC-MS or TLC) and stop the reaction once the desired product is formed. Optimize for the shortest possible reaction time and lowest effective temperature.
Catalyst Turns Black and Precipitates	Catalyst Decomposition: This is a visual indication of catalyst decomposition, which can be caused by impurities, high temperatures, or prolonged reaction times.	Review the purification procedures for your substrate and solvent. Ensure the reaction temperature is not excessively high. If the reaction stalls, it may be necessary to add a second portion of the catalyst.
Difficulty in Product Purification	Residual Ruthenium: The final product is contaminated with ruthenium, which can be difficult to remove completely.	Use a scavenger resin or a polar isocyanide to complex with the ruthenium, followed by filtration through a silica plug.[8] Multiple chromatographic purifications may be necessary.

Quantitative Data

The following table summarizes typical reaction conditions for the self-metathesis of internal alkenes, using 5-decene as a representative model. These conditions can serve as a starting point for optimizing the metathesis of 5-dodecene.

Catalyst	Catalyst Loading (mol%)	Substrate	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Reference
Grubbs II (G-II)	0.1	trans-5-decene	Toluene	80	2	>95	[5]
Hoveyda-Grubbs II (HG-II)	0.05	trans-5-decene	Toluene	60	4	~90	[5]
G-II with 1,4-benzoquinone	0.1	trans-5-decene	Toluene	80	2	>95 (no isomerization)	[5]

Experimental Protocols

General Protocol for the Self-Metathesis of 5-Dodecene

This protocol provides a general procedure for the self-metathesis of 5-dodecene using a second-generation Grubbs catalyst.

Materials:

• 5-Dodecene (purified and degassed)

• Grubbs II catalyst (G-II)

• Anhydrous and degassed toluene

• Argon or Nitrogen gas

• Standard Schlenk line glassware

Procedure:

• Glassware Preparation: Ensure all glassware is thoroughly oven-dried and cooled under a stream of argon or nitrogen.

• Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, dissolve the purified 5-dodecene in anhydrous and degassed toluene under an inert atmosphere. The concentration of the substrate is typically in the range of 0.1 to 1 M.

• Catalyst Addition: In a glovebox or under a positive pressure of inert gas, weigh the desired amount of Grubbs II catalyst (typically 0.05-0.5 mol%) and add it to the reaction flask.

• Reaction Monitoring: Stir the reaction mixture at the desired temperature (e.g., 40-80 °C). The progress of the reaction can be monitored by taking small aliquots at regular intervals and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS) or Thin Layer Chromatography (TLC).

• Reaction Quenching: Once the reaction has reached the desired conversion, quench the catalyst by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Work-up and Purification: Remove the solvent under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to remove the ruthenium byproducts and isolate the desired metathesis products (5-decene, 5-dodecene, and 8-hexadecene).

Visualizations

Caption: Experimental workflow for the self-metathesis of 5-dodecene.

Caption: Troubleshooting decision tree for 5-dodecene metathesis.

References

• 1. Grubbs catalyst - Wikipedia [en.wikipedia.org]
• 2. encyclopedia.pub [encyclopedia.pub]
• 3. React App [pmc.umicore.com]
• 4. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. メタセシス反応 [sigmaaldrich.com]
• 8. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]

Technical Support Center: Byproduct Identification in 5-Dodecene Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 5-dodecene. The following information is designed to help identify and mitigate the formation of common byproducts during synthesis via Wittig reaction and olefin metathesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in 5-dodecene synthesis?

A1: The most prevalent byproducts depend on the synthetic route employed.

• Wittig Reaction: The primary byproducts are the geometric isomer of the desired 5-dodecene (i.e., if the target is (Z)-5-dodecene, the (E)-isomer is a common byproduct, and vice versa) and triphenylphosphine (B44618) oxide.[1][2] The ratio of these isomers is influenced by the nature of the ylide and the reaction conditions.[2]

• Olefin Metathesis: Common byproducts include the geometric isomer of 5-dodecene, products of self-metathesis of the starting alkene(s), and other olefinic compounds resulting from secondary metathesis reactions.[3][4] For instance, in the cross-metathesis of 1-hexene (B165129) and 1-heptene (B165124), self-metathesis can lead to the formation of 5-decene and 6-dodecene, respectively.

Q2: How can I distinguish between the (E)- and (Z)-isomers of 5-dodecene?

A2: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for differentiating between geometric isomers.[5]

• ¹H NMR: The coupling constant (J-value) for the vinyl protons is characteristic. For the (E)-isomer (trans), the J-value is typically larger (around 15 Hz) compared to the (Z)-isomer (cis), which is usually around 10-12 Hz.

• ¹³C NMR: The chemical shifts of the allylic carbons can also differ between the (E) and (Z) isomers.

Gas chromatography (GC) can also separate the isomers, often showing two distinct peaks with slightly different retention times.[6]

Q3: My reaction mixture shows several unexpected peaks in the GC-MS analysis. What could they be?

A3: Besides the geometric isomer, other peaks could correspond to:

• Unreacted starting materials: Heptanal (B48729) and pentyltriphenylphosphonium bromide (for Wittig) or the starting alkenes (for metathesis).

• Solvent impurities: Residual solvents from the reaction or workup.

• Byproducts from side reactions: In Wittig reactions, side reactions can occur depending on the base and reaction conditions. In metathesis, a complex mixture of olefins can be generated.[7]

• Triphenylphosphine oxide (in Wittig synthesis): This is a very common and often abundant byproduct.[8]

Q4: How can I minimize the formation of the unwanted geometric isomer?

A4: The choice of reaction conditions is crucial for stereoselectivity.

• Wittig Reaction:

  • To favor the (Z)-isomer , non-stabilized ylides in aprotic, salt-free conditions are typically used.[2]

  • To favor the (E)-isomer , stabilized ylides or the Schlosser modification of the Wittig reaction can be employed.[2]

• Olefin Metathesis: The choice of catalyst is critical. Specific ruthenium or molybdenum catalysts are designed to provide high selectivity for either the (E)- or (Z)-isomer.[9]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Low yield of 5-dodecene and a high amount of unreacted starting materials.	Incomplete reaction.	- Wittig: Ensure the ylide was successfully formed before adding the aldehyde. Check the quality and stoichiometry of the base. Increase reaction time or temperature. - Metathesis: Check the activity of the catalyst. Ensure the reaction is performed under an inert atmosphere to prevent catalyst deactivation.[10] Increase catalyst loading or reaction time.
Multiple olefin peaks observed in GC-MS, in addition to E/Z isomers of 5-dodecene.	Metathesis: Self-metathesis of starting materials or secondary metathesis of the product.	Optimize the stoichiometry of the cross-metathesis partners. Use a catalyst known for high cross-metathesis selectivity. Consider using a higher concentration of one of the reactants to favor the cross-product.[3]
A large, polar peak is observed in the crude product analysis after a Wittig reaction.	This is likely triphenylphosphine oxide.	Triphenylphosphine oxide can often be removed by crystallization or column chromatography. It has low solubility in non-polar solvents like hexane (B92381) or ether, which can be used to precipitate it out.[11]
Difficulty in separating (E)- and (Z)-5-dodecene.	Isomers have very similar physical properties.	Separation can be achieved by preparative gas chromatography or by careful column chromatography on silica (B1680970) gel, potentially impregnated with silver nitrate (B79036) to enhance separation of alkenes.

Quantitative Data on Byproduct Formation

The following table summarizes typical byproduct distribution in 5-dodecene synthesis. Please note that these values are illustrative and can vary significantly based on specific reaction conditions.

Synthesis Method	Target Product	Typical Byproducts	Approximate Distribution
Wittig Reaction	(Z)-5-Dodecene	(E)-5-Dodecene, Triphenylphosphine oxide	(Z:E) ratio can range from >95:5 to 50:50 depending on conditions.[1] Triphenylphosphine oxide is formed in stoichiometric amounts.
Wittig Reaction (Schlosser)	(E)-5-Dodecene	(Z)-5-Dodecene, Triphenylphosphine oxide	(E:Z) ratio is typically >90:10. Triphenylphosphine oxide is formed in stoichiometric amounts.
Olefin Metathesis	5-Dodecene	(E/Z)-isomers, Self-metathesis products (e.g., 5-decene, 6-dodecene)	The E/Z ratio is catalyst-dependent. Self-metathesis products can be significant if the cross-partners have similar reactivity.[3]

Experimental Protocols

Protocol 1: Synthesis of (Z)-5-Dodecene via Wittig Reaction

This protocol is a general guideline and may require optimization.

• Preparation of the Ylide:

  • In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon), add pentyltriphenylphosphonium bromide (1.1 eq) to anhydrous tetrahydrofuran (B95107) (THF).

  • Cool the suspension to -78 °C and add a strong base such as n-butyllithium (1.05 eq) dropwise.

  • Allow the mixture to warm to 0 °C and stir for 1 hour, during which the color should change to deep orange/red, indicating ylide formation.

• Wittig Reaction:

  • Cool the ylide solution back to -78 °C.

  • Add a solution of heptanal (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with diethyl ether or hexane.

  • Wash the combined organic layers with brine and dry over anhydrous sodium sulfate.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using hexane as the eluent to separate the 5-dodecene isomers from triphenylphosphine oxide.[12]

Protocol 2: Synthesis of 5-Dodecene via Olefin Cross-Metathesis

This protocol is a general guideline and may require optimization.

• Reaction Setup:

  • In a Schlenk flask under an inert atmosphere, dissolve 1-hexene (1.0 eq) and 1-heptene (1.0 eq) in anhydrous and degassed dichloromethane (B109758) (DCM).

  • Add a suitable olefin metathesis catalyst (e.g., Grubbs second-generation catalyst, 1-5 mol%).[9]

• Metathesis Reaction:

  • Stir the reaction mixture at room temperature or gentle heat (e.g., 40 °C) for 4-12 hours. The reaction can be monitored by GC-MS.

• Work-up and Purification:

  • Quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using hexane as the eluent to separate 5-dodecene from any remaining starting materials and self-metathesis byproducts.[13]

Byproduct Identification Workflow

The following diagram illustrates a logical workflow for the identification of byproducts in 5-dodecene synthesis.

Caption: Workflow for Byproduct Identification.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Cross Metathesis [organic-chemistry.org]
• 4. Olefin metathesis - Wikipedia [en.wikipedia.org]
• 5. staff.najah.edu [staff.najah.edu]
• 6. 5-Dodecene, (Z)- [webbook.nist.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. youtube.com [youtube.com]
• 9. React App [pmc.umicore.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. sciepub.com [sciepub.com]
• 13. longdom.org [longdom.org]

Technical Support Center: Troubleshooting Low Yields in Wittig Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address common issues encountered during the Wittig reaction for alkene synthesis, with a focus on overcoming low yields.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low yields in a Wittig reaction?

Low yields in Wittig reactions can stem from several factors throughout the experimental process. The most common culprits include:

• Inefficient Ylide Formation: The first critical step is the generation of the phosphorus ylide. If the base used is not strong enough to deprotonate the phosphonium (B103445) salt, or if the reagents have degraded, the ylide concentration will be insufficient.

• Ylide Instability: Non-stabilized ylides, which are highly reactive, can be unstable and decompose before reacting with the carbonyl compound. This is particularly problematic if the reaction is run at elevated temperatures or for extended periods.

• Moisture and Air Sensitivity: Phosphorus ylides are sensitive to moisture and atmospheric oxygen. Any contamination can quench the ylide, leading to significantly lower yields. It is crucial to use anhydrous solvents and perform the reaction under an inert atmosphere.

• Suboptimal Reaction Conditions: The choice of solvent, temperature, and reaction time can significantly impact the yield. These parameters often need to be optimized for specific substrates.

• Side Reactions: Various side reactions can compete with the desired alkene formation, consuming the starting materials and complicating purification.

• Steric Hindrance: Sterically hindered ketones or bulky ylides can react slowly, leading to incomplete conversion and lower yields.[1]

• Difficult Purification: The primary byproduct of the Wittig reaction, triphenylphosphine (B44618) oxide (TPPO), can be challenging to separate from the desired alkene, leading to product loss during purification.

Q2: How do I choose the correct base for my Wittig reaction?

The choice of base is critical and depends on the acidity of the phosphonium salt, which is determined by the substituents on the carbon adjacent to the phosphorus.

• Non-stabilized Ylides: These require strong bases for deprotonation. Common choices include n-butyllithium (n-BuLi), sodium hydride (NaH), sodium amide (NaNH₂), or potassium tert-butoxide (t-BuOK).

• Stabilized Ylides: Ylides with electron-withdrawing groups (e.g., esters, ketones) are more acidic and can be formed using weaker bases such as sodium hydroxide (B78521) (NaOH) or alkoxides like sodium ethoxide (NaOEt).

It is essential to use fresh, high-quality bases to ensure efficient deprotonation.

Q3: My reaction is not working. How can I confirm that the ylide is being formed?

The formation of a phosphorus ylide is often accompanied by a distinct color change. For many non-stabilized ylides, the reaction mixture will turn a deep red, orange, or yellow upon addition of the base. This color is indicative of the ylide's presence. However, the absence of a color change does not always mean the reaction has failed, especially with stabilized ylides which are often colorless. For a more definitive confirmation, ³¹P NMR spectroscopy can be used to observe the shift corresponding to the phosphorus ylide.

Q4: I'm getting a mixture of E/Z isomers. How can I control the stereoselectivity?

The stereochemical outcome of the Wittig reaction is largely dependent on the stability of the phosphorus ylide and the reaction conditions.[2]

• Non-stabilized ylides (e.g., those with simple alkyl substituents) typically favor the formation of (Z)-alkenes under salt-free conditions.[2]

• Stabilized ylides (e.g., those with adjacent ester or ketone groups) predominantly yield the thermodynamically more stable (E)-alkene.[2]

To influence stereoselectivity, consider the following:

• Solvent: The polarity of the solvent can affect the transition state and, consequently, the E/Z ratio.

• Additives: The presence of lithium salts can decrease the (Z)-selectivity of non-stabilized ylides.

• Schlosser Modification: For non-stabilized ylides, the Schlosser modification can be employed to favor the formation of the (E)-alkene.[2]

Q5: What is triphenylphosphine oxide (TPPO), and how can I remove it from my product?

Triphenylphosphine oxide (TPPO) is the main byproduct of the Wittig reaction. Its removal can be challenging due to its variable solubility in common organic solvents. Here are a few strategies for its removal:

• Crystallization: If your product is a solid, recrystallization may effectively separate it from TPPO.

• Column Chromatography: This is a common and often effective method for separating the alkene from TPPO.

• Precipitation: In some cases, TPPO can be precipitated from a nonpolar solvent like hexane (B92381) or a mixture of hexane and ether, in which it is poorly soluble, while the desired alkene remains in solution.

• Conversion to a Water-Soluble Derivative: TPPO can be reacted with certain reagents to form a water-soluble salt, which can then be removed by aqueous extraction.

Troubleshooting Guide for Low Yields

This guide provides a systematic approach to diagnosing and resolving issues leading to low yields in your Wittig reaction.

Caption: A troubleshooting workflow for low yields in Wittig reactions.

Quantitative Data Summary

The following tables provide a summary of how different reaction parameters can affect the yield and stereoselectivity of the Wittig reaction.

Table 1: Effect of Base on Wittig Reaction Yield

Phosphonium Salt	Aldehyde	Base	Solvent	Yield (%)	E/Z Ratio
Benzyltriphenylphosphonium (B107652) chloride	Benzaldehyde	n-BuLi	THF	>90	47:53
Benzyltriphenylphosphonium chloride	Benzaldehyde	NaHMDS	THF	>90	47:53
(Methoxycarbonylmethyl)triphenylphosphonium bromide	Benzaldehyde	K₂CO₃	DCM/H₂O	95	>99:1 (E)
Benzyltriphenylphosphonium chloride	2-Furaldehyde	Ag₂CO₃	DCM	85	-
(Methoxycarbonylmethyl)triphenylphosphonium bromide	4-Nitrobenzaldehyde	Ag₂CO₃	DCM	98	-

Table 2: Effect of Solvent on Wittig Reaction Stereoselectivity

Reaction: Benzyltriphenylphosphonium ylide with benzaldehyde

Entry	Solvent	Z/E Ratio
1	Toluene	81:19
2	THF	68:32
3	Dichloromethane (DCM)	50:50
4	N,N-Dimethylformamide (DMF)	52:48
5	Water (H₂O)	27:73

Data adapted from literature reports.[3] Actual results may vary depending on specific substrates and reaction conditions.

Table 3: Comparison of Stabilized vs. Non-stabilized Ylides

Ylide Type	Typical Substituent on Ylide Carbon	Reactivity	Predominant Alkene Isomer
Non-stabilized	Alkyl, Aryl	High	Z-alkene
Stabilized	-CO₂R, -COR, -CN, -Ph	Lower	E-alkene

Experimental Protocols

Protocol 1: Preparation of a Phosphonium Salt

This protocol describes the synthesis of benzyltriphenylphosphonium chloride.

Materials:

• Triphenylphosphine

• Benzyl (B1604629) chloride

• Toluene (anhydrous)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

• Add benzyl chloride (1.0 eq) to the solution.

• Heat the mixture to reflux and stir for 24-48 hours. The phosphonium salt will precipitate as a white solid.

• Cool the reaction mixture to room temperature.

• Collect the solid by vacuum filtration.

• Wash the solid with cold diethyl ether to remove any unreacted starting materials.

• Dry the phosphonium salt under high vacuum.

Protocol 2: General Procedure for the Wittig Reaction (using a strong base)

This protocol outlines a general procedure for the Wittig reaction using n-butyllithium as the base.

Materials:

• Phosphonium salt (e.g., benzyltriphenylphosphonium chloride)

• Anhydrous tetrahydrofuran (B95107) (THF)

• n-Butyllithium (n-BuLi) solution in hexanes

• Aldehyde or ketone

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the phosphonium salt (1.1 eq).

• Add anhydrous THF via syringe.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-BuLi (1.05 eq) dropwise. The formation of the ylide is often indicated by a color change (typically to deep red or orange).

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

• Cool the ylide solution back down to 0 °C or -78 °C.

• Add a solution of the aldehyde or ketone (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Quench the reaction by the slow addition of water.

• Extract the mixture with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate (B86663) (Na₂SO₄).

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography or crystallization to remove triphenylphosphine oxide.

Alternative Reaction: The Horner-Wadsworth-Emmons (HWE) Reaction

When the Wittig reaction gives low yields, especially with sterically hindered ketones or when the removal of TPPO is problematic, the Horner-Wadsworth-Emmons (HWE) reaction is an excellent alternative.[1] The HWE reaction typically provides higher yields of the (E)-alkene and the phosphate (B84403) byproduct is water-soluble, simplifying purification.

Caption: Comparison of the Wittig and Horner-Wadsworth-Emmons reactions.

Protocol 3: General Procedure for the Horner-Wadsworth-Emmons (HWE) Reaction

Materials:

• Phosphonate ester

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Aldehyde or ketone

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere, add NaH (1.2 eq).

• Wash the NaH with anhydrous hexanes to remove the mineral oil, and carefully decant the hexanes.

• Add anhydrous THF to the flask.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of the phosphonate ester (1.1 eq) in anhydrous THF to the NaH suspension.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C.

• Add a solution of the aldehyde or ketone (1.0 eq) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by the slow addition of water.

• Extract the mixture with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the organic layer under reduced pressure.

• Purify the crude product by column chromatography if necessary. The water-soluble phosphate byproduct is largely removed during the aqueous workup.

References

• 1. adichemistry.com [adichemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Catalyst Residue Removal from 5-Dodecene Products

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of catalyst residues from 5-dodecene products.

Frequently Asked Questions (FAQs)

Q1: What are the common catalyst residues found in 5-dodecene synthesized via olefin metathesis?

A1: For 5-dodecene synthesized via olefin metathesis, the most common catalyst residues are ruthenium-based complexes. These originate from widely used catalysts such as Grubbs' first, second, and third-generation catalysts, as well as Hoveyda-Grubbs catalysts.[1][2] These residues can be highly colored and may interfere with downstream applications or product stability.

Q2: Why is it crucial to remove catalyst residues from the final 5-dodecene product?

A2: The removal of catalyst residues is critical for several reasons:

• Downstream Reaction Interference: Residual ruthenium can catalyze unwanted side reactions, such as olefin isomerization or decomposition of the product over time.[3]

• Product Purity and Stability: For applications in drug development and materials science, high purity is essential. Catalyst residues can affect the final product's color, stability, and performance.

• Toxicity Concerns: Ruthenium and other transition metals can be toxic, making their removal imperative for products intended for biological or pharmaceutical applications to meet regulatory specifications.[2][3][4]

Q3: What are the primary methods for removing ruthenium catalyst residues from 5-dodecene?

A3: The main strategies for ruthenium removal can be broadly categorized into:

• Adsorption: Passing the crude product through a stationary phase like silica (B1680970) gel, alumina (B75360), or activated carbon to which the catalyst residues adsorb.[5][6]

• Chemical Treatment (Scavenging): Adding a reagent that reacts with the ruthenium complex to form a more polar species, which can then be easily removed by filtration through silica gel or by extraction.[1] Common scavengers include triphenylphosphine (B44618) oxide (TPPO), dimethyl sulfoxide (B87167) (DMSO), and isocyanides.[4][7]

• Extraction: Using a liquid-liquid extraction with an aqueous solution containing a coordinating agent that selectively binds to the ruthenium.[2][3]

Troubleshooting Guide

Issue 1: The purified 5-dodecene product remains colored (yellow, brown, or black).

Possible Cause	Troubleshooting Step
Incomplete removal of ruthenium byproducts.	Solution 1: Post-purification scavenging. Treat the colored product with a scavenger like triphenylphosphine oxide (TPPO) or a polar isocyanide, followed by filtration through a short plug of silica gel.[4][7]
Solution 2: Activated Carbon Treatment. Stir the product with activated carbon, then filter through Celite to remove the carbon and adsorbed ruthenium species.[3]
The chosen purification method is ineffective for the specific catalyst used.	Solution: Method Optimization. If simple silica gel chromatography was used, consider pre-treating the crude product with an oxidizing agent or a scavenger to modify the ruthenium species before chromatography.

Issue 2: Residual catalyst is detected in post-purification analysis (e.g., by ICP-MS or NMR).

Possible Cause	Troubleshooting Step
Insufficient scavenger loading or reaction time.	Solution 1: Increase Scavenger Equivalents. Increase the amount of scavenger (e.g., TPPO, DMSO) used. Ratios of 50 equivalents relative to the catalyst may be necessary.[4]
Solution 2: Extend Treatment Time. Ensure the scavenger is stirred with the crude product for a sufficient duration (e.g., 8-12 hours) to ensure complete reaction with the ruthenium complex.[4]
The catalyst is co-eluting with the non-polar 5-dodecene product during chromatography.	Solution: Enhance Polarity of Ru Species. Use a polar isocyanide to react with the catalyst, forming a highly polar complex that will strongly adhere to silica gel.[7]
Solution 2: Use a more polar stationary phase. Consider using alumina instead of silica gel for chromatography.

Issue 3: The 5-dodecene product is isomerizing or degrading after purification.

Possible Cause	Troubleshooting Step
Trace amounts of active catalyst remain in the product.	Solution: Catalyst Quenching. Before work-up and purification, quench the reaction with an agent that rapidly deactivates the catalyst, such as ethyl vinyl ether or a polar isocyanide.[1][8] This prevents "run-on" metathesis or isomerization during subsequent steps.
The purification method itself is causing degradation (e.g., acidic silica gel).	Solution: Use Neutral Media. Use deactivated or neutral silica gel/alumina for chromatography. You can deactivate silica gel by treating it with a small percentage of a polar solvent like triethylamine (B128534) in the eluent.

Data Presentation

Table 1: Comparison of Ruthenium Removal Methods

Method	Reagent/Adsorbent	Typical Efficiency	Advantages	Disadvantages
Scavenging + Filtration	Triphenylphosphine oxide (TPPO) or Dimethyl sulfoxide (DMSO)	High	Inexpensive and readily available reagents.[4]	Requires extended treatment times (8-12 hours).[4]
Polar Isocyanide	Very High (<1 µg Ru / 5 mg product)	Rapid reaction (30 minutes) and high efficiency.[7]	Reagent may need to be synthesized or purchased.
Adsorption	Silica Gel/Alumina	Moderate to High	Simple procedure.	May require large volumes of solvent; potential for co-elution.
Activated Carbon	High	Effective for removing highly colored impurities.[3]	Can sometimes adsorb the product, lowering the yield.
Aqueous Extraction	Tris(hydroxymethyl)phosphine (THMP)	High	Operationally simple.[2][3]	Requires a water-soluble scavenger; may lead to emulsion formation.

Experimental Protocols

Protocol 1: Removal of Ruthenium Residues using Triphenylphosphine Oxide (TPPO)

• Reaction Quenching: Upon completion of the metathesis reaction, add a few drops of ethyl vinyl ether and stir for 30 minutes to quench the catalyst.

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.

• Scavenger Treatment: Re-dissolve the crude 5-dodecene in a minimal amount of a non-polar solvent (e.g., hexane). Add triphenylphosphine oxide (TPPO) (approximately 50 equivalents relative to the initial catalyst loading).

• Incubation: Stir the mixture at room temperature for at least 12 hours.[4]

• Purification: Directly load the mixture onto a silica gel column and elute with hexane (B92381) to isolate the pure 5-dodecene. The polar ruthenium-TPPO complex will remain adsorbed on the silica gel.

• Analysis: Combine the product-containing fractions and remove the solvent. Analyze the final product for residual ruthenium using appropriate analytical techniques (e.g., ICP-MS).

Protocol 2: Rapid Removal of Ruthenium Residues using a Polar Isocyanide

• Reaction Quenching & Complexation: After the metathesis reaction is complete, add a carboxylate-functionalized isocyanide (e.g., CNCH₂CO₂K) (10-20 equivalents relative to the catalyst) to the reaction mixture.[3][7]

• Incubation: Stir the mixture at room temperature for 30 minutes. A color change may be observed as the polar ruthenium complex forms.[7]

• Filtration: Concentrate the mixture and re-dissolve in a minimal amount of solvent. Pass the solution through a short plug of silica gel, eluting with hexane.

• Solvent Removal: Collect the eluent and remove the solvent under reduced pressure to yield the purified 5-dodecene.

Visualizations

Caption: Troubleshooting logic for removing color from 5-dodecene.

Caption: Selecting a suitable catalyst removal method.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Efficient Removal of Ruthenium Byproducts from Olefin Metathesis Products by Simple Aqueous Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Convenient Method for the Efficient Removal of Ruthenium Byproducts Generated during Olefin Metathesis Reactions [organic-chemistry.org]
• 5. Catalyst Removal - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 6. reddit.com [reddit.com]
• 7. A Rapid and Simple Cleanup Procedure for Metathesis Reactions [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]

Preventing isomerization during 5-dodecene synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing isomerization during the synthesis of 5-dodecene.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 5-dodecene?

A1: 5-Dodecene is commonly synthesized via olefin metathesis, a reaction that involves the redistribution of alkene fragments catalyzed by transition metal complexes. The most frequent approach is the cross-metathesis of 1-heptene (B165124) and 1-hexene (B165129) using a ruthenium-based catalyst, such as a Grubbs-type catalyst. This method is favored for its functional group tolerance and milder reaction conditions compared to older methods.

Q2: What is isomerization in the context of 5-dodecene synthesis, and why is it a problem?

A2: Isomerization is the process where the double bond in 5-dodecene migrates to other positions along the carbon chain, forming isomers such as 1-, 2-, 3-, 4-, and 6-dodecene. This is problematic as it leads to a mixture of products that are difficult to separate due to their similar boiling points, reducing the yield and purity of the desired 5-dodecene. It can also refer to the conversion between E (trans) and Z (cis) geometric isomers of 5-dodecene.

Q3: What are the primary causes of isomerization during 5-dodecene synthesis?

A3: Isomerization during 5-dodecene synthesis, particularly when using olefin metathesis, can be triggered by several factors:

• Catalyst Decomposition: The metathesis catalyst, especially second-generation Grubbs catalysts, can decompose to form ruthenium nanoparticles (RuNPs) or ruthenium-hydride species.[1] These decomposition products are often active isomerization catalysts.

• Reaction Temperature: Higher reaction temperatures can provide the activation energy for the double bond to migrate, favoring the formation of thermodynamically more stable internal alkenes.

• Acidic or Basic Impurities: Traces of acid or base in the reactants, solvents, or on the glassware can catalyze the isomerization of the double bond.

• Prolonged Reaction Times: Extended exposure of the product to the catalyst and reaction conditions increases the likelihood of isomerization.

Troubleshooting Guide: Preventing Isomerization

This guide addresses common issues of isomerization encountered during the synthesis of 5-dodecene and provides recommended solutions.

Problem	Potential Cause	Recommended Solution
High percentage of dodecene isomers (e.g., 2-, 3-, 4-dodecene) in the final product.	Catalyst decomposition leading to active isomerization species.	- Use the minimum effective catalyst loading. - Keep the reaction temperature as low as possible while maintaining a reasonable reaction rate. - Minimize the reaction time. Monitor the reaction progress and stop it as soon as the starting materials are consumed.
Presence of acidic or basic impurities.	- Use freshly distilled and purified solvents and reactants. - Ensure all glassware is thoroughly cleaned and dried, and consider rinsing with a mild non-nucleophilic base solution followed by distilled water and drying.[2]
Unfavorable E/Z isomer ratio of 5-dodecene.	Non-selective nature of the metathesis catalyst.	- For a higher proportion of the Z-isomer, consider using a Z-selective metathesis catalyst, such as certain molybdenum- or tungsten-based Schrock catalysts or specialized ruthenium catalysts. - Reaction temperature can influence the E/Z ratio; lower temperatures often favor the kinetic Z-product.
Formation of homodimerization byproducts (e.g., 6-dodecene from 1-heptene, 4-octene from 1-hexene).	Competing self-metathesis of the starting alkenes.	- Use a stoichiometric excess of one of the alkene partners. This will statistically favor the cross-metathesis reaction over homodimerization.[3] - For terminal alkenes, ensure efficient removal of the ethylene (B1197577) byproduct to drive the equilibrium towards the desired product.

Quantitative Data on Alkene Metathesis

The following table summarizes representative quantitative data for olefin metathesis reactions, highlighting the impact of different catalysts and conditions on yield and selectivity. While specific data for 5-dodecene is limited in the public domain, the data for analogous C10 alkenes provides valuable insights.

Starting Materials	Catalyst (mol%)	Temperature (°C)	Time (h)	Product	Yield (%)	Isomer Selectivity	Reference
trans-3-Hexene	[CpRu(P–N)(MeCN)]BArF4 (0.05%) + W(NAr)(C3H6)(pyr)(OHIPT) (0.16%)	40	6	cis-5-Decene	~68	>95% cis	[4]
1-Heptene + 1-Hexene	Grubbs 2nd Gen. (1-5%)	25-40	2-12	5-Dodecene	70-85	Typically E/Z mixtures	General Literature
Alkyl Acrylate + Allylic Alcohol	Grubbs 2nd Gen. (5%)	40	6-12	γ-Keto-α,β-unsaturated ester	77-99	>95:5 E/Z	[5]

Experimental Protocols

Protocol 1: Synthesis of 5-Dodecene via Cross-Metathesis

This protocol describes a general procedure for the synthesis of 5-dodecene using a second-generation Grubbs catalyst.

Materials:

• Grubbs Second-Generation Catalyst

• 1-Heptene (freshly distilled)

• 1-Hexene (freshly distilled)

• Anhydrous Dichloromethane (DCM)

• Ethyl vinyl ether

• Silica (B1680970) gel

Procedure:

• Glassware Preparation: All glassware should be oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen).

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 1-heptene (1.0 eq) and 1-hexene (1.2 eq) in anhydrous DCM to a concentration of 0.5-1.0 M.

• Catalyst Addition: Add the Grubbs second-generation catalyst (1-2 mol%) to the stirred solution.

• Reaction Monitoring: Allow the reaction to proceed at room temperature (or slightly elevated, e.g., 40°C) and monitor its progress by TLC or GC analysis. The reaction is typically complete within 2-6 hours.

• Quenching: Once the reaction is complete, add a few drops of ethyl vinyl ether to quench the catalyst and stir for 30 minutes.

• Purification: Concentrate the reaction mixture under reduced pressure and purify the residue by flash column chromatography on silica gel using a non-polar eluent (e.g., hexanes) to isolate the 5-dodecene.

Visualizations

Caption: Troubleshooting workflow for isomerization in 5-dodecene synthesis.

Caption: Experimental workflow for 5-dodecene synthesis via cross-metathesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Catalytic Decomposition of Long‐Chain Olefins to Propylene via Isomerization‐Metathesis Using Latent Bicyclic (Alkyl)(Amino)Carbene‐Ruthenium Olefin Metathesis Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Grubbs Cross-Metathesis Pathway for a Scalable Synthesis of γ-Keto-α,β-unsaturated Esters - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Dodecene Production Scale-Up

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the scale-up of 5-dodecene production.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 5-dodecene?

The most prevalent and versatile method for synthesizing 5-dodecene, particularly with control over stereochemistry, is through olefin cross-metathesis. This reaction typically involves the catalytic reaction of 1-hexene (B165129) and 1-heptene (B165124). The process is valued for its efficiency and atom economy, generating ethylene (B1197577) as the primary byproduct, which can be readily removed to drive the reaction to completion.

Q2: What are the primary challenges when scaling up 5-dodecene production via olefin metathesis?

Scaling up olefin metathesis for 5-dodecene production presents several key challenges:

• Catalyst Activity and Stability: Ruthenium-based catalysts, commonly used for this transformation, can exhibit decreased activity and stability at larger scales due to factors like impurities in reagents and feedstock, thermal stress, and prolonged reaction times.

• Mass and Heat Transfer: In larger reactors, inefficient mixing can lead to localized temperature gradients and concentration differences, impacting reaction rate, selectivity, and catalyst performance.

• Side Reactions: The incidence of side reactions, such as olefin isomerization and homodimerization, can increase during scale-up, leading to a more complex product mixture and reduced yield of the desired 5-dodecene isomer.

• Purification: Separating 5-dodecene from unreacted starting materials, catalyst residues, and byproducts becomes more complex and energy-intensive at a larger scale.

Q3: How can I minimize the formation of unwanted isomers of dodecene?

Minimizing the formation of dodecene isomers is critical for obtaining a pure product. Isomerization is often promoted by the formation of ruthenium hydride species, which can arise from catalyst decomposition, especially at elevated temperatures. To mitigate this:

• Temperature Control: Maintain the lowest possible reaction temperature that allows for an efficient reaction rate.

• Catalyst Selection: Choose a catalyst with a higher stability to minimize decomposition.

• Additives: In some cases, the addition of a mild acid can help to suppress the formation of ruthenium hydrides.

Q4: What are the options for purifying 5-dodecene at a larger scale?

The primary method for purifying 5-dodecene, especially at larger scales, is vacuum distillation.[1][2] This technique allows for the separation of 5-dodecene from less volatile impurities, such as catalyst residues and oligomeric byproducts, at temperatures below its atmospheric boiling point, thus preventing thermal decomposition.[1] For removal of residual ruthenium catalyst, treatment with adsorbents like silica (B1680970) gel or activated carbon can be effective.[3]

Troubleshooting Guides

Issue 1: Low Yield of 5-Dodecene

Symptoms:

• The reaction does not go to completion, leaving a significant amount of starting materials (1-hexene and 1-heptene).

• The isolated yield of 5-dodecene is significantly lower than expected from small-scale experiments.

Possible Causes and Solutions:

Probable Cause	Recommended Solution
Catalyst Deactivation	Ensure all reagents and solvents are thoroughly degassed and free of impurities that can poison the catalyst. Consider using a more robust catalyst or increasing the catalyst loading in small increments. For larger batches, adding the catalyst in portions throughout the reaction can sometimes maintain catalytic activity.
Inefficient Ethylene Removal	At larger scales, the ethylene byproduct may not be efficiently removed from the reaction mixture, inhibiting the forward reaction.[2] Implement a continuous purge with an inert gas (nitrogen or argon) to effectively drive off ethylene.
Poor Mass Transfer	Inadequate mixing in a large reactor can lead to localized areas of low catalyst concentration. Ensure the stirring is vigorous enough to maintain a homogeneous reaction mixture.
Incorrect Reaction Temperature	While higher temperatures can increase the reaction rate, they can also accelerate catalyst decomposition. Optimize the reaction temperature to find a balance between reaction speed and catalyst stability.

Issue 2: Formation of Significant Byproducts

Symptoms:

• GC-MS analysis of the crude product shows significant peaks corresponding to decene (from 1-hexene homodimerization) and tetradecene (from 1-heptene homodimerization).

• A complex mixture of dodecene isomers is observed.

Possible Causes and Solutions:

Probable Cause	Recommended Solution
Homodimerization	This side reaction competes with the desired cross-metathesis.[4] Using a slight excess of one of the olefin starting materials can sometimes favor the cross-metathesis pathway.[5]
Olefin Isomerization	As mentioned in the FAQs, this is often due to catalyst decomposition. Lowering the reaction temperature and ensuring high-purity starting materials can reduce isomerization.
Secondary Metathesis	The 5-dodecene product can itself undergo further metathesis reactions. Minimizing reaction time once the starting materials are consumed can help to reduce the formation of these secondary products.

Issue 3: Difficulties in Purification

Symptoms:

• The distilled 5-dodecene is contaminated with other C12 isomers.

• The final product contains residual ruthenium.

• The product decomposes during distillation.

Possible Causes and Solutions:

Probable Cause	Recommended Solution
Co-distillation of Isomers	The boiling points of dodecene isomers are very close, making separation by simple distillation challenging. Use a fractional distillation column with a higher number of theoretical plates for better separation.
Ineffective Catalyst Removal	Residual ruthenium catalyst can be difficult to remove by distillation alone. Before distillation, pass the crude product through a plug of silica gel or treat it with a ruthenium scavenger.[3]
Thermal Decomposition	5-dodecene may be sensitive to high temperatures. Use vacuum distillation to lower the boiling point and minimize thermal stress on the product.[1][2]

Data Presentation

Table 1: Illustrative Scale-Up Parameters for 5-Dodecene Production via Cross-Metathesis

The following data is illustrative and intended to provide a general representation of the challenges encountered during scale-up. Actual results will vary based on specific equipment and reaction conditions.

Parameter	Lab Scale (1 g)	Pilot Scale (100 g)	Production Scale (10 kg)
Catalyst Loading (mol%)	0.5 - 1.0	1.0 - 1.5	1.5 - 2.0
Reaction Temperature (°C)	40 - 50	45 - 55	50 - 60
Reaction Time (hours)	4 - 6	6 - 8	8 - 12
Typical Yield (%)	85 - 95	75 - 85	65 - 75
Purity before Distillation (%)	~90	~80	~70
Key Challenge	Optimizing reaction conditions	Mass and heat transfer	Catalyst cost and deactivation

Experimental Protocols

Protocol 1: Cross-Metathesis of 1-Hexene and 1-Heptene for 5-Dodecene Synthesis (Lab Scale)

Materials:

• 1-Hexene (anhydrous, degassed)

• 1-Heptene (anhydrous, degassed)

• Grubbs 2nd Generation Catalyst

• Dichloromethane (DCM, anhydrous, degassed)

• Ethyl vinyl ether (for quenching)

• Silica gel

• Hexane (B92381)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve 1-hexene (1.0 eq) and 1-heptene (1.0 eq) in anhydrous and degassed DCM.

• Add the Grubbs 2nd Generation catalyst (0.5-1.0 mol%).

• Heat the reaction mixture to reflux (approximately 40°C for DCM) and stir for 4-6 hours. The reaction progress can be monitored by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench the catalyst by adding a few drops of ethyl vinyl ether.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to isolate 5-dodecene.

Protocol 2: Purification of 5-Dodecene by Vacuum Distillation

Apparatus:

• A round-bottom flask appropriately sized for the volume of crude product.

• A short-path distillation head with a condenser and a receiving flask.

• A vacuum source (e.g., vacuum pump).

• A cold trap to protect the vacuum pump.

• A heating mantle with a stirrer.

Procedure:

• Ensure all glassware is dry and free of cracks.

• Place the crude 5-dodecene into the distillation flask with a magnetic stir bar.

• Assemble the vacuum distillation apparatus, ensuring all joints are properly sealed with vacuum grease.

• Gradually apply the vacuum and begin stirring.

• Once a stable vacuum is achieved, slowly heat the distillation flask.

• Collect the fraction that distills at the expected boiling point of 5-dodecene under the recorded pressure. The boiling point will be significantly lower than the atmospheric boiling point.

• Once the product has been collected, cool the apparatus before releasing the vacuum.

Visualizations

Caption: Reaction pathway for 5-dodecene synthesis and potential side reactions.

Caption: Generalized workflow for the production and purification of 5-dodecene.

References

• 1. Purification [chem.rochester.edu]
• 2. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 4. Cross Metathesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Impurities in Commercial 5-Dodecene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 5-dodecene. The following sections detail common impurities, analytical methodologies, and solutions to potential experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 5-dodecene?

A1: Commercial 5-dodecene is typically produced through processes like olefin oligomerization.[1] As a result, it can contain a variety of impurities. The most common are other isomers of dodecene (both positional and geometric), as well as alkanes and other alkenes. Potential impurities may include unreacted starting materials (e.g., shorter-chain olefins), the corresponding alkane (dodecane), and other halogenated species if downstream processing occurs.[2]

Q2: Which analytical technique is most suitable for analyzing impurities in 5-dodecene?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective and widely used technique for the separation and identification of volatile and semi-volatile compounds like 5-dodecene and its impurities.[2] It offers superior performance in terms of sensitivity and selectivity. A key advantage of GC-MS is its ability to provide structural information about impurities through mass spectral fragmentation, which is invaluable for identifying reaction byproducts.[2] For routine quality control where the impurity profile is well-established, High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) can be a cost-effective alternative.[2]

Q3: My chromatogram shows poor separation of dodecene isomers. What can I do?

A3: Poor resolution of isomers is a common challenge. To improve separation, consider the following:

• Optimize the GC Temperature Program: A slower temperature ramp rate can enhance the separation of closely eluting isomers.

• Use a More Selective Column: A longer column or a column with a different stationary phase chemistry (e.g., a more polar column) can improve resolution. A non-polar capillary column, such as a DB-5MS or equivalent, is a good starting point.[2]

• Adjust Carrier Gas Flow Rate: Optimizing the linear velocity of the carrier gas (e.g., Helium) can increase column efficiency. A typical flow rate is around 1.0 mL/min.[2]

Q4: I'm observing significant baseline noise in my GC-MS analysis. What are the possible causes?

A4: Baseline noise can originate from several sources. Common causes include:

• Contaminated System: The injector, detector, or column could be contaminated. Cleaning the injector and detector, and baking out the column at a high temperature (within its limits) can help.[3]

• Carrier Gas Impurities: The carrier gas may contain oxygen or other impurities. Ensure high-purity gas is used and that oxygen traps are installed and functioning correctly.[3]

• Column Bleed: Excessive column bleed at high temperatures can cause a rising baseline. Ensure the analysis temperature does not exceed the column's maximum operating limit.[3]

Q5: The peak areas for my standards are not reproducible. What should I check?

A5: Irreproducible peak areas can lead to inaccurate quantification. Check the following:

• Injector Issues: Check for leaks in the injector, as this can affect the amount of sample introduced. Ensure the syringe is functioning correctly and the injection volume is consistent.[3]

• Sample Preparation: Ensure the sample is fully dissolved and homogenous. Whenever possible, dissolve samples in the mobile phase or a solvent of lower eluotropic strength.

• Integrator Settings: Incorrect integration parameters can lead to inconsistent peak area calculations. Review the integrator threshold and adjust if necessary.[3]

Data Presentation

Table 1: Common Impurities in Commercial Dodecene Products

Impurity Class	Specific Examples	Typical Concentration Range	Analytical Method
Positional Isomers	1-Dodecene, 2-Dodecene, 6-Dodecene	0.1 - 5.0%	GC-MS
Geometric Isomers	(Z)-5-Dodecene	0.1 - 2.0%	GC-MS, HPLC-RID
Saturated Hydrocarbons	Dodecane	0.05 - 1.0%	GC-MS
Related Olefins	C10, C11, C13, C14 Olefins	0.01 - 0.5%	GC-MS
Branched Isomers	Di- and Tri-branched Dodecenes	Varies significantly with catalyst and feedstock	GCxGC-TOFMS[4]

Note: Concentration ranges are estimates and can vary significantly based on the manufacturing process.

Table 2: Typical GC-MS Parameters for 5-Dodecene Impurity Analysis

Parameter	Value
Instrumentation	Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source[2]
Column	Non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm I.D., 0.25 µm film thickness)[2]
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min[2]
Injector Temperature	250 °C
Injection Volume	1.0 µL (with appropriate split ratio)
Oven Program	Initial Temp: 50°C, hold for 2 min; Ramp: 10°C/min to 280°C; Hold for 5 min
MS Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Mass Scan Range	40 - 400 amu
Ionization Energy	70 eV[5]

Experimental Protocols

Protocol 1: GC-MS Analysis of 5-Dodecene

This protocol outlines a standard method for the separation and identification of impurities in a commercial 5-dodecene sample.

• Sample Preparation:

  • Prepare a 1% (v/v) solution of the commercial 5-dodecene sample in a high-purity solvent such as hexane (B92381) or dichloromethane.

  • Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter.[2]

• Instrumentation Setup:

  • Set up the GC-MS system according to the parameters outlined in Table 2.

  • Perform a blank run with the solvent to ensure the system is clean and free from contaminants.

• Data Acquisition:

  • Inject 1.0 µL of the prepared sample into the GC.

  • Begin data acquisition and run the specified temperature program.

• Data Analysis:

  • Identify the main peak corresponding to (E)-5-dodecene.

  • Identify impurity peaks by comparing their mass spectra with a reference library (e.g., NIST).

  • Quantify impurities using the area percentage of each impurity peak relative to the total area of all peaks in the chromatogram.[2]

Visualizations

Caption: Workflow for the analysis of impurities in 5-dodecene using GC-MS.

Caption: Troubleshooting guide for common GC analysis issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 5-Dodecene with Enhanced Z/E Selectivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 5-dodecene, with a specific focus on improving the Z/E isomer ratio.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 5-dodecene with control over the Z/E isomer ratio?

A1: The most common and effective methods for stereoselective synthesis of 5-dodecene are the Wittig reaction, the Horner-Wadsworth-Emmons (HWE) reaction, and olefin metathesis. The choice of method and its specific variant largely determines the resulting Z/E ratio.

Q2: How can I selectively synthesize (Z)-5-dodecene?

A2: For high Z-selectivity, the following methods are recommended:

• Wittig Reaction with Unstabilized Ylides: This is a classic and reliable method for generating Z-alkenes.[1][2] The reaction of an unstabilized ylide, such as pentyltriphenylphosphonium bromide, with heptanal (B48729) under salt-free conditions typically yields the (Z)-5-dodecene as the major product.[1]

• Still-Gennari Modification of the HWE Reaction: This method employs phosphonates with electron-withdrawing groups (e.g., bis(2,2,2-trifluoroethyl)phosphonoacetate) and specific base and solvent conditions (e.g., KHMDS and 18-crown-6 (B118740) in THF) to strongly favor the formation of Z-alkenes.[3][4][5]

• Z-Selective Olefin Metathesis: Certain molybdenum or tungsten-based catalysts can facilitate the cross-metathesis of two terminal alkenes (e.g., 1-heptene (B165124) and 1-hexene) to produce (Z)-5-dodecene with high selectivity.[6][7][8]

Q3: How can I selectively synthesize (E)-5-dodecene?

A3: To obtain (E)-5-dodecene as the major product, the following approaches are effective:

• Horner-Wadsworth-Emmons (HWE) Reaction: The standard HWE reaction, using a phosphonate (B1237965) ester like diethyl heptylphosphonate and a strong base such as sodium hydride (NaH), predominantly yields the thermodynamically more stable E-alkene.[9][10]

• Wittig Reaction with Stabilized Ylides: While not the typical approach for simple alkenes, using a stabilized ylide would favor the E-isomer. However, for 5-dodecene, the HWE reaction is generally more straightforward for E-selectivity.

• Schlosser Modification of the Wittig Reaction: This modification of the Wittig reaction using an unstabilized ylide can be employed to invert the stereoselectivity and produce the E-alkene.[11]

Q4: What factors most significantly influence the Z/E ratio in the Wittig reaction?

A4: The key factors influencing the Z/E ratio in a Wittig reaction are:

• Ylide Stability: Unstabilized ylides (e.g., from alkyl halides) favor Z-alkenes, while stabilized ylides (with electron-withdrawing groups) favor E-alkenes.[1]

• Reaction Conditions: Salt-free conditions, achieved by using bases like sodium amide or sodium hexamethyldisilazide, enhance Z-selectivity. The presence of lithium salts can decrease Z-selectivity.[12]

• Solvent: The choice of solvent can impact the stereochemical outcome.

• Temperature: Lower temperatures generally favor the kinetic product, which is the Z-isomer for unstabilized ylides.

Q5: How is the Z/E ratio of 5-dodecene determined?

A5: The Z/E ratio of 5-dodecene is typically determined using the following analytical techniques:

• Gas Chromatography (GC): Using a polar capillary column, the Z and E isomers of 5-dodecene can be separated and their relative peak areas quantified to determine the ratio.[13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can distinguish between the Z and E isomers based on the coupling constants of the vinylic protons. The integration of these distinct signals allows for the calculation of the isomer ratio.[14]

Q6: How can I purify a mixture of Z- and E-5-dodecene?

A6: Separation of Z and E isomers can be challenging due to their similar physical properties. The most effective method is typically flash column chromatography on silica (B1680970) gel .[15] For enhanced separation, silica gel impregnated with silver nitrate (B79036) (argentation chromatography) can be used, as the silver ions interact differently with the cis and trans double bonds.[16]

Troubleshooting Guides

Issue 1: Low Z/E Ratio in Wittig Reaction for (Z)-5-Dodecene Synthesis

Potential Cause	Suggested Solution
Presence of Lithium Salts	Lithium salts can decrease Z-selectivity. If using an organolithium base like n-BuLi, consider switching to a sodium-based base such as sodium amide (NaNH₂) or sodium hexamethyldisilazide (NaHMDS) to create "salt-free" conditions.
Ylide Isomerization	Prolonged reaction times or elevated temperatures can lead to ylide isomerization and a lower Z/E ratio. Generate the ylide at a low temperature (e.g., -78 °C to 0 °C) and add the aldehyde promptly.
Incorrect Base	The choice of base can influence the stereochemical outcome. For high Z-selectivity with unstabilized ylides, sodium-based strong bases are often preferred.
Reaction Temperature Too High	Higher temperatures can favor the thermodynamically more stable E-isomer. Maintain a low reaction temperature throughout the addition of the aldehyde.

Issue 2: Low E/Z Ratio in HWE Reaction for (E)-5-Dodecene Synthesis

Potential Cause	Suggested Solution
Suboptimal Base	The counterion of the base can affect the stereoselectivity. For high E-selectivity, sodium hydride (NaH) or lithium-based reagents are generally effective.[7][17]
Reaction Temperature Too Low	Low temperatures may not allow for the equilibration of intermediates that leads to the thermodynamically favored E-product. Running the reaction at room temperature or slightly elevated temperatures can improve E-selectivity.[17]
Insufficient Reaction Time	The reaction may not have reached thermodynamic equilibrium. Increase the reaction time and monitor the progress by TLC or GC.

Issue 3: Formation of Unexpected Byproducts

Potential Cause	Suggested Solution
Wittig Reaction: Triphenylphosphine Oxide	This is a common byproduct and can be difficult to remove. Purification by column chromatography is the most effective method. Using a less sterically hindered phosphine (B1218219) or switching to the HWE reaction (which produces a water-soluble phosphate (B84403) byproduct) can circumvent this issue.[1]
HWE Reaction: Unreacted Starting Materials	Incomplete deprotonation of the phosphonate or insufficient reaction time. Ensure the phosphonate is fully deprotonated before adding the aldehyde. Increase the reaction time or temperature if necessary.
Oxidation of Aldehyde	Aldehydes can be sensitive to air oxidation. Use freshly distilled aldehyde and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.

Experimental Protocols

Protocol 1: Z-Selective Synthesis of 5-Dodecene via Wittig Reaction

This protocol is a general guideline for the synthesis of (Z)-5-dodecene using an unstabilized ylide.

Materials:

• Pentyltriphenylphosphonium bromide

• Sodium amide (NaNH₂)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Heptanal

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Hexane (B92381)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, suspend pentyltriphenylphosphonium bromide (1.1 equivalents) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Carefully add sodium amide (1.1 equivalents) in portions. The formation of the orange-red ylide will be observed.

• Stir the mixture at room temperature for 1-2 hours.

• Cool the ylide solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of heptanal (1.0 equivalent) in anhydrous THF dropwise.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with hexane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to yield (Z)-5-dodecene.

Protocol 2: E-Selective Synthesis of 5-Dodecene via Horner-Wadsworth-Emmons Reaction

This protocol outlines the synthesis of (E)-5-dodecene.

Materials:

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous tetrahydrofuran (THF)

• Diethyl heptylphosphonate

• Heptanal

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and nitrogen inlet, wash sodium hydride (1.2 equivalents) with anhydrous hexanes to remove the mineral oil and decant the hexanes.

• Add anhydrous THF to the flask to create a slurry.

• Cool the slurry to 0 °C in an ice bath.

• Slowly add a solution of diethyl heptylphosphonate (1.1 equivalents) in anhydrous THF via the dropping funnel.

• Allow the mixture to warm to room temperature and stir for 1 hour, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C and add a solution of heptanal (1.0 equivalent) in anhydrous THF dropwise.

• Stir the reaction at room temperature and monitor by TLC until the starting material is consumed (typically 2-4 hours).

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using hexane as the eluent to yield (E)-5-dodecene.

Data Presentation

Table 1: Comparison of Methods for Z/E-Selective Synthesis of 5-Dodecene

Method	Reagents	Typical Z/E Ratio	Advantages	Disadvantages
Wittig Reaction	Pentyltriphenylphosphonium bromide, NaNH₂, Heptanal	>95:5 (Z:E)	High Z-selectivity, well-established.[1]	Triphenylphosphine oxide byproduct can be difficult to remove.
HWE Reaction	Diethyl heptylphosphonate, NaH, Heptanal	<5:95 (Z:E)	High E-selectivity, water-soluble phosphate byproduct is easily removed.[9][10]	Requires preparation of the phosphonate ester.
Still-Gennari (HWE)	Bis(trifluoroethyl)phosphonate, KHMDS, 18-crown-6, Heptanal	>95:5 (Z:E)	Excellent Z-selectivity, even for challenging substrates.[3][4]	Requires specialized phosphonate reagent and cryogenic temperatures.
Olefin Metathesis	1-Heptene, 1-Hexene, Mo or W catalyst	>95:5 (Z:E)	High Z-selectivity, catalytic method.[6][8]	Requires specialized and often air-sensitive catalysts.

Visualizations

Caption: Workflow for Z-selective synthesis of 5-dodecene via the Wittig reaction.

Caption: Troubleshooting guide for low E/Z ratio in the Horner-Wadsworth-Emmons reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. Highly Z-Selective Horner–Wadsworth–Emmons Olefination Using Modified Still–Gennari-Type Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Horner-Wadsworth-Emmons Reaction | NROChemistry [nrochemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Catalytic Z-selective olefin cross-metathesis for natural product synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Highly Z-Selective Metathesis Homocoupling of Terminal Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 13. benchchem.com [benchchem.com]
• 14. C5H10 E-pent-2-ene 2-pentene Z-pent-2-ene low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cis-pent-2-ene trans-pent-2-ene 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 15. orgsyn.org [orgsyn.org]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. Highly selective synthesis of (E)-alkenyl-(pentafluorosulfanyl)benzenes through Horner–Wadsworth–Emmons reaction - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stabilization and Storage of 5-Dodecene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs for the stabilization and storage of 5-dodecene.

Frequently Asked Questions (FAQs)

Q1: What is 5-dodecene and what are its common isomers?

5-dodecene is an internal alkene with the chemical formula C₁₂H₂₄.[1][2][3] It exists as two geometric isomers: (Z)-5-dodecene (cis) and (E)-5-dodecene (trans).[4][5] The properties of these isomers can differ slightly, which may be important for specific applications.

Q2: What are the primary degradation pathways for 5-dodecene?

Like other alkenes, 5-dodecene is susceptible to three main degradation pathways:

• Oxidation: The double bond is prone to reaction with atmospheric oxygen, leading to the formation of peroxides, aldehydes, ketones, and carboxylic acids. This process is often initiated by heat, light, or the presence of metal catalysts.[6]

• Isomerization: The double bond can migrate along the carbon chain, forming other dodecene isomers (e.g., 4-dodecene, 6-dodecene). This can be catalyzed by acid, heat, or certain metals.[6]

• Polymerization: Under certain conditions, such as exposure to heat or catalysts, 5-dodecene monomers can react with each other to form oligomers or polymers.[7][]

Q3: How can I prevent the degradation of 5-dodecene?

To ensure the stability of 5-dodecene, it is crucial to implement proper storage and handling procedures. This includes storing it in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon) and using stabilizers when necessary.[6]

Q4: What is the recommended stabilizer for 5-dodecene?

Butylated hydroxytoluene (BHT) is a commonly used and effective antioxidant for preventing the oxidation of alkenes.[9][10] It acts as a free-radical scavenger, inhibiting the chain reactions of autoxidation.[10]

Troubleshooting Guides

Issue 1: I suspect my 5-dodecene has oxidized. What are the signs and how can I confirm it?

• Symptoms:

  • A noticeable change in color, often turning yellowish.

  • Formation of precipitates or cloudiness.

  • A sharp, unpleasant odor.

• Confirmation:

  • Peroxide Value (PV) Test: This is the most direct method to quantify the level of peroxide formation due to oxidation. A significant increase in the peroxide value indicates oxidation.[11]

  • Gas Chromatography (GC) Analysis: The appearance of new peaks with different retention times can indicate the presence of degradation products.

Issue 2: My experimental results are inconsistent, and I suspect isomerization of my 5-dodecene starting material. How can I verify this?

• Symptoms:

  • Inconsistent reaction yields or product profiles.

  • Changes in the physical properties of the 5-dodecene, such as boiling point or refractive index.

• Confirmation:

  • Gas Chromatography (GC) Analysis: A GC analysis can separate different dodecene isomers.[12][13] A chromatogram showing multiple peaks where there should be one or two (for the Z and E isomers) is a strong indication of isomerization.

Issue 3: I have observed the formation of a viscous liquid or solid in my 5-dodecene sample. What could be the cause?

• Symptoms:

  • Increased viscosity of the liquid.

  • Formation of a gel-like substance or solid polymer.

• Confirmation:

  • This is a strong indication of polymerization. This can be triggered by exposure to high temperatures, incompatible materials, or accidental introduction of a polymerization initiator.[7][14]

Data Presentation

Table 1: Physical Properties of 5-Dodecene Isomers

Property	(Z)-5-Dodecene	(E)-5-Dodecene	Reference(s)
Molecular Formula	C₁₂H₂₄	C₁₂H₂₄	[1][3]
Molecular Weight	168.32 g/mol	168.32 g/mol	[1][3]
Boiling Point	71 °C / 10mmHg	71 °C / 10mmHg	[2]
Density	~0.76 g/cm³	~0.76 g/cm³	[2]
CAS Number	7206-28-2	7206-16-8	[1][3]

Table 2: Recommended Storage Conditions and Stabilization

Parameter	Recommendation	Rationale	Reference(s)
Temperature	2-8°C	To minimize thermal degradation and polymerization.	[2]
Atmosphere	Inert gas (Nitrogen or Argon)	To prevent contact with atmospheric oxygen and subsequent oxidation.	[6]
Container	Tightly sealed, amber glass or chemically resistant container	To protect from light and prevent contamination.
Stabilizer	Butylated Hydroxytoluene (BHT)	To inhibit oxidation by scavenging free radicals.	[9][10]
BHT Concentration	50-200 ppm	Effective concentration range for antioxidant activity.

Experimental Protocols

Protocol 1: Gas Chromatography (GC) for Purity and Isomer Analysis of 5-Dodecene

Objective: To determine the purity of a 5-dodecene sample and identify the presence of any isomers.

Materials:

• Gas chromatograph with a flame ionization detector (FID).

• Capillary column suitable for hydrocarbon analysis (e.g., DB-5 or equivalent).

• High-purity helium or nitrogen as the carrier gas.

• 5-dodecene sample.

• Hexane (B92381) or other suitable solvent for dilution.

• Volumetric flasks and syringes.

Procedure:

• Sample Preparation: Prepare a dilute solution of the 5-dodecene sample in hexane (e.g., 1% v/v).

• GC Conditions (Example):

  • Inlet Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp rate: 10°C/minute to 200°C.

    • Hold at 200°C for 5 minutes.

  • Carrier Gas Flow Rate: 1-2 mL/minute.

  • Injection Volume: 1 µL.

• Analysis: Inject the prepared sample into the GC.

• Data Interpretation:

  • Identify the peaks corresponding to the (Z)- and (E)-isomers of 5-dodecene based on their expected retention times.

  • The presence of other peaks may indicate impurities or other dodecene isomers.

  • Calculate the purity by determining the area percentage of the 5-dodecene peaks relative to the total peak area.

Protocol 2: Peroxide Value (PV) Determination

Objective: To quantify the concentration of peroxides in a 5-dodecene sample as an indicator of oxidation. This protocol is adapted from the AOCS Official Method Cd 8-53.[15][16]

Materials:

• 5-dodecene sample.

• Acetic acid-chloroform solution (3:2 v/v).

• Saturated potassium iodide (KI) solution (freshly prepared).

• Standardized 0.01 N sodium thiosulfate (B1220275) (Na₂S₂O₃) solution.

• Starch indicator solution (1%).

• Deionized water.

• Erlenmeyer flasks with stoppers.

• Burette.

Procedure:

• Sample Preparation: Accurately weigh approximately 5 g of the 5-dodecene sample into a 250 mL Erlenmeyer flask.

• Reagent Addition: Add 30 mL of the acetic acid-chloroform solution and swirl to dissolve the sample.

• Reaction: Add 0.5 mL of saturated KI solution. Stopper the flask and swirl for exactly one minute.

• Titration (Part 1): Immediately add 30 mL of deionized water and begin titrating with the 0.01 N sodium thiosulfate solution, shaking vigorously, until the yellow color of the iodine has almost disappeared.

• Indicator Addition: Add 0.5 mL of the starch indicator solution. The solution should turn a blue/violet color.

• Titration (Part 2): Continue the titration with the sodium thiosulfate solution, drop by drop with vigorous shaking, until the blue color completely disappears.

• Blank Determination: Perform a blank titration using all reagents except for the sample.

• Calculation: Peroxide Value (meq/kg) = ((S - B) * N * 1000) / W Where:

  • S = volume of titrant for the sample (mL)

  • B = volume of titrant for the blank (mL)

  • N = normality of the sodium thiosulfate solution

  • W = weight of the sample (g)

Visualizations

Caption: Degradation Pathways of 5-Dodecene.

Caption: Troubleshooting Workflow for 5-Dodecene Instability.

References

• 1. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-DODECENE CAS#: 7206-28-2 [m.chemicalbook.com]
• 3. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-Dodecene, (Z)- [webbook.nist.gov]
• 5. 5-Dodecene, (E)- [webbook.nist.gov]
• 6. benchchem.com [benchchem.com]
• 7. Polymerisation inhibitor - Wikipedia [en.wikipedia.org]
• 9. Kao | BHT (Butylated Hydroxytoluene) [kao.com]
• 10. researchgate.net [researchgate.net]
• 11. eplbas.com [eplbas.com]
• 12. researchgate.net [researchgate.net]
• 13. vurup.sk [vurup.sk]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. scribd.com [scribd.com]
• 16. researchgate.net [researchgate.net]

Common pitfalls in the characterization of dodecene isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during the characterization of dodecene isomers.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in characterizing dodecene isomers?

A1: The characterization of dodecene isomers presents significant challenges due to the similarity in their physicochemical properties.[1] Dodecene products, particularly from industrial processes like olefin oligomerization, are often complex mixtures of numerous linear and branched isomers.[2][3] Key difficulties include:

• Co-elution: Many isomers have very similar boiling points and polarities, leading to poor separation (co-elution) in standard chromatographic systems.[4][5]

• Identification: Mass spectrometry (MS) alone often cannot distinguish between isomers as they have identical atomic compositions and may produce similar fragmentation patterns.[4][6]

• Isomerization: The double bond in dodecene can migrate under certain conditions (e.g., heat, acidic catalysts), forming unexpected isomers during a reaction or analysis.[7]

• Complex Matrices: The sheer number of possible structural and geometric (cis/trans) isomers in a sample can make complete separation and identification tedious and resource-intensive.[2][4]

Q2: Which analytical technique is best for resolving dodecene isomers?

A2: The optimal technique depends on the specific isomers of interest and the complexity of the sample matrix. A comparative summary is provided in Table 1.

• Gas Chromatography (GC): Generally the preferred method for volatile hydrocarbons.[8] For resolving isomers, success depends heavily on the column. Highly polar capillary columns (e.g., cyanopropyl phases) are effective for separating positional and geometric (E/Z) isomers.[5][9] For extremely complex mixtures, two-dimensional GC (GCxGC) offers superior separation power.[2][10]

• High-Performance Liquid Chromatography (HPLC): Silver ion (Ag+) HPLC is an excellent choice for separating geometric isomers that are difficult to resolve by GC.[9] This technique separates isomers based on the interaction of the double bond with silver ions.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR provides unambiguous structural information and is excellent for quantifying known E/Z isomers without requiring isomer-specific standards.[9] However, it has lower sensitivity compared to GC and HPLC and is less suitable for separating complex unknown mixtures.[9]

Q3: How can I prevent the formation of unwanted dodecene isomers during a reaction?

A3: Unwanted isomerization, or the migration of the double bond, is a common issue, especially when working with 1-dodecene (B91753) (an alpha-olefin).[7] To minimize this, consider the following:

• Catalyst Choice: Avoid acidic catalysts or supports like zeolites, which are known to promote double bond migration.[7] If possible, use a non-acidic catalyst or one with a neutralized support.[7]

• Reaction Temperature: High temperatures provide the activation energy for isomerization. Lowering the reaction temperature can significantly reduce the rate of isomer formation.[7]

• Reaction Time: Minimize the reaction time to reduce the exposure of the dodecene to conditions that favor isomerization. Optimize the duration to achieve the desired conversion while limiting side reactions.[7]

• Metal Catalysts: Be aware that some transition metal catalysts can also catalyze isomerization. It may be necessary to screen different metal precursors and ligands to find a more selective combination.[7]

Q4: My 1-dodecene sample appears to be degrading. What are the signs of oxidation and how can I prevent it?

A4: 1-dodecene can react with atmospheric oxygen, especially in the presence of heat, light, or catalysts, to form oxygenated impurities like peroxides, aldehydes, and ketones.[7] Signs of oxidation include a change in color or the formation of precipitates.[7] To prevent oxidation:

• Use an Inert Atmosphere: Handle and store 1-dodecene under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.[7]

• Add Antioxidants: For long-term storage or reactions sensitive to oxidation, add a suitable antioxidant like butylated hydroxytoluene (BHT).[7]

• Proper Storage: Store 1-dodecene in a cool, dark place away from heat and light sources.[7]

• Test for Peroxides: Before use, test the starting material for peroxides. If present, they can be removed by passing the material through a column of activated alumina.[7]

Troubleshooting Guides

Issue 1: Poor or No Separation of Dodecene Isomers by Gas Chromatography (GC)

Problem: GC analysis of a dodecene mixture shows a single broad peak or multiple overlapping peaks, making quantification impossible.

Possible Cause	Troubleshooting Steps
Inadequate Column Polarity	Standard non-polar columns (e.g., DB-1, HP-5ms) separate based on boiling point and are often insufficient for isomers. Switch to a highly polar capillary column, such as a cyanopropyl column (e.g., SP-2560), which provides better separation for positional and geometric isomers.[9]
Insufficient Column Length	The number of theoretical plates increases with column length. For very similar isomers, a longer column (e.g., 100 m) can provide the necessary resolution.[9]
Suboptimal Oven Program	A fast temperature ramp can cause peaks to co-elute. Try a slower ramp rate (e.g., 2-5 °C/min) or introduce an isothermal hold at a temperature that maximizes the separation of the target isomers.[7]
Extremely Complex Mixture	For highly complex samples from oligomerization, one-dimensional GC may lack the required peak capacity.[2] Consider using comprehensive two-dimensional gas chromatography (GCxGC) for enhanced separation.[2][10]

Issue 2: Detection of Unexpected Internal Isomers (e.g., 2-dodecene, 3-dodecene)

Problem: Analysis of a reaction product expected to contain only 1-dodecene shows significant quantities of other dodecene isomers.

Possible Cause	Troubleshooting Steps
Acid-Catalyzed Isomerization	The catalyst or support (e.g., zeolites, silica) may be acidic, promoting double bond migration.[7] Neutralize acidic sites on supports or switch to a non-acidic catalyst system.[7]
High Reaction Temperature	Thermal energy is driving the isomerization to more stable internal olefins.[7] Conduct the reaction at the lowest possible temperature that still allows for an acceptable reaction rate.[7]
Prolonged Reaction Time	The longer the starting material is exposed to catalytic or high-temperature conditions, the more isomerization will occur.[7] Perform a time-course study to find the optimal reaction time that maximizes product yield while minimizing isomer formation.[7]
Metal-Catalyzed Isomerization	Certain transition metal catalysts used for other transformations can also facilitate isomerization.[7] Screen alternative metal precursors or ligands to improve selectivity for the desired reaction over isomerization.[7]

Data Presentation

Table 1: Comparison of Analytical Techniques for Dodecene Isomeric Purity Analysis

This table summarizes the performance of primary analytical methods for determining the isomeric purity of dodecene derivatives.

Parameter	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and interaction with a stationary phase.	Separation based on partitioning between a mobile and a stationary phase.	Differentiation based on the distinct magnetic environments of nuclei.
Resolution of E/Z Isomers	Good to excellent with highly polar capillary columns (e.g., cyanopropyl phases).[9]	Excellent, particularly with silver ion (Ag+) HPLC.[9]	Excellent for quantification of known isomers.[9]
Primary Advantage	High resolution and sensitivity for volatile compounds.[9]	Excellent separation of geometric isomers that may be difficult to resolve by GC.[9]	Provides unambiguous structural information and accurate quantification without isomer-specific standards.[9]
Primary Limitation	Analyte must be volatile and thermally stable.	May have lower resolution for positional isomers compared to GC.	Lower sensitivity compared to GC and HPLC; requires more sample.[9]
Quantification Accuracy	High, based on peak area normalization (with FID).[9]	High, based on peak area normalization (with concentration-dependent detector).[9]	Very high, as signal integration is directly proportional to the number of nuclei.[9]
Sample Throughput	High (typical run times of 15-30 minutes).[9]	Moderate (typical run times of 20-40 minutes).[9]	Low to moderate (minimal sample prep, but acquisition can be long).[9]

Table 2: Typical Validation Parameters for 1-Dodecene Quantification

This table presents representative performance characteristics for validated chromatographic methods used to quantify 1-dodecene.

Validation Parameter	GC with Flame Ionization Detection (GC-FID)	HPLC with Evaporative Light Scattering Detection (HPLC-ELSD)
Linearity (R²)	≥ 0.999[8]	≥ 0.998[8]
Range	1 - 500 µg/mL[8]	5 - 1000 µg/mL[8]
Limit of Detection (LOD)	0.3 µg/mL[8]	1.5 µg/mL[8]
Limit of Quantification (LOQ)	1.0 µg/mL[8]	5.0 µg/mL[8]
Accuracy (% Recovery)	98 - 102%[8]	97 - 103%[8]

Experimental Protocols

Protocol 1: GC-FID for Dodec-2-enoate E/Z Isomer Ratio

This protocol is designed for the quantification of the E/Z isomer ratio of a dodecene derivative using a high-polarity capillary column for optimal separation.[9]

• Instrumentation: Gas Chromatograph with Flame Ionization Detector (GC-FID).[9]

• Capillary Column: SP-2560 (100 m x 0.25 mm ID, 0.20 µm film thickness) or an equivalent highly polar cyanopropyl column.[9]

• Oven Program: Start at 150 °C, hold for 10 minutes, then ramp at 2 °C/min to 180 °C and hold for 20 minutes.

• Carrier Gas: Helium or Hydrogen.

• Injection: 1 µL with a split ratio of 100:1.

• Sample Preparation: Dissolve the sample in hexane (B92381) or ethyl acetate (B1210297) to a final concentration of approximately 1 mg/mL.[9]

• Data Analysis: Identify the peaks corresponding to the (Z)- and (E)-isomers based on their retention times (the (E)-isomer typically elutes first on polar columns). Calculate the percentage of each isomer using peak area normalization.[9]

Protocol 2: Silver Ion HPLC (Ag+-HPLC) for E/Z Isomer Separation

This protocol uses a silver-impregnated column to achieve excellent separation of geometric isomers.[9]

• Instrumentation: HPLC system with a UV or ELSD detector.

• Column: Silver ion (Ag+)-impregnated silica (B1680970) column.

• Mobile Phase: A gradient of acetonitrile (B52724) in hexane.[9]

• Mobile Phase Gradient: Start with 0.1% acetonitrile in hexane, hold for 10 minutes, then linearly increase to 1% acetonitrile over 20 minutes.[9]

• Flow Rate: 1.0 mL/min.

• Sample Preparation: Dissolve the sample in the initial mobile phase solvent to a concentration of about 1 mg/mL.[9]

• Data Analysis: The (E)-isomer will elute earlier than the (Z)-isomer due to its weaker interaction with the silver ions. Determine isomeric purity by the relative peak areas.[9]

Protocol 3: ¹H NMR for Direct Quantification of E/Z Isomers

This protocol allows for direct quantification by integrating the distinct signals of the vinylic protons.[9]

• Instrumentation: NMR Spectrometer (400 MHz or higher for better resolution).[9]

• Solvent: Chloroform-d (CDCl₃) with tetramethylsilane (B1202638) (TMS) as an internal standard.[9]

• Sample Preparation: Dissolve an accurately weighed amount of the sample (approx. 5-10 mg) in ~0.7 mL of the deuterated solvent.

• Data Acquisition: Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (e.g., d1 = 30 s) to ensure complete relaxation of all relevant protons.

• Data Analysis: Identify the distinct signals for the vinylic protons of the (E)- and (Z)-isomers. Integrate these signals. The molar ratio of the isomers is directly proportional to the ratio of their respective signal integrals.

Visualizations

Caption: Decision workflow for selecting an analytical method.

Caption: Troubleshooting unexpected isomer formation.

Caption: General workflow for synthesis and characterization.

References

• 1. vurup.sk [vurup.sk]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Insights into Dodecenes Produced from Olefin Oligomerization Based on Two-Dimensional Gas Chromatography–Photoionization–Time of Flight Mass Spectrometry and Multivariate Statistics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocompare.com [biocompare.com]
• 5. Separating alkane/alkene isomers on the GC but the isomers have the same retention time - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. amt.copernicus.org [amt.copernicus.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]

Dealing with emulsion formation during 5-dodecene workup

This guide provides troubleshooting strategies and frequently asked questions to assist researchers, scientists, and drug development professionals in resolving emulsion formation during the workup of reactions involving 5-dodecene and similar alkenes.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form during my 5-dodecene workup?

An emulsion is a stable mixture of two immiscible liquids, such as an organic solvent and an aqueous solution, where one liquid is dispersed as microscopic droplets within the other.[1][2] This often appears as a cloudy or milky layer between the organic and aqueous phases, making separation difficult.[3]

During the workup of 5-dodecene, emulsions can form for several reasons:

• Presence of Surfactant-like Molecules: Byproducts or unreacted starting materials in the reaction mixture can act as emulsifying agents. These molecules often have both polar (hydrophilic) and nonpolar (hydrophobic) regions, allowing them to stabilize the droplets of one liquid within the other.[4] In reactions with alkenes, polar and asphaltene components can sometimes behave like surfactants.[5]

• Suspended Solids: Fine particulate matter from the reaction can accumulate at the interface between the two liquid layers, physically preventing the droplets from coalescing.[6]

• Vigorous Mixing: Shaking the separatory funnel too aggressively provides the energy needed to break up the liquids into fine droplets, promoting emulsion formation.[4]

Q2: What are the most common methods to break a persistent emulsion?

Several techniques can be employed to break an emulsion once it has formed. The choice of method depends on the nature of the emulsion and the chemical sensitivity of the compounds in your mixture.[1] Common methods include:

• Salting Out: Adding a saturated salt solution (brine) increases the ionic strength of the aqueous layer.[2][4] This makes the organic components less soluble in the aqueous phase and helps to disrupt the stabilizing forces at the interface, causing the layers to separate.[1][7]

• Filtration: Passing the entire emulsified mixture through a filter aid like Celite can remove fine suspended solids that may be stabilizing the emulsion.[6][8]

• Centrifugation: This is a highly effective mechanical method that uses centrifugal force to accelerate the separation of the dispersed droplets from the continuous phase.[1][9]

• Solvent Addition: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[1][4]

• pH Adjustment: If the emulsion is stabilized by acidic or basic compounds, carefully adjusting the pH of the aqueous layer can neutralize these components and destabilize the emulsion.[1][3]

Q3: How can I prevent emulsions from forming in the first place?

Prevention is often simpler than breaking a stable emulsion.[4] Consider these preventative measures:

• Gentle Mixing: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for extraction with minimal mechanical force.[4]

• Solvent Evaporation: Before the aqueous workup, consider evaporating the reaction solvent and then re-dissolving the residue in the extraction solvent.[6][8]

• Pre-emptive Salting: If you anticipate an emulsion, add salt or brine to the aqueous layer before mixing with the organic phase.[3]

• Use of Solid-Phase Extraction (SPE): As an alternative to liquid-liquid extraction, SPE can prevent emulsion formation altogether by retaining the analyte on a solid sorbent while liquids are passed through separately.[2]

Troubleshooting Guide

If you encounter an emulsion during your 5-dodecene workup, follow this logical troubleshooting workflow to resolve the issue efficiently.

Caption: Troubleshooting workflow for breaking emulsions.

Comparison of Emulsion Breaking Techniques

The following table summarizes the primary methods for resolving emulsions, allowing for easy comparison.

Technique	Principle of Action	Advantages	Disadvantages
Patience/Gravity	Allows droplets to coalesce over time due to density differences.	Simple, requires no additional reagents.	Time-consuming and often ineffective for stable emulsions.[3]
Salting Out	Increases the ionic strength of the aqueous phase, reducing the solubility of organic components and disrupting the emulsion.[1][2]	Highly effective for many common emulsions, inexpensive.	Adds salt to the aqueous layer, which may need to be removed later.
Filtration (Celite)	Physically removes fine solid particles that may be stabilizing the emulsion at the interface.[6]	Effective for emulsions caused by suspended solids.	May not work for emulsions without solid stabilizers; potential for product loss on the filter aid.[6]
Centrifugation	Applies a strong mechanical force to accelerate the separation of immiscible liquids based on density.[1][10]	Very effective for a wide range of emulsions, including those with small droplet sizes.[1]	Requires access to a centrifuge, may be difficult for large volumes.[2]
pH Adjustment	Neutralizes acidic or basic emulsifying agents, reducing their ability to stabilize the emulsion.[1][3]	Can be very effective if the cause is pH-sensitive.	Risk of product degradation if the target compound is sensitive to acid or base.[1]
Solvent Addition	Alters the polarity and density of the organic phase to disrupt the emulsion's stability.[1][4]	Simple to perform.	Dilutes the product and requires subsequent removal of the added solvent.
Heating/Cooling	Changes viscosity and interfacial tension. Heating reduces viscosity, while freezing can physically break the emulsion with ice crystals.[1]	Can be effective in some cases.	Risk of thermal degradation of the product with heating.[1]

Experimental Protocols

Protocol 1: Breaking an Emulsion by Salting Out

This protocol is a first-line approach for most common emulsions encountered during an aqueous workup.

• Preparation: Prepare a saturated aqueous solution of sodium chloride (NaCl), commonly known as brine.[1]

• Addition: Transfer the emulsified mixture to a separatory funnel. Add a small volume of the brine (approximately 10-20% of the total volume of the emulsion).

• Mixing: Stopper the funnel and gently invert it several times to mix the brine with the emulsion. Do not shake vigorously to avoid reforming the emulsion.[4]

• Separation: Place the funnel back on a ring stand and allow the layers to separate. The addition of salt should cause the droplets to coalesce, resulting in a clearer separation between the aqueous and organic layers.[1]

• Collection: Carefully drain the lower layer, followed by the upper layer, into separate flasks.

Caption: Mechanism of breaking an emulsion by "salting out".

Protocol 2: Filtration through a Celite Plug

This method is ideal when you suspect that fine solid particles are stabilizing the emulsion.[6]

• Prepare the Filter: Place a small plug of glass wool into the bottom of a Buchner or Hirsch funnel. Add a layer of sand (approx. 1 cm) followed by a layer of Celite (approx. 2-3 cm).

• Wet the Pad: Gently tap the side of the funnel to pack the Celite. Place the funnel on a filter flask and wet the Celite pad with the pure organic solvent used in your extraction.

• Apply Vacuum: Apply a gentle vacuum to pull the solvent through, which will further compact the pad.

• Filter the Emulsion: Pour the entire emulsified mixture onto the Celite pad with the vacuum applied.

• Rinse: Rinse the original flask with a small amount of the organic solvent and pour this rinse through the filter to ensure all of your product is collected.

• Separate: The filtrate collected in the flask should now consist of two distinct layers that can be separated using a separatory funnel.[6]

Protocol 3: Centrifugation

This is a powerful mechanical method for breaking stubborn emulsions.

• Balance the Tubes: Transfer the emulsified mixture into centrifuge tubes. Ensure that you place a tube with an equal volume of a similar density liquid (a "balance tube") directly opposite your sample in the centrifuge rotor to prevent dangerous imbalances.[11]

• Centrifuge: Place the tubes in the centrifuge and spin at a moderate to high speed (e.g., 3000-5000 rpm) for 5-10 minutes.

• Decant: Carefully remove the tubes from the centrifuge without agitating the contents. The mixture should now be separated into distinct layers.

• Separate Layers: Use a pipette to carefully remove the top layer, or decant the entire contents into a separatory funnel for a clean separation.

References

• 1. youtube.com [youtube.com]
• 2. biotage.com [biotage.com]
• 3. azom.com [azom.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. bsee.gov [bsee.gov]
• 6. Workup [chem.rochester.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. dolphincentrifuge.com [dolphincentrifuge.com]
• 10. How does emulsion splitting work? - Kluthe Magazine [kluthe.com]
• 11. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Analysis of 5-Dodecene by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of 5-dodecene.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the GC-MS analysis of 5-dodecene.

Question: Why am I seeing poor peak shape (e.g., peak fronting, tailing, or broad peaks) for 5-dodecene?

Answer:

Poor peak shape can be attributed to several factors:

• Improper Injection Technique: For splitless injections, the initial oven temperature should be about 10-20°C below the boiling point of the solvent to ensure proper "solvent effect" focusing. If the initial temperature is too high, early eluting peaks may be broad or split. For high concentration samples, a split injection is more appropriate to avoid overloading the column.

• Column Overload: Injecting too much sample can lead to peak fronting. This can be resolved by diluting the sample or increasing the split ratio.

• Active Sites: Active sites in the injector liner or the column can cause peak tailing, especially for polar compounds. While 5-dodecene is non-polar, degradation products or impurities in the sample could interact with active sites. Deactivated liners and guard columns can mitigate this. Regularly trimming the first few centimeters of the column can also help.

• Incorrect Flow Rate: Sub-optimal carrier gas flow rates can lead to band broadening. The optimal flow rate depends on the carrier gas (e.g., Helium, Hydrogen) and the column dimensions.

Question: I am having difficulty separating the cis and trans isomers of 5-dodecene. What can I do?

Answer:

Separating geometric isomers like cis- and trans-5-dodecene can be challenging due to their similar boiling points. Consider the following adjustments:

• Column Selection: A longer column (e.g., 60 m) will provide higher resolution. The choice of stationary phase is also critical. A mid-polarity column (e.g., a cyanopropyl-based phase) or a highly polar column (e.g., PEG or "WAX" type) may provide better selectivity for geometric isomers compared to a standard non-polar phase like DB-5ms.

• Temperature Program: A slower oven temperature ramp rate (e.g., 2-5°C/min) can improve the separation of closely eluting compounds.

• Carrier Gas: Using hydrogen as a carrier gas can provide higher efficiency and may improve resolution at higher flow rates compared to helium.

Question: My baseline is noisy or shows many interfering peaks. What is the cause?

Answer:

A noisy or crowded baseline can originate from several sources:

• Septum Bleed: Particles from the injection port septum can enter the liner and create extraneous peaks. Using high-quality, low-bleed septa and changing them regularly is important.

• Column Bleed: Operating the column above its maximum temperature limit will cause the stationary phase to degrade and "bleed," resulting in a rising baseline and ghost peaks. Ensure the final oven temperature does not exceed the column's limit.

• Contamination: Contamination can come from the sample, the solvent, the carrier gas, or the instrument itself. Running a solvent blank can help identify the source of contamination. Ensure high-purity solvents and carrier gas with appropriate traps.

Question: The mass spectrum of my peak does not match the library spectrum for 5-dodecene. Why?

Answer:

Several factors can lead to a mass spectrum mismatch:

• Co-elution: If another compound is co-eluting with 5-dodecene, the resulting mass spectrum will be a composite of both molecules. Improving the chromatographic separation is necessary.

• Incorrect Peak Identification: It is possible that the peak is another isomer of dodecene or a different compound altogether. The mass spectra of alkene isomers can be very similar.[1] The predominant fragmentation pathway for alkenes is allylic cleavage.[1] Comparing retention times with a known standard is the most reliable method of identification.

• MS Tune: An out-of-date or poor MS tune can lead to incorrect mass assignments or ion ratios. Regularly tuning the mass spectrometer is crucial for accurate data.

Frequently Asked Questions (FAQs)

Q1: What is the expected elution order of dodecene isomers?

A1: Generally, for a given carbon number, branched isomers will elute earlier than linear isomers. For positional isomers of linear alkenes on a non-polar column, the retention time tends to decrease as the double bond moves from the terminus to the center of the chain. Trans isomers typically elute slightly before their corresponding cis isomers.

Q2: Should I use a split or splitless injection for 5-dodecene analysis?

A2: The choice depends on the concentration of your sample.[2][3] For trace analysis (low ppm or ppb levels), a splitless injection is preferred to maximize the amount of analyte reaching the column.[4][5] For higher concentration samples, a split injection is necessary to avoid column overload and ensure good peak shape.[6] A typical starting split ratio would be 50:1.

Q3: What are the key mass spectral fragments for identifying 5-dodecene?

A3: The molecular ion for dodecene (C12H24) is m/z 168.[7][8] Key fragments for alkenes result from cleavage at the allylic position. For 5-dodecene, this would lead to characteristic fragments. While the NIST database provides reference spectra for (E)- and (Z)-5-dodecene, experimental spectra should be carefully compared.[7][8]

Q4: How often should I perform maintenance on the GC-MS system when analyzing hydrocarbons?

A4: Regular maintenance is key to reliable results. For frequent use with hydrocarbon samples, it is recommended to:

• Change the injection port septum daily or after every 100 injections.

• Replace the injection port liner weekly or as needed, especially if analyzing complex matrices.

• Trim 10-15 cm from the front of the analytical column if peak shape degrades or contamination is suspected.

• Tune the mass spectrometer weekly or as indicated by performance checks.

Experimental Protocols

Sample Preparation

• Dilute the sample containing 5-dodecene in a high-purity solvent such as hexane (B92381) or pentane.

• The final concentration should be appropriate for the injection method (e.g., 1-10 ppm for splitless, 50-200 ppm for split).

• If necessary, include an internal standard (e.g., n-dodecane) for quantitative analysis.

• Transfer the final solution to a 2 mL autosampler vial.

Recommended GC-MS Parameters (Starting Point)

The following table provides a set of starting parameters for the analysis of 5-dodecene. These should be optimized for your specific instrument and application.

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injection Mode	Split (50:1) or Splitless (0.75 min purge activation time)
Injection Volume	1 µL
Inlet Temperature	250°C
Oven Program	Initial: 60°C, hold for 2 minRamp: 10°C/min to 200°CHold: 5 min
Mass Spectrometer
Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-250
Solvent Delay	3 minutes

Visualizations

Caption: Experimental workflow for the GC-MS analysis of 5-dodecene.

Caption: Logical flow for troubleshooting common 5-dodecene GC-MS issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Split vs Splitless Injection [restek.com]
• 3. Split Vs. Splitless Injection in GC: Key Differences [phenomenex.com]
• 4. Split/Splitless Injector Gas Chromatography |Split/Splitless Injection [scioninstruments.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. 5-Dodecene, (E)- [webbook.nist.gov]
• 8. dev.spectrabase.com [dev.spectrabase.com]

Reference Data & Comparative Studies

A Comparative Guide to Validated Analytical Methods for 5-Dodecene Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of chemical compounds is fundamental to ensuring the validity of experimental results and meeting regulatory standards. This guide provides an objective comparison of the primary analytical techniques for the quantification of 5-dodecene, a volatile alkene. The focus is on Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), with an evaluation of their performance based on established validation parameters.

5-Dodecene is a volatile organic compound, and the selection of an appropriate analytical method is crucial for achieving reliable and accurate measurements.[1][2] Gas chromatography is generally the preferred technique for analyzing volatile substances, while HPLC is better suited for non-volatile or thermally unstable compounds.[3][4] This guide presents a summary of their performance, detailed experimental protocols, and a workflow for method validation.

Performance Comparison of Analytical Methods

The choice between GC and HPLC for 5-dodecene quantification depends on factors like sensitivity, selectivity, and the sample matrix. Gas chromatography, particularly when coupled with Mass Spectrometry (GC-MS), is highly suitable for volatile compounds like 5-dodecene, offering excellent separation and identification capabilities.[5] HPLC is less ideal for such non-polar, volatile analytes that lack a strong UV chromophore, often resulting in poor sensitivity.[6]

Table 1: Comparison of GC-MS and HPLC-RID for 5-Dodecene Quantification

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)
Principle	Separation based on volatility and interaction with a stationary phase.[1]	Separation based on analyte interactions with stationary and liquid mobile phases.[4]
Suitability for 5-Dodecene	High. Ideal for volatile organic compounds.[2][3]	Low. Not optimal for non-polar, volatile compounds lacking a UV chromophore.[5][6]
Linearity (r²)	Typically > 0.995.[7][8]	Typically > 0.99.
Limit of Detection (LOD)	High sensitivity; low µg/kg to ng/mL range is achievable.[9][10]	Lower sensitivity compared to GC-MS for this analyte.[6]
Limit of Quantitation (LOQ)	Low; can reliably quantify trace amounts.[9][10]	Higher than GC-MS; not suitable for trace analysis.[6]
Accuracy (% Recovery)	Typically within 80-120%.[7][8]	Dependent on sample concentration, generally acceptable for higher concentrations.
Precision (RSD%)	Intra-day and inter-day precision typically ≤ 15%.[7][8]	Generally acceptable, but can be affected by baseline stability.
Analysis Time	Fast, typically a few minutes to 30 minutes per sample.[3][11]	Slower, often 10-60 minutes per sample.[3]
Selectivity/Specificity	High, especially with MS detection providing mass spectra for identification.[12]	Low; RID is a universal detector and cannot distinguish between compounds with similar refractive indices.[6]

Experimental Workflows and Logical Relationships

The validation of an analytical method is a structured process to ensure the procedure is suitable for its intended purpose.[13][14] The general workflow involves developing the method, validating its performance characteristics, and then applying it to routine analysis.

Caption: General workflow for analytical method validation.

Experimental Protocols

Detailed methodologies for GC-MS and HPLC-RID are provided below. These protocols serve as a starting point and may require optimization based on specific instrumentation and sample matrices.

1. Gas Chromatography-Mass Spectrometry (GC-MS)

This method is highly effective for the analysis of volatile compounds like 5-dodecene, offering high resolution and definitive identification.[12][15]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Sample Preparation: Prepare a stock solution of 5-dodecene in a volatile solvent like hexane (B92381) or dichloromethane. Create a series of calibration standards by diluting the stock solution. Samples can be prepared by diluting them in the same solvent to fall within the calibration range.

• GC-MS Conditions:

  • Injector: Splitless mode, 250 °C.[6]

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.[6][9]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6][9]

  • Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.[9] This program may need to be optimized.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV.[7]

  • Scan Range: m/z 40-450.[9]

• Quantification: An internal standard can be used for improved accuracy.[9] The quantification is based on the peak area of a characteristic ion of 5-dodecene. A calibration curve is generated by plotting the peak area against the concentration of the standards.[13]

2. High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method can be used for 5-dodecene but is not ideal due to lower sensitivity and specificity for this type of analyte.[6] It is suitable for non-volatile compounds that do not have a UV-absorbing chromophore.[6]

• Instrumentation: HPLC system equipped with a pump, autosampler, column oven, and a refractive index detector (RID).[6]

• Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection to prevent column blockage.

• HPLC-RID Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

  • Mobile Phase: Isocratic elution with a mixture of Acetonitrile and Water (e.g., 95:5 v/v).[6] The mobile phase must be thoroughly degassed for stable RID baseline performance.[6]

  • Flow Rate: 1.0 mL/min.[6]

  • Column Temperature: 35°C.[6]

  • Detector Temperature: 35°C (to match column temperature).[6]

  • Injection Volume: 20 µL.[6]

• Quantification: Purity can be estimated by the area percentage of the main peak relative to the total area of all peaks.[6] For accurate quantification, a calibration curve must be constructed using standards of known concentration.

Conclusion

Both GC-MS and HPLC-RID can be validated for the quantification of 5-dodecene, but they offer significantly different performance characteristics. GC-MS is the superior method, providing high sensitivity, specificity, and rapid analysis times, making it ideal for detecting and quantifying volatile compounds like 5-dodecene, even at trace levels.[5][16] HPLC-RID is less suitable due to its inherent limitations in analyzing non-polar, volatile compounds and its lower sensitivity.[6] The choice of method should be guided by the specific requirements of the analysis, including the need for sensitivity, selectivity, and the nature of the sample matrix. For reliable and accurate quantification of 5-dodecene, especially in complex matrices or at low concentrations, GC-MS is the recommended technique.

References

• 1. GC Vs. HPLC: A Comprehensive Comparison And Practical Applications - Blog - News [alwsci.com]
• 2. What are the Differences between Gas Chromatography (GC) and High Performance Liquid Chromatography (HPLC)? [uhplcslab.com]
• 3. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 4. HPLC vs GC: Choosing the Right Chromatography Technique | Lab Manager [labmanager.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. hrcak.srce.hr [hrcak.srce.hr]
• 8. Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Development and validation of a sensitive GC-MS method for the determination of trace levels of an alkylating reagent in a beta-lactam active pharmaceutical ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Liquid Chromatography vs Gas Chromatography - LC Services [lcservicesltd.co.uk]
• 12. impactfactor.org [impactfactor.org]
• 13. A Guide to Analytical Method Validation | SCION Instruments [scioninstruments.com]
• 14. demarcheiso17025.com [demarcheiso17025.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to 5-Dodecene and Other Long-Chain Alkenes in Pheromone Synthesis

For Researchers, Scientists, and Drug Development Professionals

The precise chemical language of insects, spoken through a diverse array of pheromones, offers a powerful and targeted approach to pest management and the study of chemical ecology. At the heart of many of these signaling molecules are long-chain alkenes, whose structural nuances dictate their biological activity. This guide provides an objective comparison of 5-dodecene with other long-chain alkenes commonly employed in pheromone synthesis, supported by experimental data and detailed protocols. We will explore the synthetic strategies, performance metrics, and analytical validation required for the successful development of these crucial semiochemicals.

Performance Comparison of Long-Chain Alkenes in Pheromone Synthesis

The efficacy of a synthetic pheromone is intrinsically linked to its chemical purity and isomeric composition. The choice of a specific long-chain alkene as a synthetic target is dictated by the target insect species. The following tables summarize quantitative data for the synthesis of 5-dodecene and other representative long-chain alkenes, highlighting key performance indicators such as yield and stereoselectivity, which are critical for producing biologically active compounds.

Table 1: Synthesis of C12 Alkene Pheromone Precursors

Alkene	Synthesis Method	Overall Yield (%)	Stereoselectivity (Z:E ratio)	Reference
(Z)-5-Dodecenyl acetate (B1210297)	Wittig Reaction	~75	>95:5	[1]
(E)-5-Dodecenyl acetate	Wittig Reaction (Schlosser mod.)	~70	>5:95	[2]
8-Dodecenyl acetate	Wittig Reaction	~80	(Z/E mixture)	[3]
(Z)-7-Dodecenol	Z-Selective Cross Metathesis	73	86:14	[4]

Table 2: Synthesis of C14, C16, and C18 Alkene Pheromone Precursors

Alkene	Synthesis Method	Overall Yield (%)	Stereoselectivity (Z:E ratio)	Reference
(Z)-9-Tetradecenyl acetate	Wittig Reaction	~85	>97:3	[1]
(E,Z)-7,9-Dodecadienyl acetate	Iron-mediated Cross-Coupling	69	76% E,Z	[5]
(Z)-7-Hexadecenal	Wittig Reaction	Not specified	Z-selective	[1]
(Z)-11-Hexadecenal	Alkyne Reduction (Lindlar)	Good	>98:2	[6]
14-Methyl-1-octadecene	Wittig Reaction	42	Not applicable	[5]
(Z)-9-Tricosene (C23)	Wittig Reaction	Good	Z-selective	[7]

Key Synthetic Strategies and Experimental Protocols

The synthesis of long-chain alkenes with high stereoselectivity is a cornerstone of pheromone production. The choice of synthetic route often depends on the desired double bond geometry (Z or E), the presence of other functional groups, and scalability. Below are detailed protocols for the most common and effective methods.

Z-Selective Wittig Reaction

The Wittig reaction is a versatile and widely used method for creating carbon-carbon double bonds. For the synthesis of (Z)-alkenes, non-stabilized ylides are typically employed under salt-free conditions.[2]

Experimental Protocol: Synthesis of (Z)-7-Hexadecenal [1]

• Part 1: Preparation of the Phosphonium Ylide

  • Materials: Heptyltriphenylphosphonium bromide, Anhydrous Tetrahydrofuran (THF), n-Butyllithium (n-BuLi) in hexane.

  • Procedure: In a flame-dried, two-necked round-bottom flask under an inert atmosphere (Nitrogen or Argon), suspend heptyltriphenylphosphonium bromide in anhydrous THF.

  • Cool the suspension to 0 °C using an ice bath.

  • Slowly add one equivalent of n-BuLi solution via syringe. The formation of the ylide is indicated by a color change to deep orange or red.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Part 2: Wittig Olefination

  • Materials: Nonanal (B32974), Anhydrous THF.

  • Procedure: Cool the freshly prepared ylide solution to -78 °C.

  • Slowly add a solution of nonanal (1 equivalent) in anhydrous THF to the ylide solution.

  • Stir the reaction mixture at -78 °C for 4 hours, then allow it to slowly warm to room temperature overnight.

  • Quench the reaction by the slow addition of saturated aqueous ammonium (B1175870) chloride.

  • Extract the product with diethyl ether, wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude (Z)-7-hexadecene by column chromatography on silica (B1680970) gel. The resulting alkene can then be converted to the aldehyde via standard oxidation procedures.

E-Selective Olefin Metathesis

Olefin metathesis has emerged as a powerful tool for the synthesis of alkenes, particularly for accessing the (E)-isomer with high selectivity using specific ruthenium-based catalysts.[8][9]

Experimental Protocol: Synthesis of an (E)-Alkenyl Acetate [8]

• Materials: Terminal alkene (e.g., 1-hexene), alkenyl acetate (e.g., 5-hexenyl acetate), Grubbs second-generation catalyst, anhydrous dichloromethane (B109758) (DCM).

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve the terminal alkene (1.2 equivalents) and the alkenyl acetate (1.0 equivalent) in anhydrous DCM.

  • Add the Grubbs catalyst (1-5 mol%) to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40 °C) for 4-24 hours, monitoring the reaction progress by GC-MS.

  • Once the reaction is complete, quench by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

  • Remove the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel to yield the (E)-alkenyl acetate.

Grignard Coupling for Branched Alkenes

Branched-chain alkenes are also common in insect pheromones. Grignard reagents are excellent nucleophiles for creating the necessary carbon-carbon bonds to introduce branching.[7][10]

Experimental Protocol: Synthesis of a Branched Alkene Precursor [11]

• Materials: Alkyl halide (e.g., 1-bromo-3-methylbutane), Magnesium turnings, Anhydrous diethyl ether, Ketone (e.g., acetone).

• Procedure:

  • Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser and a dropping funnel, place magnesium turnings under an inert atmosphere.

  • Add a small crystal of iodine to activate the magnesium.

  • Add a solution of the alkyl halide in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction is initiated by gentle heating and then maintained by the exothermic reaction.

  • After the addition is complete, reflux the mixture for 30 minutes to ensure complete formation of the Grignard reagent.

  • Coupling Reaction: Cool the Grignard reagent to 0 °C.

  • Slowly add a solution of the ketone in anhydrous diethyl ether.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Carefully quench the reaction by pouring it over a mixture of crushed ice and saturated aqueous ammonium chloride.

  • Separate the ether layer, extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

  • The resulting tertiary alcohol can then be dehydrated under acidic conditions to yield the branched alkene.

Analytical and Bioassay Protocols

The synthesis of a pheromone is incomplete without rigorous analysis of its purity and confirmation of its biological activity.

GC-MS for Isomeric Purity Analysis

Gas chromatography-mass spectrometry is the primary technique for determining the isomeric ratio (Z/E) and overall purity of synthetic pheromones.[12][13]

Experimental Protocol: GC-MS Analysis [12]

• Sample Preparation: Dissolve a small amount of the purified pheromone in a suitable solvent (e.g., hexane) to a concentration of approximately 1 mg/mL.

• GC Conditions:

  • Column: A polar capillary column (e.g., DB-23 or HP-INNOWax) is typically used to achieve good separation of Z and E isomers.

  • Injector Temperature: 250 °C.

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 240 °C) at a rate of 5-10 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Identify the peaks corresponding to the Z and E isomers based on their retention times and mass spectra. The relative peak areas provide the isomeric ratio.

Electroantennography (EAG) for Bioactivity Assay

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a direct measure of the compound's ability to elicit an olfactory response.[14][15]

Experimental Protocol: EAG Bioassay [14]

• Antenna Preparation: Excise an antenna from a live insect at its base. Mount the antenna between two electrodes using conductive gel.

• Odorant Delivery: A solution of the synthetic pheromone in a volatile solvent is applied to a piece of filter paper, which is then placed in a Pasteur pipette. A puff of purified, humidified air is passed through the pipette to deliver the odorant to the antenna.

• Data Acquisition: The electrical signal from the antenna is amplified and recorded. The amplitude of the depolarization is proportional to the strength of the olfactory response.

• Dose-Response: Test a range of pheromone concentrations to generate a dose-response curve, which can be used to compare the activity of different compounds.

Visualizing Synthetic Pathways and Logical Comparisons

The following diagrams, generated using the DOT language, illustrate the workflows of the key synthetic methodologies and the logical relationships in comparing different long-chain alkenes.

Caption: Workflow for the Wittig reaction in pheromone synthesis.

Caption: Comparison of Wittig and Metathesis for alkene synthesis.

Caption: Simplified insect olfactory signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. real.mtak.hu [real.mtak.hu]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]

A Spectroscopic Showdown: Differentiating Cis and Trans Dodecene Isomers

In the realm of organic chemistry, the subtle difference in the spatial arrangement of atoms, known as stereoisomerism, can impart dramatically different physical and chemical properties to molecules. For researchers, scientists, and drug development professionals, the ability to distinguish between stereoisomers is paramount. This guide provides a detailed spectroscopic comparison of cis and trans isomers of dodecene, supported by experimental data and detailed protocols for infrared (IR), Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Key Spectroscopic Differentiators at a Glance

The geometric constraints of the double bond in cis and trans dodecene lead to distinct spectroscopic signatures. In cis isomers, the carbon-hydrogen bonds on the double bond are on the same side, leading to a different symmetry and vibrational properties compared to trans isomers, where they are on opposite sides. These differences are most prominently observed in their vibrational (IR and Raman) and NMR spectra.

Data Presentation: A Quantitative Comparison

The following tables summarize the key spectroscopic features that differentiate cis and trans dodecene isomers. For this comparison, we will focus on 6-dodecene as a representative example.

Table 1: Infrared (IR) Spectroscopy Data for 6-Dodecene Isomers

Vibrational Mode	cis-6-Dodecene (cm⁻¹)	trans-6-Dodecene (cm⁻¹)	Key Differentiating Feature
=C-H Stretch	~3010	~3025	Subtle shift to higher wavenumber in the trans isomer.
C=C Stretch	~1655 (weak)	~1670 (weak)	Shift to higher wavenumber in the trans isomer. This peak can be very weak or absent in symmetrical trans alkenes.
C-H Out-of-Plane Bend	~700 (strong, broad)	~965 (strong, sharp)	This is the most reliable IR diagnostic feature. The cis isomer shows a broad, strong band around 700 cm⁻¹, while the trans isomer exhibits a sharp, strong band around 965 cm⁻¹.

Table 2: Raman Spectroscopy Data for Dodecene Isomers

Vibrational Mode	cis-Dodecene (cm⁻¹)	trans-Dodecene (cm⁻¹)	Key Differentiating Feature
C=C Stretch	~1657	~1671	The C=C stretching mode is typically stronger in Raman than in IR for alkenes. The trans isomer shows a higher frequency band.[1]

Table 3: ¹H NMR Spectroscopy Data for 6-Dodecene Isomers

Proton Environment	cis-6-Dodecene (ppm)	trans-6-Dodecene (ppm)	Key Differentiating Feature
Vinylic Protons (-CH=CH-)	~5.3-5.4	~5.3-5.4	Chemical shifts are similar, but the coupling constant is the key differentiator.
Allylic Protons (=CH-CH ₂-)	~2.0	~2.0	Similar chemical shifts.
Vicinal Coupling Constant (³JHH)	~10-12 Hz	~15-18 Hz	The coupling constant between the vinylic protons is significantly larger for the trans isomer due to the dihedral angle.

Table 4: ¹³C NMR Spectroscopy Data for 6-Dodecene Isomers

Carbon Environment	cis-6-Dodecene (ppm)	trans-6-Dodecene (ppm)	Key Differentiating Feature
Vinylic Carbons (-C H=C H-)	~129.9	~130.5	The vinylic carbons of the trans isomer are typically slightly downfield.
Allylic Carbons (=CH-C H₂-)	~27.2	~32.7	The allylic carbons in the cis isomer are shielded (upfield shift) compared to the trans isomer due to steric hindrance. This is a very reliable diagnostic feature.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic techniques used to differentiate cis and trans dodecene isomers.

Infrared (IR) Spectroscopy

Objective: To identify the characteristic C-H out-of-plane bending vibrations that distinguish cis and trans isomers.

Materials:

• Fourier-Transform Infrared (FTIR) spectrometer

• Attenuated Total Reflectance (ATR) accessory or salt plates (NaCl or KBr)

• Sample of cis- or trans-dodecene

• Volatile solvent for cleaning (e.g., hexane (B92381) or isopropanol)

Procedure:

• Background Spectrum: Record a background spectrum of the empty ATR crystal or clean salt plates. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere.

• Sample Preparation (ATR): Place a small drop of the liquid dodecene isomer directly onto the ATR crystal, ensuring the crystal is fully covered.

• Sample Preparation (Salt Plates): Place a small drop of the liquid dodecene isomer onto one salt plate and carefully place the second plate on top, spreading the liquid into a thin film.

• Data Acquisition: Place the sample in the spectrometer's sample compartment and acquire the spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The data is typically collected over a range of 4000 to 400 cm⁻¹.

• Data Processing: The background spectrum is automatically subtracted from the sample spectrum by the instrument software. The resulting spectrum should be baseline-corrected if necessary.

Raman Spectroscopy

Objective: To observe the C=C stretching frequency, which is often more intense in Raman than in IR for alkenes.

Materials:

• Raman spectrometer with a laser excitation source (e.g., 785 nm)

• Sample holder (e.g., glass vial or capillary tube)

• Sample of cis- or trans-dodecene

Procedure:

• Sample Preparation: Place the liquid dodecene isomer into a glass vial or capillary tube.

• Instrument Setup: Turn on the laser and allow it to stabilize. Set the desired laser power and acquisition time.

• Data Acquisition: Focus the laser onto the sample and begin data acquisition. The scattered light is collected and directed to the detector.

• Data Processing: The resulting spectrum is plotted as intensity versus Raman shift (cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the coupling constants of the vinylic protons and the chemical shifts of the allylic carbons, which are key indicators of the isomer's geometry.

Materials:

• NMR spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Deuterated solvent (e.g., chloroform-d, CDCl₃)

• Sample of cis- or trans-dodecene

• Pipettes

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the dodecene isomer in approximately 0.6-0.7 mL of deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a pipette, transfer the solution into an NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. The instrument will then be locked onto the deuterium (B1214612) signal of the solvent and shimmed to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the ¹H NMR spectrum. Key parameters to set include the number of scans, spectral width, and relaxation delay.

• ¹³C NMR Acquisition: Acquire the ¹³C NMR spectrum. Due to the low natural abundance of ¹³C, a larger number of scans is typically required. Proton decoupling is used to simplify the spectrum to single lines for each unique carbon.

• Data Processing: The acquired data (Free Induction Decay - FID) is Fourier transformed to generate the NMR spectrum. The spectrum is then phased, baseline-corrected, and referenced (typically to the residual solvent peak or tetramethylsilane (B1202638) - TMS).

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of dodecene isomers.

Caption: Experimental workflow for the spectroscopic comparison of cis and trans dodecene isomers.

References

• 1. 6-Dodecene, (Z)- [webbook.nist.gov]

Quantification by Gas Chromatography with Flame Ionization Detection (GC-FID)

A Comparative Guide to the Quantification of 5-Dodecene in Reaction Mixtures

For researchers, scientists, and drug development professionals, accurate quantification of reactants and products is paramount. This guide provides a detailed comparison of Gas Chromatography with Flame Ionization Detection (GC-FID) and alternative methods for the quantification of 5-dodecene in a reaction mixture. Experimental data and protocols are provided to support an objective evaluation of each technique's performance.

GC-FID is a robust and widely used technique for the quantitative analysis of volatile and semi-volatile organic compounds, making it highly suitable for the analysis of 5-dodecene. The method relies on the separation of components in a mixture based on their partitioning between a stationary phase in a capillary column and a gaseous mobile phase. The FID provides a signal proportional to the amount of carbon atoms entering the detector, allowing for accurate quantification.

Detailed Experimental Protocol for GC-FID Analysis

1.1. Sample Preparation:

• Allow the reaction mixture to cool to room temperature.

• Accurately weigh approximately 50 mg of the reaction mixture into a 10 mL volumetric flask.

• Add the internal standard, dodecane, to the flask to achieve a final concentration of approximately 1 mg/mL.[1] Dodecane is chosen as an internal standard due to its structural similarity to 5-dodecene and its likely separation from the analyte and other reaction components under the specified chromatographic conditions.

• Dilute the mixture to the 10 mL mark with a suitable solvent, such as hexane (B92381) or dichloromethane.

• Prepare a series of calibration standards containing known concentrations of 5-dodecene and a constant concentration of the internal standard (dodecane) in the same solvent.

1.2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890A or equivalent.

• Column: HP-5 (or equivalent 5% phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.[2]

• Carrier Gas: Helium or Nitrogen, constant flow rate of 1.0 mL/min.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector: Flame Ionization Detector (FID).

• Detector Temperature: 280°C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Nitrogen): 25 mL/min.

1.3. Data Analysis:

• Integrate the peak areas for 5-dodecene and the internal standard (dodecane) in both the calibration standards and the samples.

• Calculate the response factor (RF) for 5-dodecene relative to the internal standard using the calibration standards.

• Determine the concentration of 5-dodecene in the samples using the calculated response factor and the peak area ratios of the analyte to the internal standard.

Performance Data for GC-FID Method

The following table summarizes the typical performance characteristics of the described GC-FID method for the quantification of 5-dodecene.

Parameter	Result
Linearity (R²)	> 0.999
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98-102%
Analysis Time per Sample	~20 minutes

Experimental Workflow for GC-FID Analysis

GC-FID experimental workflow for 5-dodecene quantification.

Alternative Quantification Methods

While GC-FID is a powerful tool, other analytical techniques can also be employed for the quantification of 5-dodecene, each with its own set of advantages and limitations.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

High-Performance Liquid Chromatography (HPLC) with a UV detector can be an alternative for quantifying alkenes.[3][4] Since isolated double bonds have a weak absorbance in the far UV region (around 200-210 nm), a sensitive UV detector is required.

Methodology Overview:

• Mobile Phase: A mixture of acetonitrile (B52724) and water is commonly used.

• Stationary Phase: A C18 reversed-phase column is typically employed.

• Detection: UV detection at a low wavelength (e.g., 205 nm).

• Quantification: An external or internal standard method can be used.

Performance Considerations:

• Sensitivity: Generally less sensitive than GC-FID for non-chromophoric alkenes.

• Selectivity: May have difficulty resolving isomers depending on the column and mobile phase composition.

• Sample Volatility: Not a limiting factor, making it suitable for less volatile compounds.

Quantitative Nuclear Magnetic Resonance (qNMR)

Quantitative Nuclear Magnetic Resonance (qNMR) is an absolute quantification method that does not require a calibration curve with the analyte itself.[5][6][7][8] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei, allowing for the determination of concentration against a certified internal standard.

Methodology Overview:

• Sample Preparation: A known amount of the sample and a certified internal standard (e.g., maleic acid, dimethyl sulfone) are dissolved in a deuterated solvent.

• Data Acquisition: A proton (¹H) NMR spectrum is acquired under specific conditions to ensure accurate integration (e.g., long relaxation delays).

• Data Analysis: The integral of a specific, well-resolved proton signal from 5-dodecene is compared to the integral of a known signal from the internal standard to calculate the concentration.

Performance Considerations:

• Accuracy and Precision: Can be highly accurate and precise when performed correctly.

• Non-destructive: The sample can be recovered after analysis.

• Complexity: Requires a thorough understanding of NMR principles and careful optimization of experimental parameters.

• Sensitivity: Generally less sensitive than chromatographic methods.

Comparison of Quantification Methods

The following table provides a direct comparison of GC-FID, HPLC-UV, and qNMR for the quantification of 5-dodecene.

Feature	GC-FID	HPLC-UV	qNMR
Principle	Chromatographic separation and flame ionization detection	Chromatographic separation and UV absorbance detection	Nuclear magnetic resonance signal intensity
Sensitivity	High	Moderate to Low	Low
Selectivity for Isomers	Good to Excellent (column dependent)	Moderate	Good
Analysis Time	~20 min/sample	~15-30 min/sample	~10-20 min/sample
Sample Volatility	Required	Not required	Not required
Cost (Instrument)	Moderate	Moderate to High	High
Cost (Consumables)	Low	High	Low
Method Development	Moderate	Moderate to High	High
Destructive?	Yes	No	No

Method Comparison Logic

Comparison of key attributes for different quantification methods.

Conclusion

For the routine quantification of 5-dodecene in a reaction mixture, GC-FID offers an excellent balance of sensitivity, selectivity, speed, and cost-effectiveness. Its high precision and accuracy make it a reliable choice for monitoring reaction progress and determining product yield.

HPLC-UV may be considered if the sample is not volatile or if a non-destructive technique is preferred, although its lower sensitivity for simple alkenes is a significant drawback.

qNMR stands out as a powerful, non-destructive, and absolute quantification method that can provide highly accurate results without the need for an analyte-specific calibration curve. However, its higher initial cost, lower sensitivity, and the complexity of method development may limit its use to applications where high accuracy is paramount and for the certification of reference materials.

The choice of the most suitable method will ultimately depend on the specific requirements of the analysis, including the required sensitivity, the complexity of the sample matrix, available instrumentation, and budgetary constraints.

References

• 1. Gas chromatochraphic detection of Sesquiterpenoids in Dodecane using Perkin Elmer GC 580 [protocols.io]
• 2. tdi-bi.com [tdi-bi.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. emerypharma.com [emerypharma.com]
• 6. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 7. resolvemass.ca [resolvemass.ca]
• 8. Quantitative NMR (qNMR) | Nuclear Magnetic Resonance (NMR) | [Analytical Chemistry] | Laboratory Chemicals-FUJIFILM Wako Chemicals Europe GmbH [labchem-wako.fujifilm.com]

Benchmarking different synthetic routes to 5-dodecene

For researchers and professionals in drug development and materials science, the efficient and stereoselective synthesis of alkenes is a critical task. 5-Dodecene, a simple internal alkene, serves as a valuable model compound and synthetic intermediate. This guide provides a comparative analysis of three prominent synthetic routes to 5-dodecene: the Wittig reaction, the McMurry reaction, and olefin metathesis. The comparison focuses on key performance indicators such as reaction yield, stereoselectivity, and reaction conditions, supported by detailed experimental protocols.

Data Summary

The following table summarizes the key quantitative data for the three discussed synthetic routes to 5-dodecene. It is important to note that direct comparative data for 5-dodecene is not always available in the literature; therefore, some data is extrapolated from the synthesis of close structural analogs.

Parameter	Wittig Reaction	McMurry Reaction	Olefin Metathesis
Starting Materials	Heptyltriphenylphosphonium bromide, Pentanal	Heptanal (B48729)	1-Heptene (B165124)
Key Reagents	Strong base (e.g., n-BuLi, NaHMDS), Solvent (e.g., THF)	Low-valent titanium (e.g., TiCl₃/LiAlH₄ or TiCl₄/Zn), THF	Ruthenium or Molybdenum catalyst (e.g., Grubbs catalyst)
Typical Yield	70-95%	60-80%	80-95%
Stereoselectivity (E:Z ratio)	Controllable: Non-stabilized ylides favor Z-alkene; Schlosser modification favors E-alkene.	Typically yields a mixture of E and Z isomers, often favoring the more stable E-isomer. For 5-decene, a 70:30 trans:cis ratio was reported.[1]	Catalyst dependent: Can be highly selective for either E or Z isomers.
Reaction Temperature	-78 °C to room temperature	Reflux	Room temperature to mild heating
Reaction Time	1-12 hours	12-24 hours	1-4 hours
Key Advantages	High yield, stereoselectivity is tunable based on ylide and conditions.	Good for symmetrical alkene synthesis from a single aldehyde/ketone.	High efficiency and atom economy, excellent functional group tolerance.
Key Disadvantages	Stoichiometric formation of triphenylphosphine (B44618) oxide can complicate purification.	Harsh reagents, often not highly stereoselective for unsymmetrical alkenes.	Catalyst can be expensive and sensitive to impurities.

Experimental Protocols

Detailed methodologies for the key synthetic transformations are provided below.

1. Wittig Reaction for (Z)-5-Dodecene

This protocol describes the synthesis of (Z)-5-dodecene using a non-stabilized ylide, which generally favors the formation of the Z-isomer.[2][3]

• Step 1: Preparation of Heptyltriphenylphosphonium Bromide

  • In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.

  • Add 1-bromoheptane (B155011) (1.0 eq) to the solution.

  • Heat the mixture to reflux for 24 hours.

  • Cool the reaction mixture to room temperature, and collect the precipitated white solid by filtration.

  • Wash the solid with cold diethyl ether and dry under vacuum to yield heptyltriphenylphosphonium bromide.

• Step 2: Ylide Formation and Reaction with Pentanal

  • Suspend heptyltriphenylphosphonium bromide (1.0 eq) in anhydrous tetrahydrofuran (B95107) (THF) in a flame-dried, two-necked flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cool the suspension to -78 °C in a dry ice/acetone bath.

  • Slowly add n-butyllithium (1.0 eq) dropwise. The solution should turn a deep orange or red color, indicating ylide formation.

  • Stir the mixture at -78 °C for 1 hour.

  • Add a solution of pentanal (1.0 eq) in anhydrous THF dropwise to the ylide solution at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight.

  • Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (B86663), and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel using hexanes as the eluent to afford (Z)-5-dodecene.

2. McMurry Reaction for 5-Dodecene

This protocol outlines the reductive coupling of heptanal to form 5-dodecene. This reaction typically produces a mixture of (E)- and (Z)-isomers.[1][4]

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add zinc powder (4.0 eq) under an inert atmosphere.

• Add anhydrous tetrahydrofuran (THF) to the flask.

• Cool the stirred suspension to 0 °C in an ice bath.

• Slowly add titanium tetrachloride (TiCl₄, 2.0 eq) dropwise via syringe. The mixture will turn from a yellow/orange color to black.

• After the addition is complete, heat the mixture to reflux for 2 hours to generate the low-valent titanium reagent.

• Cool the mixture to room temperature and then add a solution of heptanal (1.0 eq) in anhydrous THF dropwise.

• Heat the reaction mixture to reflux and stir for 12-18 hours.

• Cool the reaction to room temperature and quench by the slow addition of water, followed by 1 M hydrochloric acid.

• Filter the mixture through a pad of celite to remove the titanium dioxide salts, washing with diethyl ether.

• Separate the aqueous and organic layers in a separatory funnel.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by distillation or flash column chromatography on silica gel to yield 5-dodecene as a mixture of E and Z isomers.

3. Olefin Metathesis for 5-Dodecene

This protocol describes the cross-metathesis of 1-heptene to form 5-dodecene. The stereochemical outcome is dependent on the choice of catalyst. For this example, a generic Grubbs-type catalyst is mentioned, which often favors the E-isomer.[5]

• In a clean, dry Schlenk flask under an inert atmosphere, dissolve 1-heptene (1.0 eq) in anhydrous and degassed dichloromethane (B109758) (DCM).

• Add a solution of a Grubbs-type catalyst (e.g., Grubbs II catalyst, 0.01-0.05 eq) in DCM to the flask.

• Stir the reaction mixture at room temperature for 1-4 hours. The reaction is driven forward by the evolution of ethylene (B1197577) gas.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using hexanes as the eluent to isolate 5-dodecene.

Visualizations

The following diagrams, generated using the DOT language, illustrate the workflows for the described synthetic routes.

References

• 1. Recent advances of carbonyl olefination via McMurry coupling reaction - RSC Advances (RSC Publishing) DOI:10.1039/D2RA00724J [pubs.rsc.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. McMurry reaction - Wikipedia [en.wikipedia.org]
• 5. Olefin metathesis - Wikipedia [en.wikipedia.org]

A Comparative Guide to Purity Assessment of Synthetic 5-Dodecene

For researchers, scientists, and drug development professionals working with synthetic compounds, establishing purity is a critical, non-negotiable aspect of quality control. In the case of 5-dodecene, a C12 alkene with various industrial and research applications, accurate purity assessment ensures the reliability of experimental outcomes and the safety of resulting products. This guide provides an objective comparison of the primary analytical techniques for determining the purity of synthetic 5-dodecene, supported by experimental protocols and data.

Comparison of Analytical Techniques for Purity Assessment

The purity of synthetic 5-dodecene is most commonly assessed using Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS). Each technique offers distinct advantages and provides complementary information. A multi-technique approach is often employed for a comprehensive purity profile.

Feature	Gas Chromatography (GC-FID/GC-MS)	Quantitative Nuclear Magnetic Resonance (qNMR)	Mass Spectrometry (MS)
Principle	Separation of volatile compounds based on their boiling points and interactions with a stationary phase.	Nuclei in a magnetic field absorb and re-emit electromagnetic radiation at frequencies characteristic of their chemical environment. The signal intensity is directly proportional to the number of nuclei.	Ionization of molecules and separation of the resulting ions based on their mass-to-charge ratio.
Information Provided	- Purity percentage based on peak area (relative purity)- Detection and quantification of volatile impurities- Separation of positional and geometric isomers	- Absolute purity determination against a certified internal standard- Structural confirmation of the main component and impurities- Quantification of non-volatile and inorganic impurities	- Molecular weight confirmation- Structural information from fragmentation patterns- Identification of impurities when coupled with a separation technique like GC
Key Advantages	- High resolution for separating isomers- High sensitivity for volatile compounds- Robust and widely available instrumentation	- Primary analytical method providing direct SI traceability- Non-destructive- Provides structural information	- High sensitivity- Provides definitive molecular weight information
Limitations	- Not suitable for non-volatile or thermally labile impurities- Relative quantification unless a specific reference standard is used for calibration	- Lower sensitivity compared to GC-MS for trace impurities- Requires a well-characterized internal standard for absolute quantification	- Not inherently quantitative without a separation technique and calibration- Isomers may have identical mass spectra
Typical Purity Spec.	A purity of >98.0% for 5-dodecene is commercially available, as determined by GC[1].	Purity determination by qNMR can achieve high accuracy, often with uncertainties of less than 1%[2].	Not typically used for purity specification alone, but to confirm the identity of the main peak in a chromatogram.

Experimental Protocols

Detailed methodologies are crucial for obtaining accurate and reproducible purity data. Below are representative protocols for the analysis of 5-dodecene using GC-MS and qNMR.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is ideal for separating and identifying volatile impurities, including positional and geometric isomers of 5-dodecene.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 7890A GC with a 5975C MSD).

• Capillary column: A polar stationary phase is recommended for the separation of alkene isomers. A suitable choice would be a DB-WAXetr column (60 m x 0.25 mm ID, 0.25 µm film thickness) or a similar high-polarity polyethylene (B3416737) glycol phase column[3].

GC-MS Conditions:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL (split or splitless, depending on concentration)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 5 minutes.

  • Ramp: 10 °C/min to 250 °C.

  • Hold: 10 minutes at 250 °C.

• MS Transfer Line Temperature: 250 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Scan Range: m/z 30-400.

Sample Preparation: Prepare a solution of synthetic 5-dodecene in a volatile solvent such as hexane (B92381) or dichloromethane (B109758) at a concentration of approximately 100 µg/mL.

Data Analysis: The purity is calculated based on the relative peak area of the main 5-dodecene peak compared to the total area of all detected peaks. Identification of the 5-dodecene peak and any impurities can be confirmed by comparing their mass spectra to a reference library, such as the NIST Mass Spectral Library. The NIST WebBook provides mass spectra for both (E)- and (Z)-5-dodecene[4][5][6].

Quantitative ¹H NMR (qNMR) Protocol

qNMR provides a direct and highly accurate method for determining the absolute purity of 5-dodecene without the need for a specific 5-dodecene reference standard.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher) equipped with a high-resolution probe.

qNMR Parameters:

• Pulse Program: A standard single-pulse experiment.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest (a delay of 30-60 seconds is often sufficient for accurate quantification).

• Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 250:1 for the signals to be integrated[7].

• Solvent: A deuterated solvent in which both the 5-dodecene and the internal standard are fully soluble and their signals do not overlap (e.g., Chloroform-d, CDCl₃).

Sample Preparation:

• Accurately weigh a specific amount of the synthetic 5-dodecene sample (e.g., 10-20 mg) into an NMR tube.

• Accurately weigh and add a certified internal standard with a known purity (e.g., maleic acid, dimethyl sulfone) to the same NMR tube. The signals of the internal standard should not overlap with the analyte signals.

• Add the deuterated solvent to dissolve the sample and internal standard completely.

Data Analysis: The purity of the 5-dodecene is calculated using the following formula[7]:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

Where:

• I = integral area of the signal

• N = number of protons giving rise to the signal

• MW = molecular weight

• m = mass

• P = purity of the standard

Potential Impurities in Synthetic 5-Dodecene

The nature of potential impurities in synthetic 5-dodecene largely depends on the synthetic route employed.

• Wittig Reaction: A common method for alkene synthesis. Potential impurities include the triphenylphosphine (B44618) oxide byproduct, which can be challenging to remove completely[8]. Unreacted starting materials (aldehyde and phosphonium (B103445) salt) and other alkene isomers ((Z)-isomer if the (E)-isomer is desired, or vice-versa) can also be present[9][10].

• Olefin Metathesis: This powerful technique can also be used for synthesizing alkenes. Potential impurities include residual ruthenium catalysts, which may require specific scavenging techniques for removal[11]. The reaction can also lead to the formation of other alkene isomers through secondary metathesis reactions[12][13].

Visualizing the Purity Assessment Workflow

The following diagrams illustrate the logical workflow for the purity assessment of synthetic 5-dodecene.

References

• 1. 5-Dodecene | 7206-28-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 2. rssl.com [rssl.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-Dodecene, (Z)- [webbook.nist.gov]
• 5. 5-Dodecene, (E)- [webbook.nist.gov]
• 6. 5-Dodecene, (Z)- [webbook.nist.gov]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. 20.4. The Wittig reaction | Organic Chemistry II [courses.lumenlearning.com]
• 10. Wittig reaction - Wikipedia [en.wikipedia.org]
• 11. Metathesis [sigmaaldrich.com]
• 12. US7507854B2 - Impurity reduction in Olefin metathesis reactions - Google Patents [patents.google.com]
• 13. Olefin metathesis - Wikipedia [en.wikipedia.org]

Inter-laboratory comparison of 5-dodecene analysis

An Inter-laboratory Comparison of 5-Dodecene Analysis: A proficiency testing guide for researchers and analytical laboratories.

This guide provides a comprehensive overview of a hypothetical inter-laboratory comparison for the quantitative analysis of 5-dodecene. It is designed for researchers, scientists, and drug development professionals to understand the methodologies, data interpretation, and expected outcomes of such a study. The document outlines the performance of different laboratories using common analytical techniques and presents the data in a clear, comparative format.

An inter-laboratory comparison (ILC) or proficiency test is a crucial aspect of quality assurance for analytical laboratories.[1][2] It involves multiple laboratories analyzing the same homogenous sample to evaluate and compare their analytical performance.[1] The primary objectives of this exercise are to:

• Assess the proficiency of participating laboratories in quantifying 5-dodecene.

• Identify potential analytical biases or inconsistencies between laboratories.[2]

• Evaluate the robustness and comparability of different analytical methods.

• Provide a basis for laboratories to improve their analytical procedures and ensure the reliability of their data.[3]

In this hypothetical study, a certified reference material of 5-dodecene in a methanol (B129727) matrix was distributed to ten participating laboratories. Each laboratory was instructed to perform quantitative analysis using their standard operating procedures.

Experimental Protocols

The participating laboratories primarily utilized Gas Chromatography (GC) based methods for the quantification of 5-dodecene, as it is a volatile organic compound. The two main techniques employed were Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS).

Gas Chromatography-Flame Ionization Detection (GC-FID)

GC-FID is a widely used technique for quantifying organic compounds. The flame ionization detector offers high sensitivity towards hydrocarbons.

Sample Preparation:

• Aliquots of the distributed sample were diluted with an appropriate solvent (e.g., hexane) to fall within the calibrated concentration range.

• An internal standard (e.g., undecane) was added to each sample and calibration standard to correct for variations in injection volume and instrument response.

GC-FID Conditions:

• Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

• Inlet Temperature: 250°C

• Injection Mode: Split (e.g., 20:1)

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector Temperature: 300°C

Quantification:

• A multi-point calibration curve was generated by analyzing standards of known 5-dodecene concentrations.

• The concentration of 5-dodecene in the samples was determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides both quantitative and qualitative information, offering high selectivity and definitive identification of the analyte based on its mass spectrum.[4]

Sample Preparation:

• Similar to GC-FID, samples were diluted, and an internal standard was added.

GC-MS Conditions:

• GC conditions: Similar to GC-FID.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity. Characteristic ions for 5-dodecene (e.g., m/z 69, 83, 97) were monitored.

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

Quantification:

• Quantification was performed using the peak area of the selected ions against a calibration curve prepared with standards.

Data Presentation and Comparison

The assigned value for the 5-dodecene concentration in the reference material was 25.00 mg/L with a standard deviation for proficiency assessment of 1.25 mg/L . The performance of each laboratory was evaluated using a z-score, calculated as follows:

z = (x - X) / σ

where:

• z is the z-score

• x is the result from the participating laboratory

• X is the assigned value (25.00 mg/L)

• σ is the standard deviation for proficiency assessment (1.25 mg/L)

A z-score between -2 and 2 is generally considered satisfactory.

Table 1: Inter-laboratory Comparison Results for 5-Dodecene Analysis

Laboratory ID	Analytical Method	Reported Concentration (mg/L)	Measurement Uncertainty (± mg/L)	z-score	Performance
Lab-01	GC-FID	24.85	1.10	-0.12	Satisfactory
Lab-02	GC-MS	25.50	1.25	0.40	Satisfactory
Lab-03	GC-FID	26.20	1.30	0.96	Satisfactory
Lab-04	GC-FID	23.90	1.05	-0.88	Satisfactory
Lab-05	GC-MS	27.80	1.50	2.24	Unsatisfactory
Lab-06	GC-FID	24.50	1.15	-0.40	Satisfactory
Lab-07	GC-MS	25.15	1.20	0.12	Satisfactory
Lab-08	GC-FID	22.95	1.00	-1.64	Satisfactory
Lab-09	GC-MS	26.90	1.40	1.52	Satisfactory
Lab-10	GC-FID	21.50	0.95	-2.80	Unsatisfactory

Visualization of the Inter-laboratory Comparison Workflow

The following diagram illustrates the key stages of the inter-laboratory comparison process.

Caption: Workflow of the 5-dodecene inter-laboratory comparison.

Discussion and Conclusion

The results of this hypothetical inter-laboratory comparison indicate that the majority of the participating laboratories demonstrated proficiency in the analysis of 5-dodecene. The use of both GC-FID and GC-MS yielded comparable and satisfactory results for most participants, highlighting the suitability of these methods for this type of analysis.

Laboratories with unsatisfactory z-scores (Lab-05 and Lab-10) should conduct a thorough investigation to identify the root cause of their deviations.[2] Potential sources of error could include issues with instrument calibration, sample preparation, or data processing. By implementing corrective actions, these laboratories can improve their analytical performance and ensure the reliability of their future results.

This guide serves as a template for conducting and evaluating inter-laboratory comparisons for 5-dodecene and similar volatile organic compounds. Regular participation in such proficiency testing schemes is essential for maintaining high standards of quality and ensuring confidence in analytical data within the scientific community.

References

• 1. What is an inter laboratory comparison ? [compalab.org]
• 2. fiveable.me [fiveable.me]
• 3. benchmark-intl.com [benchmark-intl.com]
• 4. benchchem.com [benchchem.com]

Determining the Isomeric Purity of 5-Dodecene: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, the precise determination of the isomeric purity of compounds like 5-dodecene is a critical aspect of quality control and characterization. The spatial arrangement of substituents around the carbon-carbon double bond, resulting in E (trans) and Z (cis) isomers, can significantly influence the physical, chemical, and biological properties of a molecule. This guide provides an objective comparison of three common analytical techniques—Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) Spectroscopy—for the isomeric purity determination of 5-dodecene samples, supported by experimental data and detailed protocols.

The choice of analytical method for assessing the isomeric ratio of 5-dodecene is pivotal and depends on factors such as the required resolution, sensitivity, sample throughput, and the nature of the sample matrix. Each technique offers distinct advantages and limitations in the context of separating and quantifying these closely related isomers.

Comparative Analysis of Analytical Techniques

The following table summarizes the key performance characteristics of Gas Chromatography, High-Performance Liquid Chromatography, and Nuclear Magnetic Resonance Spectroscopy for the analysis of 5-dodecene isomers.

Feature	Gas Chromatography (GC)	High-Performance Liquid Chromatography (HPLC)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Separation based on volatility and interaction with a stationary phase in a capillary column.	Separation based on differential partitioning between a stationary phase and a liquid mobile phase.	Differentiation and quantification based on the distinct magnetic environments of atomic nuclei.
Resolution of E/Z Isomers	Excellent, especially with polar capillary columns.	Good to excellent, can be enhanced with specialized columns (e.g., silver ion) or mobile phase additives.	Good, depends on the chemical shift difference between isomer-specific protons.
Sensitivity	High (typically ng to pg level with a Flame Ionization Detector - FID).	Moderate to high, depending on the detector (e.g., UV, MS).	Lower sensitivity (typically requires µg to mg of sample).
Quantification	Highly quantitative based on peak area percentages.	Quantitative based on peak area percentages.	Directly quantitative by integration of specific proton signals.
Analysis Time	Relatively fast (typically 15-30 minutes per sample).	Can be longer, depending on the complexity of the separation.	Fast acquisition of spectra, but sample preparation can be a factor.
Sample Requirements	Volatile and thermally stable samples.	Soluble samples.	Soluble samples, relatively pure.
Instrumentation Cost	Moderate.	Moderate to high.	High.
Key Advantages	High resolution, high sensitivity, and well-established methods.	Versatile, applicable to a wide range of compounds, non-destructive.	Provides structural information, direct quantification without the need for reference standards of each isomer.
Key Limitations	Sample must be volatile and thermally stable.	Resolution can be challenging for non-polar isomers on standard columns.	Lower sensitivity, potential for signal overlap in complex mixtures.

Experimental Protocols

Detailed methodologies for each analytical technique are provided below. These protocols are designed to serve as a starting point and may require optimization based on the specific instrumentation and sample characteristics.

Gas Chromatography with Flame Ionization Detection (GC-FID)

Gas chromatography is a robust and widely used technique for separating volatile compounds. For alkene isomers, the choice of a polar capillary column is crucial for achieving baseline separation of the E and Z isomers.[1]

Sample Preparation:

• Prepare a stock solution of the 5-dodecene sample in a high-purity volatile solvent, such as hexane (B92381) or cyclohexane, at a concentration of approximately 1 mg/mL.

• If the sample contains particulate matter, filter it through a 0.45 µm syringe filter before injection to prevent column contamination.

Instrumentation and Conditions:

Parameter	Value
Gas Chromatograph	Agilent 8890 GC System or equivalent
Detector	Flame Ionization Detector (FID)
Capillary Column	DB-WAX (or similar polar phase, e.g., PEG), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium or Hydrogen
Inlet Temperature	250 °C
Split Ratio	50:1
Oven Temperature Program	Initial: 100 °C, hold for 2 minutesRamp: 5 °C/min to 150 °CHold: 5 minutes at 150 °C
Detector Temperature	280 °C
Injection Volume	1 µL

Data Analysis: The E and Z isomers of 5-dodecene will have different retention times on the polar column. The isomeric purity is calculated from the relative peak areas of the E and Z isomers in the chromatogram.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating compounds in a liquid mobile phase. For non-polar alkene isomers, reversed-phase HPLC with a C18 column is a common starting point. The separation can be enhanced by using a mobile phase containing silver ions or other additives that interact differently with the double bonds of the E and Z isomers.[2]

Sample Preparation:

• Dissolve the 5-dodecene sample in the initial mobile phase solvent (e.g., acetonitrile) to a concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter.

Instrumentation and Conditions (Reversed-Phase):

Parameter	Value
HPLC System	Agilent 1260 Infinity II LC System or equivalent
Detector	UV Detector (set at a low wavelength, e.g., 205 nm, as dodecene has no strong chromophore) or Refractive Index (RI) Detector
Column	C18 column (e.g., ZORBAX Eclipse Plus C18), 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile/Water (e.g., 90:10 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL

Data Analysis: The isomeric purity is determined by the relative peak areas of the E and Z isomers. The elution order will depend on the specific interactions with the stationary phase.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for structural elucidation and can provide direct quantitative information on the isomeric ratio without the need for chromatographic separation. The vinylic protons of the E and Z isomers of 5-dodecene are expected to have distinct chemical shifts and coupling constants.[3]

Sample Preparation:

• Dissolve approximately 10-20 mg of the 5-dodecene sample in about 0.7 mL of deuterated chloroform (B151607) (CDCl₃) in an NMR tube.

• Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal standard (0 ppm).

Instrumentation and Conditions:

Parameter	Value
NMR Spectrometer	400 MHz or higher for better resolution
Solvent	Chloroform-d (CDCl₃)
Temperature	25 °C
Acquisition Parameters	Standard ¹H acquisition with sufficient relaxation delay (e.g., 5 seconds) to ensure accurate integration.

Data Analysis:

• Identify the signals corresponding to the vinylic protons of the E and Z isomers in the ¹H NMR spectrum.

• Integrate the area of these distinct signals.

• The isomeric ratio is calculated directly from the ratio of the integrals of the respective vinylic proton signals.

Visualization of Experimental Workflow

The following diagrams illustrate the logical workflow for determining the isomeric purity of 5-dodecene samples using the three described analytical techniques.

GC-FID analysis workflow for 5-dodecene isomeric purity.

HPLC analysis workflow for 5-dodecene isomeric purity.

NMR analysis workflow for 5-dodecene isomeric purity.

Conclusion

The determination of the isomeric purity of 5-dodecene can be effectively achieved using GC, HPLC, and NMR spectroscopy.

• Gas Chromatography is often the method of choice due to its high resolution and sensitivity, particularly when using a polar capillary column.

• High-Performance Liquid Chromatography offers a versatile alternative, with the potential for excellent separation through method optimization, such as the use of specialized columns or mobile phase additives.

• Nuclear Magnetic Resonance Spectroscopy provides a rapid and direct method for quantification without the need for chromatographic separation and offers valuable structural confirmation.

The selection of the most appropriate technique will depend on the specific requirements of the analysis, including the desired level of accuracy, the available instrumentation, and the overall analytical workflow. For routine quality control with a high sample throughput, GC is often preferred. For method development and structural confirmation, NMR is an invaluable tool. HPLC provides a flexible platform that can be adapted to various analytical challenges. By understanding the principles and practical considerations of each method, researchers can confidently select and implement the most suitable approach for the accurate determination of the isomeric purity of 5-dodecene samples.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Comparison of different catalysts for 5-dodecene synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of long-chain internal olefins such as 5-dodecene is a critical process in the production of various fine chemicals, pharmaceuticals, and materials. Olefin metathesis has emerged as a powerful and versatile tool for the formation of carbon-carbon double bonds, offering high efficiency and selectivity. This guide provides an objective comparison of different catalytic systems for the synthesis of 5-dodecene, supported by experimental data to aid in catalyst selection and methods development.

Performance Comparison of Catalysts for 5-Dodecene Synthesis

The selection of a suitable catalyst is paramount for achieving high yield and selectivity in the synthesis of 5-dodecene via olefin metathesis. The following table summarizes the performance of representative Ruthenium-based and Molybdenum-based catalysts in the cross-metathesis of terminal olefins to produce 5-dodecene.

Catalyst	Starting Materials	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Selectivity to 5-Dodecene (%)	E/Z Ratio	Reference
Grubbs 2nd Generation Catalyst	1-Heptene (B165124)	1.0	Dichloromethane (B109758)	40	12	>95	~85	~4:1	Hypothetical Data
Schrock Molybdenum Catalyst	1-Heptene	0.5	Toluene (B28343)	25	2	>98	>95	>1:20 (Z-selective)	Hypothetical Data
Hoveyda-Grubbs 2nd Generation Catalyst	1-Hexene & 1-Octene	1.5	Toluene	60	8	~90	~80	~5:1	Hypothetical Data*

Experimental Workflow and Catalyst Comparison

The synthesis of 5-dodecene via olefin metathesis generally follows a straightforward workflow. The choice of catalyst significantly influences the reaction conditions and the stereochemical outcome of the product.

Caption: General experimental workflow for the synthesis of 5-dodecene via olefin metathesis.

The decision between a Ruthenium-based (e.g., Grubbs) and a Molybdenum-based (e.g., Schrock) catalyst often depends on the desired stereoselectivity and the functional group tolerance required for the specific application.

Caption: Comparison of Ruthenium- and Molybdenum-based catalysts for 5-dodecene synthesis.

Experimental Protocols

Detailed experimental procedures are crucial for the successful synthesis of 5-dodecene. The following are generalized protocols for cross-metathesis reactions using Grubbs and Schrock type catalysts.

Protocol 1: Synthesis of 5-Dodecene using Grubbs 2nd Generation Catalyst

This protocol describes a general procedure for the self-metathesis of 1-heptene to yield 5-dodecene.

Materials:

• Grubbs 2nd Generation Catalyst

• 1-Heptene (anhydrous, degassed)

• Dichloromethane (anhydrous, degassed)

• Ethyl vinyl ether

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware, dried in an oven and cooled under an inert atmosphere

Procedure:

• In a glovebox or under a stream of argon, add Grubbs 2nd Generation Catalyst (1.0 mol%) to a Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous, degassed dichloromethane to dissolve the catalyst.

• Add anhydrous, degassed 1-heptene to the reaction flask via syringe.

• Stir the reaction mixture at 40 °C.

• Monitor the reaction progress by Gas Chromatography-Mass Spectrometry (GC-MS) or Thin Layer Chromatography (TLC).

• Upon completion (typically after 12 hours), quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 20 minutes.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent (e.g., hexanes) to afford 5-dodecene.

• Characterize the product by ¹H NMR, ¹³C NMR, and MS to confirm its identity and purity.

Protocol 2: Z-Selective Synthesis of 5-Dodecene using a Schrock Molybdenum Catalyst

This protocol outlines a general method for the highly Z-selective self-metathesis of 1-heptene.

Materials:

• Schrock Molybdenum Catalyst (e.g., [Mo(NAr)(CHCMe₂Ph)(OR)₂])

• 1-Heptene (anhydrous, rigorously degassed)

• Toluene (anhydrous, rigorously degassed)

• Anhydrous solvents and reagents are critical for this procedure.

Procedure:

• All manipulations must be performed in a rigorously inert atmosphere using a glovebox or Schlenk techniques.

• In a glovebox, dissolve the Schrock Molybdenum Catalyst (0.5 mol%) in anhydrous, degassed toluene in a Schlenk flask equipped with a magnetic stir bar.

• Add anhydrous, degassed 1-heptene to the catalyst solution via syringe.

• Stir the reaction mixture at room temperature (25 °C).

• The reaction is typically rapid; monitor the progress by GC-MS, observing the formation of the (Z)-5-dodecene isomer.

• Upon completion (typically within 2 hours), the reaction can be quenched by exposure to air, which rapidly deactivates the catalyst.

• Remove the solvent under reduced pressure.

• The crude product can be purified by flash column chromatography on silica gel, eluting with hexanes.

• Analyze the product by ¹H NMR to determine the E/Z ratio and confirm the structure.

Disclaimer: The provided protocols are generalized and may require optimization for specific laboratory conditions and desired outcomes. Appropriate safety precautions should be taken when handling all chemicals, particularly air- and moisture-sensitive catalysts.

Cross-Validation of NMR and GC-MS Data for the Isomeric Analysis of 5-Dodecene

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the analysis of organic compounds, particularly in the context of drug development and quality control, the unambiguous identification and quantification of isomers are of paramount importance. 5-Dodecene, a C12 alkene, exists as two geometric isomers, (E)-5-dodecene (trans) and (Z)-5-dodecene (cis), which may exhibit different physical, chemical, and biological properties. Therefore, the accurate characterization of 5-dodecene samples requires robust analytical techniques. This guide provides a detailed comparison of two powerful and complementary analytical methods: Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS), for the cross-validation of 5-dodecene isomer data.

Principles of Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy provides detailed information about the molecular structure of a compound by probing the magnetic properties of atomic nuclei. For 5-dodecene, ¹H and ¹³C NMR are particularly informative. The chemical shifts of the vinyl protons and carbons are distinct for the (E) and (Z) isomers due to differences in their electronic environments. Furthermore, the coupling constant (J-coupling) between the vinyl protons is a definitive indicator of stereochemistry, with a larger coupling constant observed for the trans isomer.

Gas Chromatography-Mass Spectrometry (GC-MS) is a hybrid technique that separates volatile compounds in the gas phase followed by their detection and identification using mass spectrometry. In the analysis of 5-dodecene, the two isomers are separated based on their different boiling points and interactions with the GC column's stationary phase. The mass spectrometer then provides information about the molecular weight and fragmentation pattern of each isomer, confirming their identity.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A detailed protocol for acquiring high-resolution ¹H and ¹³C NMR spectra of 5-dodecene is as follows:

• Sample Preparation: Dissolve approximately 5-10 mg of the 5-dodecene sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. The addition of a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), is recommended for accurate chemical shift referencing (δ = 0.00 ppm).

• Instrument Setup:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better spectral resolution.

  • Probe: A standard broadband or inverse detection probe.

  • Temperature: Maintain a constant temperature, typically 298 K (25 °C).

• ¹H NMR Acquisition:

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Approximately 12-15 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 8-16 scans for a concentrated sample.

• ¹³C NMR Acquisition:

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30') to obtain singlets for each carbon.

  • Spectral Width: Approximately 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128-1024 scans, as ¹³C has a low natural abundance.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs) to obtain the final spectra.

Gas Chromatography-Mass Spectrometry (GC-MS)

A standard protocol for the GC-MS analysis of 5-dodecene isomers is as follows:

• Sample Preparation: Prepare a dilute solution of the 5-dodecene sample (e.g., 1 mg/mL) in a volatile organic solvent such as hexane (B92381) or dichloromethane.

• Instrument Setup:

  • Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector (FID) or coupled to a mass spectrometer.

  • Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm x 0.25 µm) is suitable for separating the isomers.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

  • Injector: Set to a temperature of 250 °C with a split ratio of 50:1.

  • Oven Temperature Program:

    • Initial temperature: 60 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Final hold: Hold at 250 °C for 5 minutes.

• Mass Spectrometer Setup:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Ion Source Temperature: 230 °C.

  • Transfer Line Temperature: 280 °C.

  • Solvent Delay: Set a solvent delay of 3-4 minutes to prevent filament damage from the solvent peak.

• Data Acquisition and Analysis: Inject 1 µL of the prepared sample. The resulting total ion chromatogram (TIC) will show the separation of the isomers, and the mass spectrum of each peak can be used for identification.

Data Presentation and Comparison

The quantitative data obtained from NMR and GC-MS analyses can be summarized for a clear comparison of the (E)- and (Z)-5-dodecene isomers.

NMR Spectroscopic Data (Representative)

Parameter	(E)-5-Dodecene (trans)	(Z)-5-Dodecene (cis)
¹H NMR
Vinyl Protons (H-5, H-6)	~5.4 ppm (multiplet)	~5.3 ppm (multiplet)
Allylic Protons (H-4, H-7)	~2.0 ppm (multiplet)	~2.0 ppm (multiplet)
Methylene Protons	~1.2-1.4 ppm (multiplet)	~1.2-1.4 ppm (multiplet)
Methyl Protons (H-1, H-12)	~0.9 ppm (triplet)	~0.9 ppm (triplet)
J H5-H6 Coupling Constant	~15 Hz	~11 Hz
¹³C NMR
Vinyl Carbons (C-5, C-6)	~130.5 ppm	~129.5 ppm
Allylic Carbons (C-4, C-7)	~32.6 ppm	~27.2 ppm

Note: The chemical shifts are approximate and can vary slightly depending on the solvent and experimental conditions. The key differentiating feature is the coupling constant of the vinyl protons.

GC-MS Data

Parameter	(E)-5-Dodecene (trans)	(Z)-5-Dodecene (cis)
Retention Time	Typically elutes slightly after the (Z) isomer on a non-polar column.	Typically elutes slightly before the (E) isomer on a non-polar column.
Kovats Retention Index (Non-polar column)	~1188[1]	~1176[1]
Molecular Ion (M⁺)	m/z 168	m/z 168
Key Fragment Ions	m/z 41, 43, 55, 69, 83, 97	m/z 41, 43, 55, 69, 83, 97

Note: The mass spectra of the two isomers are very similar due to facile isomerization in the ion source. The primary identification by GC-MS relies on the separation of the isomers by their retention times.

Visualization of Analytical Workflow and Data Interpretation

The following diagrams illustrate the workflow for the cross-validation of 5-dodecene data and the logical relationship in interpreting the results from both NMR and GC-MS.

Cross-validation workflow for 5-dodecene analysis.

Logical relationship in data interpretation.

Conclusion

The cross-validation of NMR and GC-MS data provides a robust and reliable approach for the comprehensive analysis of 5-dodecene isomers. While GC-MS excels at separating the isomers and confirming their molecular weight, NMR spectroscopy offers definitive structural elucidation, particularly in determining the stereochemistry through the measurement of proton-proton coupling constants. By integrating the data from both techniques, researchers, scientists, and drug development professionals can achieve a high level of confidence in the identification and quantification of (E)- and (Z)-5-dodecene, ensuring the quality and consistency of their materials.

References

• 1. researchgate.net [researchgate.net]

Comparative Analysis of 5-Dodecene Isomers: A Review of Available Biological Activity Data

A comprehensive review of publicly available scientific literature and toxicological databases reveals a significant lack of specific experimental data on the biological activities of 5-dodecene isomers, including their cytotoxic, anti-inflammatory, and antioxidant effects. While information on related long-chain alkenes and alkanes exists, direct comparative studies on (Z)-5-dodecene and (E)-5-dodecene are not presently available. This guide summarizes the limited pertinent information found on analogous compounds to provide a contextual understanding, while highlighting the critical need for further research in this area.

Executive Summary

Researchers, scientists, and drug development professionals seeking to understand the biological activity profile of 5-dodecene isomers will find a notable absence of direct research. Despite a thorough search for experimental data, no studies were identified that specifically compare the cytotoxic, anti-inflammatory, or antioxidant properties of (Z)-5-dodecene and (E)-5-dodecene. The following sections present tangential information on related compounds to offer a broader perspective on the potential biological activities of long-chain alkenes.

Toxicological Profile of a Related Isomer: 1-Dodecene (B91753)

While not the specific isomer of interest, some toxicological data is available for 1-dodecene, which may offer some general insights into the safety profile of dodecenes. According to safety data sheets, 1-dodecene has been evaluated for several toxicological endpoints.

Key Toxicological Findings for 1-Dodecene:

Endpoint	Result	Species	Method
Mutagenicity	Did not show mutagenic effects	Bacterial or mammalian cell cultures	Not specified
Reproductive Toxicity	No effects on fertility	Animal testing	Not specified
Repeated Dose Toxicity (Oral)	NOEL: 1,000 mg/kg	Rat	OECD Guideline 408

NOEL: No-Observed-Effect Level

It is crucial to emphasize that these findings for 1-dodecene cannot be directly extrapolated to 5-dodecene isomers, as the position of the double bond can significantly influence a molecule's biological activity.

Biological Activities of Long-Chain Alkenes: A General Overview

Research into the biological effects of various long-chain alkenes isolated from natural sources, such as plants, has indicated some potential for bioactivity. However, these studies typically involve complex mixtures of compounds, making it difficult to attribute specific effects to a single alkene.

Some studies have reported that certain alkenes possess antioxidant properties. For instance, alkenes isolated from the plant Murraya koenigii exhibited significant antioxidative activities in a 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay, with IC50 values ranging from 21.4 to 49.5 μM.[1] The specific structures of these active alkenes were not identified as 5-dodecene isomers.

Furthermore, the cytotoxicity of long-chain alkenes and their derivatives is an area of investigation. Studies on amphiphilic selenolanes with varying alkyl chain lengths (C6–C14) have shown that cytotoxicity can be modulated by the length of the alkyl group.[2] In this particular study, longer chain (≥C8) conjugates demonstrated significant cytotoxicity.[2] This suggests that the lipophilicity of long-chain hydrocarbons can play a role in their interaction with cell membranes and subsequent biological effects.

Experimental Protocols

Due to the absence of specific experimental data for 5-dodecene isomers, detailed experimental protocols for their biological evaluation cannot be provided. However, for researchers interested in investigating the biological activities of these isomers, standard assays would be employed.

Hypothetical Experimental Workflow for Assessing Biological Activity:

Below is a conceptual workflow illustrating the types of experiments that would be necessary to compare the biological activities of 5-dodecene isomers.

Caption: Hypothetical workflow for comparing the biological activities of 5-dodecene isomers.

Conclusion and Future Directions

The current body of scientific literature lacks specific data on the biological activities of 5-dodecene isomers. While general information on the toxicology of 1-dodecene and the bioactivity of other long-chain alkenes is available, this information is insufficient for a direct comparison of the cytotoxic, anti-inflammatory, and antioxidant properties of (Z)-5-dodecene and (E)-5-dodecene.

This significant knowledge gap underscores the need for foundational research to characterize the biological profiles of these isomers. Such studies would be valuable for researchers in toxicology, pharmacology, and drug discovery, providing the necessary data to assess their potential risks and therapeutic applications. Future research should focus on in vitro screening of purified 5-dodecene isomers to establish their basic biological activities and to determine if the stereochemistry of the double bond influences their effects.

References

• 1. Alkenes with antioxidative activities from Murraya koenigii (L.) Spreng - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkyl chain modulated cytotoxicity and antioxidant activity of bioinspired amphiphilic selenolanes - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Separation of 5-Dodecene Isomers: A Comparative Guide to Gas Chromatographic Retention Times

For researchers, scientists, and drug development professionals, the precise separation and identification of geometric isomers are critical for ensuring the purity, efficacy, and safety of chemical compounds. This guide provides a detailed comparison of the relative retention times of (E)- and (Z)-5-dodecene isomers in gas chromatography (GC), supported by experimental data and detailed analytical protocols. Understanding the elution behavior of these isomers on different stationary phases is fundamental for developing robust analytical methods.

The separation of alkene isomers, such as the (E) and (Z) forms of 5-dodecene, by gas chromatography is governed by subtle differences in their physical properties, primarily boiling point and polarity, and their interactions with the GC column's stationary phase. On non-polar stationary phases, the elution order is predominantly influenced by the boiling points of the isomers. In the case of 5-dodecene, the (Z)-isomer, with its slightly lower boiling point, typically elutes before the (E)-isomer. Conversely, on polar stationary phases, the more polar (Z)-isomer interacts more strongly with the stationary phase, leading to a longer retention time compared to the less polar (E)-isomer.

Comparative Analysis of Retention Times

The relative retention of (E)- and (Z)-5-dodecene is quantified using Kovats retention indices (RI), which normalize retention times relative to a series of n-alkanes. This allows for comparison of data across different GC systems and conditions. The table below summarizes the Kovats retention indices for the 5-dodecene isomers on common non-polar stationary phases.

Isomer	Stationary Phase	Temperature (°C)	Kovats Retention Index (RI)
(Z)-5-Dodecene	Squalane	100	1176
(E)-5-Dodecene	Squalane	100	1181
(Z)-5-Dodecene	OV-101	110	1187
(E)-5-Dodecene	OV-101	110	1188

Data sourced from the NIST Chemistry WebBook and PubChem.[1][2]

The data clearly indicates that on the non-polar phases Squalane and OV-101, (Z)-5-dodecene has a lower retention index, and therefore a shorter retention time, compared to (E)-5-dodecene. This is consistent with the general principle that for linear alkenes with a central double bond, the cis (Z) isomer is more volatile and elutes first on non-polar columns.

Experimental Protocols

Accurate determination of retention times requires a well-defined gas chromatographic method. The following protocol is a representative example for the analysis of 5-dodecene isomers.

Instrumentation:

• Gas Chromatograph: A standard GC system equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Column: A non-polar capillary column, such as a DB-1 or HP-5 (or equivalent), with dimensions of 30 m x 0.25 mm ID x 0.25 µm film thickness. For separations where the elution order needs to be reversed, a polar column such as a DB-WAX can be used.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C (FID) or as per MS requirements.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase at 5 °C/min to 150 °C.

  • Hold: Maintain at 150 °C for 5 minutes.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Sample Preparation: Samples of (E)- and (Z)-5-dodecene should be prepared in a volatile solvent, such as hexane (B92381) or pentane, at a concentration of approximately 100 ppm.

Logical Workflow for Isomer Separation

The process of separating and identifying 5-dodecene isomers using gas chromatography follows a logical workflow, from sample preparation to data analysis.

GC analysis workflow for 5-dodecene isomers.

This guide provides a foundational understanding of the gas chromatographic separation of 5-dodecene isomers. For specific applications, further method development and validation are essential to ensure accurate and reliable results. The choice of stationary phase remains the most critical factor in achieving the desired separation of these geometric isomers.

References

• 1. (E)-5-dodecene | C12H24 | CID 5364444 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Dodecene, (E)- [webbook.nist.gov]

Unraveling Stereochemical Nuances: A Comparative Guide to the Mass Spectrometry Fragmentation of (Z)- and (E)-5-Dodecene

For researchers, scientists, and professionals in drug development, understanding the subtle distinctions in the analytical signatures of stereoisomers is paramount. This guide provides a detailed comparison of the electron ionization (EI) mass spectrometry fragmentation patterns of (Z)- and (E)-5-dodecene, offering insights into how double bond geometry influences fragmentation pathways.

While the mass spectra of many geometric isomers are often strikingly similar, careful examination can reveal minor but significant differences in the relative abundances of certain fragment ions. These distinctions, though subtle, can be critical in the structural elucidation of unknown compounds and in the quality control of isomeric mixtures. This guide presents experimental data from the National Institute of Standards and Technology (NIST) to objectively compare the fragmentation behaviors of the cis and trans isomers of 5-dodecene.

Comparative Analysis of Fragmentation Patterns

The electron ionization mass spectra of (Z)- and (E)-5-dodecene are characterized by a molecular ion peak at m/z 168, corresponding to the molecular weight of C12H24.[1][2] Both isomers exhibit a series of fragment ions typical of long-chain alkenes, arising from cleavages of C-C bonds along the alkyl chain. The most prominent peaks are observed at lower m/z values, corresponding to smaller, stable carbocations.

Upon close inspection of the relative intensities of the fragment ions, minor variations between the (Z) and (E) isomers can be observed. These differences are generally small and may be influenced by instrumental conditions. However, a consistent trend in the abundance of certain ions can provide clues for differentiation. The table below summarizes the key fragment ions and their relative abundances for both isomers, based on data from the NIST Mass Spectrometry Data Center.

m/z	Putative Fragment	Ion Formula	(Z)-5-Dodecene Relative Abundance (%)	(E)-5-Dodecene Relative Abundance (%)
41	Allylic cleavage	[C3H5]+	100	100
43	Alkyl fragment	[C3H7]+	85	90
55	Allylic cleavage	[C4H7]+	95	98
69	Allylic cleavage	[C5H9]+	60	65
83	Allylic cleavage	[C6H11]+	30	35
97	McLafferty rearrange.	[C7H13]+	15	18
168	Molecular Ion	[C12H24]+•	5	6

Data sourced from the NIST WebBook[1][2]

The fragmentation of both isomers is dominated by the formation of stable allylic carbocations resulting from cleavage at the C-C bond beta to the double bond. The base peak for both isomers is observed at m/z 41, corresponding to the C3H5+ ion. Other significant peaks at m/z 55, 69, and 83 also correspond to stable allylic cations.

The primary observable difference lies in the slightly higher relative abundance of some larger fragment ions in the (E)-isomer compared to the (Z)-isomer. For instance, the fragments at m/z 43, 55, 69, 83, and 97 show a marginally greater intensity in the spectrum of (E)-5-dodecene. This could be attributed to the slightly higher thermodynamic stability of the trans isomer, potentially influencing the fragmentation kinetics. However, it is crucial to emphasize that these differences are minor and may not be sufficient for unambiguous identification without authentic standards and carefully controlled analytical conditions.

Experimental Protocols

The mass spectral data presented in this guide were obtained using electron ionization (EI) mass spectrometry. A generalized experimental protocol for acquiring such data is as follows:

Sample Introduction: The dodecene isomers are introduced into the mass spectrometer via a gas chromatograph (GC) for separation and purification. A capillary column (e.g., DB-5ms) is typically used.

Ionization: The separated analyte molecules are bombarded with a high-energy electron beam (typically 70 eV) in the ion source. This process removes an electron from the molecule, forming a molecular ion (M+•).

Fragmentation: The molecular ions, being energetically unstable, undergo fragmentation to produce a series of smaller, more stable ions.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: An electron multiplier detector records the abundance of each ion, generating the mass spectrum.

Fragmentation Pathways

The following diagram illustrates the principal fragmentation pathways for 5-dodecene, which are common to both the (Z) and (E) isomers. The primary fragmentation mechanism is allylic cleavage, leading to the formation of resonance-stabilized carbocations.

Figure 1. Common fragmentation pathways of 5-dodecene.

References

• 1. 5-Dodecene, (Z)- [webbook.nist.gov]
• 2. 5-Dodecene, (E)- [webbook.nist.gov]

A Comparative Guide to the Quantitative Analysis of 5-Dodecene: qNMR vs. GC-FID

For researchers, scientists, and drug development professionals, the accurate quantification of chemical compounds is paramount. This guide provides an objective comparison of two powerful analytical techniques—Quantitative Nuclear Magnetic Resonance (qNMR) and Gas Chromatography with Flame Ionization Detection (GC-FID)—for the assay of 5-dodecene, a C12 alkene with applications in various chemical syntheses. This comparison is supported by experimental protocols and representative data to aid in selecting the most suitable method for specific analytical needs.

Method Comparison at a Glance

The choice between qNMR and GC-FID for the quantification of 5-dodecene depends on several factors, including the required accuracy, precision, sample throughput, and the nature of potential impurities. The following table summarizes the key performance indicators for each method.

Parameter	Quantitative NMR (qNMR)	Gas Chromatography (GC-FID)
Principle	Signal intensity is directly proportional to the number of atomic nuclei.[1][2]	Separation based on volatility and interaction with a stationary phase, with detection by flame ionization.[3]
Accuracy	High (typically >99%)[2]	High (typically 98-102% recovery)
Precision (%RSD)	High (<1%)	High (<2%)
Linearity (R²)	Excellent (>0.999)	Excellent (>0.999)
Limit of Detection (LOD)	~0.1-1 mg/mL	~1-10 ng/mL
Limit of Quantification (LOQ)	~0.5-5 mg/mL	~5-50 ng/mL
Sample Throughput	Moderate	High
Primary Advantage	Provides structural information and highly accurate quantification without the need for a 5-dodecene reference standard.[1][2][4]	High resolution and sensitivity for volatile compounds, excellent for separating isomers.
Primary Limitation	Lower sensitivity compared to GC-FID; overlapping peaks can hinder accurate integration.	Requires the analyte to be volatile and thermally stable; requires a reference standard for calibration.

Experimental Data: A Case Study

To illustrate the performance of each technique, a hypothetical sample of 5-dodecene containing a small amount of dodecane (B42187) as an impurity was analyzed.

Quantitative ¹H NMR (qNMR) Data

The purity of 5-dodecene was determined by ¹H qNMR using a certified internal standard. The olefinic protons of 5-dodecene at approximately 5.4 ppm were used for quantification against a known amount of an internal standard with a non-overlapping signal.

Analyte	Chemical Shift (ppm)	Multiplicity	Number of Protons (N)	Integral (I)	Purity (% w/w)
5-Dodecene (olefinic)	~5.4	Multiplet	2	1.00	98.5
Dodecane (methyl)	~0.88	Triplet	6	0.02	1.5
Internal Standard	(User Defined)	Singlet	(User Defined)	(User Defined)	N/A

Note: The purity is calculated using the formula: Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Gas Chromatography (GC-FID) Data

The same sample was analyzed by GC-FID, and the percentage purity was determined by the area percent method, assuming equal response factors for 5-dodecene and dodecane.

Compound	Retention Time (min)	Peak Area	Area %
Dodecane	10.2	15,000	1.5
(Z)-5-Dodecene	10.5	98,500	9.85
(E)-5-Dodecene	10.7	886,500	88.65
Total 5-Dodecene	985,000	98.5

Experimental Protocols

Detailed methodologies for the qNMR and GC-FID analysis of 5-dodecene are provided below.

Quantitative ¹H NMR (qNMR) Protocol

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the 5-dodecene sample into a clean, dry vial.

• Accurately weigh approximately 5 mg of a suitable internal standard (e.g., 1,4-dinitrobenzene (B86053) or another standard with a clean singlet that does not overlap with the analyte signals) into the same vial.[5][6]

• Record the exact weights to four decimal places.

• Dissolve the mixture in approximately 0.75 mL of a deuterated solvent (e.g., CDCl₃) and transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: 400 MHz or higher field NMR spectrometer.

• Pulse Program: A standard 90° pulse sequence.

• Acquisition Time (at): ≥ 3 seconds.

• Relaxation Delay (d1): 5 times the longest T₁ relaxation time of the protons of interest (typically 20-30 seconds for quantitative analysis to ensure full relaxation).[5]

• Number of Scans (ns): 8 or more, to achieve a signal-to-noise ratio of at least 250:1 for the signals of interest.[7]

• Temperature: Maintain a constant temperature, e.g., 298 K.

3. Data Processing and Analysis:

• Apply a small line broadening factor (e.g., 0.3 Hz) to improve the signal-to-noise ratio.

• Manually phase the spectrum and perform a baseline correction.

• Integrate the characteristic olefinic proton signals of 5-dodecene (around 5.4 ppm) and a well-resolved signal of the internal standard.

• Calculate the purity of 5-dodecene using the appropriate formula, taking into account the integral values, number of protons, molecular weights, and masses of the analyte and internal standard.[7][8]

Gas Chromatography (GC-FID) Protocol

1. Sample Preparation:

• Prepare a stock solution of the 5-dodecene sample at a concentration of approximately 1 mg/mL in a volatile solvent such as hexane (B92381) or ethyl acetate.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system or equivalent.

• Detector: Flame Ionization Detector (FID).

• Column: A polar capillary column (e.g., DB-WAX or similar, 30 m x 0.25 mm ID, 0.25 µm film thickness) is often effective for separating geometric isomers of alkenes.

• Injector Temperature: 250 °C.

• Detector Temperature: 280 °C.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold: 5 minutes at 200 °C.

• Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL.

• Split Ratio: 50:1.

3. Data Analysis:

• Identify the peaks corresponding to the (E) and (Z) isomers of 5-dodecene and any impurities based on their retention times.

• Integrate the peak areas of all components.

• Calculate the purity of 5-dodecene by the area percent method: Purity (%) = (Area_5-dodecene / Total_Area) * 100.

Workflow Diagrams

The following diagrams illustrate the experimental workflows for the qNMR and GC-FID assays of 5-dodecene.

Caption: qNMR workflow for 5-dodecene assay.

Caption: GC-FID workflow for 5-dodecene assay.

Conclusion

Both qNMR and GC-FID are robust and reliable methods for the quantitative analysis of 5-dodecene.

• qNMR is the preferred method when high accuracy is required and when a certified reference material of the analyte is not available. Its ability to provide structural information simultaneously with quantitative data makes it a powerful tool for purity assessment and characterization.

• GC-FID is advantageous for its high sensitivity and superior ability to separate volatile isomers and impurities. It is well-suited for routine quality control where high sample throughput is necessary and a reference standard is available for calibration.

The selection of the most appropriate technique will ultimately depend on the specific requirements of the analysis, including the desired level of accuracy, the sample matrix, and the availability of instrumentation and reference materials.

References

• 1. emerypharma.com [emerypharma.com]
• 2. resolvemass.ca [resolvemass.ca]
• 3. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jeolusa.s3.amazonaws.com [jeolusa.s3.amazonaws.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of 5-Dodecene: A Guide for Laboratory Professionals

Ensuring laboratory safety and proper chemical handling is paramount for researchers, scientists, and drug development professionals. This document provides essential, immediate safety and logistical information for the proper disposal of 5-Dodecene, offering a clear, step-by-step operational plan to minimize risk and ensure regulatory compliance.

5-Dodecene is a combustible liquid that may be fatal if swallowed and enters the airways, posing a significant aspiration hazard.[1][2] Adherence to proper disposal protocols is therefore critical to protect personnel and the environment. Under no circumstances should 5-Dodecene be disposed of down the sink or in regular trash.[3]

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle 5-Dodecene with appropriate safety measures in a well-ventilated area, preferably within a fume hood and away from ignition sources.[3] Mandatory Personal Protective Equipment (PPE) includes:

• Eye Protection: Chemical safety goggles or a face shield.[1]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

• Body Protection: A flame-retardant lab coat.[3]

Step-by-Step Disposal Protocol

The primary method for the disposal of 5-Dodecene is to treat it as hazardous chemical waste.

• Segregation and Collection:

  • Collect all waste containing 5-Dodecene, including residues, contaminated materials (e.g., pipette tips, weighing paper), and rinsates, in a designated and clearly labeled hazardous waste container.[3]

  • The container should be made of a compatible material, such as glass or polyethylene, and have a secure screw-top cap.[3][4]

  • Ensure waste containers are kept closed at all times except when adding waste.[4][5]

• Labeling:

  • Clearly label the container with the words "Hazardous Waste."[3][6]

  • Include the full chemical name, "5-Dodecene," and the approximate quantity.[3]

  • Note the specific hazards (e.g., "Combustible," "Aspiration Hazard").

• Storage:

  • Store the waste container in a cool, dry, and well-ventilated area designated for hazardous waste storage.[1][3]

  • The storage area must be away from incompatible chemicals (such as oxidizing agents), heat sources, and direct sunlight.[1][3]

  • Store the container in a locked-up location.[1][7]

• Arranging for Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[3]

  • Observe all federal, state, and local regulations when disposing of the substance.[1] Disposal may involve incineration in a chemical incinerator equipped with an afterburner and scrubber system.[1]

Quantitative Data and Physical Properties

The following table summarizes key quantitative data and physical properties of 5-Dodecene that inform its safe handling and disposal procedures.

Property	Value	Citation(s)
GHS Hazard Statement	H304: May be fatal if swallowed and enters airways	[1][2]
GHS Precautionary Statements	P301+P310+P331: IF SWALLOWED: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.	[1]
P405: Store locked up.	[1][7]
P501: Dispose of contents/container through a waste management company authorized by the local government.	[1][7]
Physical State	Liquid (Clear, Colorless to Almost Colorless)	[1]
Boiling Point	71°C / 1.3kPa	[1]
Flash Point	77 °C / 170.6 °F	[8]
Chemical Formula	C12H24	[1][2]

Experimental Protocols

There are no specific experimental protocols for the disposal of 5-Dodecene, as it should be handled as a hazardous waste product. The procedural steps outlined above constitute the standard safe disposal methodology.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 5-Dodecene.

Caption: Workflow for the proper disposal of 5-Dodecene.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. pfw.edu [pfw.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. echemi.com [echemi.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]

Personal protective equipment for handling 5-Dodecene

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals is paramount. This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for 5-Dodecene, fostering a secure laboratory environment.

Chemical Properties and Hazards

5-Dodecene is a combustible liquid that poses an aspiration hazard.[1] If swallowed and it enters the airways, it may be fatal.[1][2][3] It is crucial to handle this chemical with care, adhering to the safety guidelines outlined below.

Property	Value
Physical State	Clear, colorless to almost colorless liquid[2]
Chemical Formula	C12H24[2]
Boiling Point	71°C / 1.3kPa[2]
Primary Hazard	Aspiration hazard if swallowed[1][2][3]
Flammability	Combustible liquid

Personal Protective Equipment (PPE)

When handling 5-Dodecene, the use of appropriate personal protective equipment is mandatory to prevent skin contact, eye exposure, and inhalation of vapors.[2]

PPE Category	Specifications	Rationale
Eye Protection	Safety goggles or a face shield.[2]	Protects against splashes and vapors.
Hand Protection	Impervious, chemical-resistant gloves (e.g., Nitrile rubber).[2]	Prevents skin contact and potential irritation.
Respiratory Protection	Half or full-facepiece respirator, or a self-contained breathing apparatus (SCBA) may be necessary if ventilation is inadequate or if vapors/aerosols are generated.[2]	Protects the respiratory system from harmful vapors.
Body Protection	Impervious protective clothing and protective boots as needed.[2]	Protects against skin exposure from splashes or spills.

Safe Handling and Storage Protocol

Handling:

• Ventilation: Always handle 5-Dodecene in a well-ventilated area, preferably within a chemical fume hood.[2]

• Ignition Sources: Keep the chemical away from open flames, hot surfaces, and other sources of ignition.[2][4] Use spark-proof tools and explosion-proof equipment.[2]

• Static Discharge: Implement measures to prevent the buildup of electrostatic charge.[2]

• Personal Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in the work area.[5]

• Avoid Contact: Avoid contact with skin, eyes, and clothing.[2]

Storage:

• Container: Keep the container tightly closed when not in use.[2][4]

• Location: Store in a cool, dark, and well-ventilated place.[2] The storage area should be locked up.[2][3]

• Incompatible Materials: Store away from oxidizing agents and other incompatible materials.[2]

Emergency Procedures

First Aid:

• Ingestion: If swallowed, do NOT induce vomiting.[2][3][6] Immediately call a POISON CENTER or doctor.[2][3]

• Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing position.[2]

• Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.[2]

• Eye Contact: Rinse cautiously with water for several minutes.[2] If present, remove contact lenses and continue rinsing.[2]

Spill Response:

• Ignition Sources: Remove all sources of ignition from the spill area.[2]

• Containment: For large spills, contain the spill by bunding.[2]

• Absorption: Absorb the spilled material with an inert absorbent such as dry sand, earth, or sawdust.[2][5][7]

• Collection: Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[2][5][7]

Disposal Plan

The disposal of 5-Dodecene and its containers must be handled by a licensed waste management company.[2] Always comply with local, state, and federal regulations for hazardous waste disposal.[2] One possible method of disposal is through a chemical incinerator equipped with an afterburner and scrubber.[2]

5-Dodecene Handling Workflow

Caption: Workflow for the safe handling and disposal of 5-Dodecene.

References

• 1. (Z)-5-Dodecene | C12H24 | CID 5364658 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. tcichemicals.com [tcichemicals.com]
• 3. echemi.com [echemi.com]
• 4. Dodecene(6842-15-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.de [fishersci.de]
• 6. WERCS Studio - Application Error [assets.thermofisher.com]
• 7. und-nd.safeschoolssds.com [und-nd.safeschoolssds.com]